4-Pentylphenol-d16

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Pentylphenol-d16: Chemical Properties, Structure, and Analytical Methodologies

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure, and analytical methodologies for 4-Pentylphenol-d16. This deuterated analog of 4-pentylphenol (B72810) is a critical tool in various scientific disciplines, particularly in analytical chemistry, drug metabolism studies, and environmental analysis, primarily serving as an internal standard for mass spectrometry-based quantification.

Chemical Properties and Structure

4-Pentylphenol-d16 is a stable isotope-labeled version of 4-pentylphenol, where sixteen hydrogen atoms have been replaced by deuterium (B1214612). This isotopic substitution imparts a higher molecular weight without significantly altering its chemical behavior, making it an ideal internal standard for analytical applications.

Table 1: General and Physicochemical Properties of 4-Pentylphenol-d16 and its Non-Deuterated Analog

Property	4-Pentylphenol-d16	4-Pentylphenol (for comparison)
CAS Number	1219805-40-9[1]	14938-35-3[2][3][4]
Molecular Formula	C₁₁D₁₆O[1]	C₁₁H₁₆O[2][3][4]
Molecular Weight	180.34 g/mol [1]	164.24 g/mol [2][3][4]
Appearance	White to off-white solid	Colorless to pale yellow liquid or solid[5]
Melting Point	48-52 °C (estimated)	23-25 °C[3][4]
Boiling Point	Not explicitly available	342 °C[3][4]
Density	Not explicitly available	0.960 g/mL at 20 °C
SMILES	[2H]C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])c1c([2H])c([2H])c(O)c([2H])c1[2H]	CCCCCc1ccc(O)cc1[6]
InChI	InChI=1S/C11H16O/c1-2-3-4-5-10-6-8-11(12)9-7-10/h6-9,12H,2-5H2,1H3/i1D3,2D2,3D2,4D2,5D2,6D,7D,8D,9D,12D	InChI=1S/C11H16O/c1-2-3-4-5-10-6-8-11(12)9-7-10/h6-9,12H,2-5H2,1H3[7]

Synthesis of 4-Pentylphenol-d16

Representative Synthesis Workflow

A common method for introducing deuterium into an aromatic ring is through acid-catalyzed hydrogen-deuterium exchange. The pentyl chain can be deuterated through various methods, including the use of deuterated starting materials or specific reduction reactions with a deuterium source.

A generalized workflow for the synthesis of 4-Pentylphenol-d16.

Experimental Protocol: General Acid-Catalyzed Deuteration of Phenols

This protocol is a representative example for the deuteration of the aromatic ring of a phenolic compound and would require optimization for the specific synthesis of 4-Pentylphenol-d16 to achieve full deuteration of both the ring and the alkyl chain.

• Preparation: In a sealed reaction vessel, dissolve 4-pentylphenol in an excess of deuterium oxide (D₂O).

• Catalyst Addition: Add a suitable acid catalyst, such as deuterated sulfuric acid (D₂SO₄) or a solid acid catalyst like Amberlyst-15.

• Reaction: Heat the mixture under reflux for an extended period (e.g., 24-48 hours) to facilitate the hydrogen-deuterium exchange on the aromatic ring.

• Work-up: After cooling, the reaction mixture is neutralized with a suitable base (e.g., NaHCO₃). The product is then extracted with an organic solvent (e.g., diethyl ether).

• Purification: The organic layer is dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel.

Analytical Characterization

The identity and purity of 4-Pentylphenol-d16 are typically confirmed using a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), often coupled with a chromatographic separation method like Gas Chromatography (GC).

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is used to confirm the absence of protons at the deuterated positions. The spectrum of fully deuterated 4-Pentylphenol-d16 would ideally show no signals. Incompletely deuterated samples would show residual proton signals, allowing for the calculation of isotopic enrichment.

Table 2: Predicted ¹H NMR Chemical Shifts for Residual Protons in Partially Deuterated 4-Pentylphenol (in CDCl₃)

Protons	Chemical Shift (ppm)	Multiplicity
Aromatic (ortho to -OH)	~6.8	d
Aromatic (meta to -OH)	~7.1	d
Benzylic (-CH₂-)	~2.5	t
Alkyl (-CH₂-)₃	~1.3-1.6	m
Terminal (-CH₃)	~0.9	t

Note: These are estimated values based on the non-deuterated compound. The actual spectrum of 4-Pentylphenol-d16 should show a significant reduction or absence of these signals.

Mass Spectrometry (MS)

Mass spectrometry is a crucial technique for confirming the molecular weight and isotopic purity of 4-Pentylphenol-d16. When coupled with Gas Chromatography (GC-MS), it also serves as a powerful tool for its quantification in complex matrices.

Expected Mass Spectrum Fragmentation:

The electron ionization (EI) mass spectrum of 4-Pentylphenol-d16 is expected to show a molecular ion peak ([M]⁺) at m/z 180. The fragmentation pattern would be similar to that of 4-pentylphenol, but with mass shifts corresponding to the deuterium atoms. The base peak for 4-pentylphenol is often observed at m/z 107, resulting from a benzylic cleavage. For 4-Pentylphenol-d16, a corresponding fragment would be expected at a higher m/z value, depending on the deuteration pattern of the pentyl chain and the aromatic ring.

A typical workflow for the GC-MS analysis of 4-Pentylphenol-d16.

Experimental Protocol: GC-MS Analysis

The following is a representative GC-MS protocol for the analysis of 4-pentylphenol, where 4-Pentylphenol-d16 would be used as an internal standard.

• Sample Preparation: A known amount of 4-Pentylphenol-d16 is added as an internal standard to the sample containing the non-deuterated analyte. The sample is then extracted using a suitable solvent (e.g., dichloromethane (B109758) or hexane).

• Derivatization (Optional): To improve chromatographic properties and sensitivity, the phenolic hydroxyl group can be derivatized, for example, by silylation with BSTFA.

• GC Conditions:

  • Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

  • Injector: Splitless mode at 250 °C.

  • Oven Program: Start at 60 °C, hold for 1 minute, ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for targeted quantification, monitoring characteristic ions for both 4-pentylphenol and 4-Pentylphenol-d16.

Biological Activity and Signaling Pathways

There is currently no specific information available on the biological activity of 4-Pentylphenol-d16. However, the biological effects of its non-deuterated analog, 4-pentylphenol, have been studied, particularly in the context of endocrine disruption.

4-Pentylphenol belongs to the class of alkylphenols, which are known to exhibit estrogenic activity. These compounds can mimic the natural hormone 17β-estradiol and bind to estrogen receptors (ERα and ERβ), potentially leading to the activation of estrogen-responsive genes and subsequent physiological effects. The estrogenic activity of alkylphenols is thought to be a key mechanism behind their endocrine-disrupting effects.[8]

The substitution of hydrogen with deuterium is not expected to significantly alter the fundamental biological activity of the molecule in terms of receptor binding. However, deuteration can influence the rate of metabolic processes due to the kinetic isotope effect. This can lead to a slower metabolism of the deuterated compound compared to its non-deuterated counterpart, potentially resulting in a longer biological half-life and altered pharmacokinetic profile.

Simplified signaling pathway for the estrogenic activity of 4-pentylphenol.

Conclusion

4-Pentylphenol-d16 is an essential tool for researchers in various scientific fields. Its primary application as an internal standard in mass spectrometry-based analytical methods allows for accurate and precise quantification of 4-pentylphenol in complex samples. While specific experimental data for the deuterated compound is limited, its properties can be reasonably estimated from its non-deuterated analog. Further research into the specific synthesis, detailed characterization, and potential biological effects of 4-Pentylphenol-d16 would be beneficial for expanding its application and understanding the implications of deuteration on its activity.

References

• 1. The endocrine disrupting alkylphenols and 4,4'-DDT interfere with estrogen conversion and clearance by mouse liver cytosol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 4-n-Pentylphenol-d16 | CDN-D-5859-0.05G | LGC Standards [lgcstandards.com]
• 3. Page loading... [guidechem.com]
• 4. 4-Pentylphenol-d16 | Nano diainc [nanodiainc.com]
• 5. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 6. Phenol, 4-pentyl- [webbook.nist.gov]
• 7. 4-Pentylphenol(14938-35-3) 1H NMR spectrum [chemicalbook.com]
• 8. Environmentally persistent alkylphenolic compounds are estrogenic - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Isotopic Labeling of 4-Pentylphenol-d16

This technical guide provides a comprehensive overview of the synthesis and isotopic labeling of 4-Pentylphenol-d16 for researchers, scientists, and drug development professionals. The document details a feasible synthetic pathway, experimental protocols, and expected analytical data for this fully deuterated analogue of 4-pentylphenol (B72810).

Introduction

4-Pentylphenol-d16 (C₁₁D₁₆O) is the isotopically labeled form of 4-pentylphenol where all sixteen hydrogen atoms have been replaced by deuterium (B1214612).[1] This stable isotope-labeled compound is a valuable tool in various scientific disciplines. In pharmaceutical and environmental research, it serves as an ideal internal standard for quantitative analysis by isotope dilution mass spectrometry, enabling accurate and precise measurements of 4-pentylphenol in complex matrices. Furthermore, the kinetic isotope effect associated with deuterated compounds makes 4-Pentylphenol-d16 useful in metabolic and mechanistic studies.

Synthesis of 4-Pentylphenol-d16

The complete deuteration of 4-pentylphenol to yield 4-Pentylphenol-d16 presents a synthetic challenge due to the different reactivities of the aromatic and aliphatic C-H bonds. A plausible and efficient approach involves a two-step process: initial deuteration of the aromatic ring and the phenolic hydroxyl group via acid catalysis, followed by the deuteration of the pentyl chain using a heterogeneous metal catalyst.

Step 1: Aromatic Ring and Hydroxyl Group Deuteration

The first step focuses on the facile exchange of the acidic phenolic proton and the activated aromatic protons with deuterium. This is typically achieved through acid-catalyzed hydrogen-deuterium (H/D) exchange in the presence of a deuterium source like deuterium oxide (D₂O). A strong acid catalyst, such as deuterated sulfuric acid (D₂SO₄) or a solid-supported acid like Amberlyst 15, can be employed to facilitate this exchange. The electron-donating hydroxyl group activates the ortho and para positions of the benzene (B151609) ring, making them susceptible to electrophilic substitution by deuterium.

Step 2: Alkyl Chain Deuteration

The deuteration of the unactivated C-H bonds of the pentyl chain is more challenging and requires more forcing conditions. Heterogeneous catalytic H/D exchange using a metal catalyst is a common method for this transformation. Raney nickel is a suitable catalyst for this purpose, facilitating the exchange of the alkyl protons with deuterium from D₂O at elevated temperatures and pressures.[2] This step results in the fully deuterated 4-Pentylphenol-d16.

Caption: Proposed two-step synthesis workflow for 4-Pentylphenol-d16.

Quantitative Data

The following tables summarize the key quantitative data for 4-Pentylphenol-d16 and its non-deuterated counterpart.

Property	4-Pentylphenol-d16	4-Pentylphenol
CAS Number	1219805-40-9[1]	14938-35-3[3][4]
Molecular Formula	C₁₁D₁₆O[1]	C₁₁H₁₆O[3][4]
Molecular Weight	180.35 g/mol [1]	164.24 g/mol [3]
Isotopic Purity	≥ 98 atom % D (commercially available)[5]	Not Applicable
Appearance	Expected to be a colorless to pale yellow liquid or solid	Colorless to pale yellow liquid or solid

Representative Analytical Data (Expected)

Analysis	Expected Results for 4-Pentylphenol-d16
¹H NMR	Absence of signals corresponding to aromatic and alkyl protons. A broad, low-intensity signal for the residual phenolic proton might be observed depending on the solvent and isotopic purity.
¹³C NMR	Signals for all carbon atoms, potentially showing splitting due to C-D coupling. Chemical shifts will be very similar to the non-deuterated compound.
Mass Spectrometry (EI)	Molecular ion (M⁺) peak at m/z 180. Fragmentation pattern would show losses of deuterated alkyl fragments. The base peak is expected to be different from the non-deuterated compound's base peak at m/z 107.

Experimental Protocols

The following are detailed, representative experimental protocols for the proposed two-step synthesis of 4-Pentylphenol-d16.

Step 1: Aromatic Ring and Hydroxyl Group Deuteration of 4-Pentylphenol

Materials:

• 4-Pentylphenol

• Deuterium oxide (D₂O, 99.9 atom % D)

• Amberlyst 15 (or deuterated sulfuric acid, D₂SO₄)

• Anhydrous diethyl ether

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-pentylphenol (1.0 eq).

• Add Amberlyst 15 (20 wt % of 4-pentylphenol).

• Add an excess of deuterium oxide (D₂O) to the flask.

• The reaction mixture is heated to reflux (approximately 100-110 °C) with vigorous stirring for 24-48 hours.

• After cooling to room temperature, the Amberlyst 15 is removed by filtration.

• The aqueous solution is extracted with anhydrous diethyl ether.

• The combined organic layers are dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the intermediate product, 4-pentylphenol-d5.

Step 2: Alkyl Chain Deuteration of 4-Pentylphenol-d5

Materials:

• 4-Pentylphenol-d5 (from Step 1)

• Deuterium oxide (D₂O, 99.9 atom % D)

• Raney Nickel (activated, slurry in D₂O)

• High-pressure autoclave with stirring mechanism

• Filtration apparatus (e.g., Celite pad)

• Anhydrous diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• The 4-pentylphenol-d5 intermediate is placed in a high-pressure autoclave.

• An excess of deuterium oxide (D₂O) is added.

• A catalytic amount of activated Raney Nickel (as a slurry in D₂O) is carefully added to the autoclave.

• The autoclave is sealed and purged with an inert gas (e.g., argon or nitrogen).

• The reaction mixture is heated to a high temperature (e.g., 150-200 °C) under pressure with vigorous stirring for 48-72 hours.

• After cooling to room temperature and carefully venting the autoclave, the reaction mixture is filtered through a pad of Celite to remove the Raney Nickel catalyst.

• The filtrate is extracted with anhydrous diethyl ether.

• The combined organic layers are dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product can be purified by column chromatography on silica (B1680970) gel to afford pure 4-Pentylphenol-d16.

Isotopic Labeling and Characterization

The final product should be thoroughly characterized to confirm its identity, purity, and the extent of deuterium incorporation.

Caption: Analytical workflow for the characterization of 4-Pentylphenol-d16.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The absence of signals in the proton NMR spectrum is the primary indicator of successful and complete deuteration. Any residual proton signals can be integrated to quantify the isotopic purity.

• ¹³C NMR: The carbon-13 NMR spectrum will confirm the presence of the carbon skeleton. The signals may appear as multiplets due to C-D coupling, providing further evidence of deuteration.

Mass Spectrometry (MS):

• High-Resolution Mass Spectrometry (HRMS): HRMS will provide the accurate mass of the molecular ion, which should correspond to the calculated mass of C₁₁D₁₆O.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can be used to assess the chemical purity of the sample and to analyze the fragmentation pattern, which will be distinct from the non-deuterated analogue due to the presence of deuterium.

This technical guide outlines a robust and logical pathway for the synthesis of 4-Pentylphenol-d16. The provided experimental protocols, while based on established methodologies for similar transformations, may require optimization for specific laboratory conditions to achieve high yields and isotopic purity. Proper analytical characterization is crucial to confirm the successful synthesis of the target compound.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. Raney nickel catalysed hydrogen-exchange reactions (Journal Article) | ETDEWEB [osti.gov]
• 3. Phenol, 4-pentyl- [webbook.nist.gov]
• 4. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 5. cdnisotopes.com [cdnisotopes.com]

An In-depth Technical Guide on the Physical Characteristics of Deuterated 4-Pentylphenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical characteristics of deuterated 4-pentylphenol (B72810). It is intended to be a valuable resource for researchers, scientists, and professionals in drug development who utilize isotopically labeled compounds. This document details the known physical properties of 4-pentylphenol and its deuterated analogs, provides methodologies for their determination, and explores a relevant biological signaling pathway.

Core Physical and Chemical Properties

For comparative purposes, the table below summarizes the available physical and chemical data for 4-pentylphenol and its known deuterated analogs. It is important to note that the values for the deuterated species are often theoretical or estimated based on the properties of the parent compound.

Table 1: Physical and Chemical Properties of 4-Pentylphenol and its Deuterated Analogs

Property	4-Pentylphenol	4-Pentylphenol-d5	4-n-Pentyl-d11-phenol
Molecular Formula	C₁₁H₁₆O	C₁₁H₁₁D₅O	C₁₁D₁₁H₅O
Molecular Weight	164.24 g/mol	169.27 g/mol	175.31 g/mol
Appearance	White to pale yellow solid or liquid.[1]	Not specified	Not specified
Melting Point	23-25 °C[2][3]	Not specified, expected to be similar to 4-pentylphenol	Not specified
Boiling Point	342 °C[2][3]	Not specified, expected to be similar to 4-pentylphenol	Not specified
Density	0.960 g/mL at 20 °C[2]	Not specified, expected to be similar to 4-pentylphenol	Not specified
pKa	~10.26 (Predicted)	Not specified, deuteration can slightly increase pKa	Not specified
Solubility	Limited solubility in water, soluble in organic solvents.[1]	Not specified, expected to be similar to 4-pentylphenol	Not specified

Experimental Protocols

Detailed experimental protocols for the synthesis of a specific deuterated 4-pentylphenol and the determination of its physical properties are provided below. These are generalized procedures based on standard laboratory techniques.

Synthesis of Deuterated 4-Pentylphenol (Acid-Catalyzed H/D Exchange)

This method describes the deuteration of the aromatic ring of 4-pentylphenol.

Methodology:

• Preparation: In a sealed reaction vessel suitable for heating under pressure, dissolve 4-pentylphenol in a deuterium (B1214612) source, such as deuterium oxide (D₂O), containing a strong acid catalyst (e.g., deuterated sulfuric acid, D₂SO₄).

• Reaction: Heat the mixture at an elevated temperature (e.g., 100-150 °C) for a specified period (e.g., 24-48 hours) to facilitate the hydrogen-deuterium exchange on the aromatic ring. The hydroxyl group of the phenol (B47542) activates the ortho and para positions, making them susceptible to electrophilic substitution by deuterium.

• Work-up: After cooling, neutralize the acid catalyst with a suitable base (e.g., NaHCO₃).

• Extraction: Extract the deuterated 4-pentylphenol from the aqueous solution using an appropriate organic solvent (e.g., diethyl ether or dichloromethane).

• Purification: Dry the organic extract over an anhydrous drying agent (e.g., MgSO₄), filter, and remove the solvent under reduced pressure. The crude product can be further purified by column chromatography or distillation to obtain the desired deuterated 4-pentylphenol.

• Characterization: Confirm the identity and isotopic purity of the product using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Determination of Melting Point

Methodology:

• Sample Preparation: Finely powder a small amount of the solid sample.

• Capillary Loading: Introduce a small amount of the powdered sample into a capillary tube, ensuring the sample is tightly packed at the bottom.

• Measurement: Place the capillary tube in a melting point apparatus. Heat the sample slowly, at a rate of approximately 1-2 °C per minute, near the expected melting point.

• Observation: Record the temperature at which the first liquid appears (onset of melting) and the temperature at which the entire sample becomes a clear liquid (completion of melting). The melting point is reported as this range.

Determination of Boiling Point

Methodology (Thiele Tube Method):

• Sample Preparation: Place a small amount (a few milliliters) of the liquid sample into a small test tube.

• Capillary Inversion: Place a sealed-end capillary tube, open end down, into the test tube containing the sample.

• Apparatus Setup: Attach the test tube to a thermometer and place the assembly in a Thiele tube filled with a high-boiling point liquid (e.g., mineral oil).

• Heating: Gently heat the side arm of the Thiele tube. As the temperature rises, a stream of bubbles will emerge from the inverted capillary tube.

• Observation: Cease heating when a steady stream of bubbles is observed. As the apparatus cools, the bubbling will slow down and eventually stop. The temperature at which the liquid just begins to enter the capillary tube is the boiling point of the sample.

Determination of Density

Methodology (Pycnometer Method):

• Pycnometer Calibration: Clean, dry, and weigh an empty pycnometer (a small glass flask of a known volume).

• Sample Measurement: Fill the pycnometer with the liquid sample, ensuring no air bubbles are trapped. The temperature of the sample should be controlled and recorded.

• Weighing: Weigh the filled pycnometer.

• Calculation: The density is calculated by dividing the mass of the sample (weight of filled pycnometer minus the weight of the empty pycnometer) by the known volume of the pycnometer.

Signaling Pathway and Logical Relationships

4-Pentylphenol and other alkylphenols are known endocrine-disrupting chemicals that can interfere with hormonal signaling pathways, primarily by interacting with estrogen receptors.[4] This interaction can occur through classical nuclear receptor pathways as well as non-genomic pathways involving membrane-associated receptors.

Estrogen Receptor Signaling Pathway Disruption

Alkylphenols can mimic the natural hormone estradiol (B170435) by binding to estrogen receptors (ERα and ERβ). This binding can trigger a cascade of cellular events, leading to the activation or inhibition of gene transcription and thereby disrupting normal physiological processes.[4] Furthermore, some alkylphenols can exert their effects through a G protein-coupled estrogen receptor 1 (GPER), which can lead to the activation of downstream signaling cascades such as the epidermal growth factor receptor (EGFR) and mitogen-activated protein kinase (MAPK) pathway.

Below is a diagram illustrating the disruption of the estrogen receptor signaling pathway by 4-pentylphenol.

Caption: Disruption of estrogen signaling by 4-pentylphenol.

Isotope Dilution Mass Spectrometry Workflow

Deuterated 4-pentylphenol is primarily used as an internal standard in isotope dilution mass spectrometry (IDMS) for the accurate quantification of 4-pentylphenol in various samples. The workflow for this application is outlined below.

Caption: Workflow for Isotope Dilution Mass Spectrometry.

References

• 1. cdn.juniata.edu [cdn.juniata.edu]
• 2. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 3. Deuterium - Wikipedia [en.wikipedia.org]
• 4. Estrogens from the Outside In: Alkylphenols, BPA Disrupt ERK Signaling in Vitro - PMC [pmc.ncbi.nlm.nih.gov]

4-Pentylphenol-d16 CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 4-Pentylphenol-d16, a deuterated form of the alkylphenol, 4-pentylphenol (B72810). This document details its chemical properties, representative synthesis and analytical methodologies, and its relevance in the context of endocrine disruption research.

Core Data Presentation

The following table summarizes the key quantitative data for 4-Pentylphenol-d16 and its non-deuterated analog.

Property	4-Pentylphenol-d16	4-Pentylphenol
CAS Number	1219805-40-9[1]	14938-35-3[2]
Molecular Formula	C₁₁D₁₆O	C₁₁H₁₆O[2]
Molecular Weight	180.34 g/mol [1]	164.24 g/mol [2]
Synonyms	4-Pentylphenol-D16, 4-n-Pentylphenol-d16, 4-n-Amylphenol D16[1]	p-Amylphenol, 4-n-Pentylphenol, p-Pentylphenol

Experimental Protocols

While specific, validated protocols for the synthesis of 4-Pentylphenol-d16 are not widely published, a representative synthesis can be extrapolated from general methods for deuterating alkylphenols. More readily available are protocols for its use as an internal standard in analytical quantification.

Representative Synthesis: Acid-Catalyzed Deuterium (B1214612) Exchange

This method is a common strategy for introducing deuterium onto an aromatic ring. The hydroxyl group of 4-pentylphenol activates the aromatic ring, facilitating electrophilic substitution with deuterium.

Methodology:

• Reaction Setup: 4-pentylphenol is dissolved in a deuterated acidic medium, such as deuterated sulfuric acid (D₂SO₄) or deuterated trifluoroacetic acid (CF₃COOD), which serves as both the solvent and the deuterium source.

• Heating: The reaction mixture is heated to facilitate the hydrogen-deuterium exchange on the aromatic ring. The temperature and reaction time are optimized to achieve the desired level of deuterium incorporation.

• Quenching and Extraction: After cooling, the reaction is carefully quenched by adding it to ice-cold D₂O. The deuterated product is then extracted with an organic solvent, such as diethyl ether or dichloromethane.

• Purification: The organic layer is washed with a saturated sodium bicarbonate solution (in D₂O) and then with brine (in D₂O). After drying over an anhydrous salt like sodium sulfate, the solvent is removed under reduced pressure. The crude product is then purified using column chromatography on silica (B1680970) gel to yield 4-Pentylphenol-d16.

Analytical Application: Quantification of 4-Pentylphenol in Environmental Samples via LC-MS/MS

Deuterated analogs like 4-Pentylphenol-d16 are invaluable as internal standards in mass spectrometry for the accurate quantification of their non-deuterated counterparts.

Methodology:

• Sample Preparation (Solid Phase Extraction - SPE):

  • A known volume of a water sample is spiked with a precise amount of 4-Pentylphenol-d16 internal standard solution.

  • The sample is then passed through an SPE cartridge (e.g., C18).

  • The cartridge is washed to remove interfering substances.

  • The analyte (4-pentylphenol) and the internal standard (4-Pentylphenol-d16) are eluted with an organic solvent like methanol (B129727) or acetonitrile.

  • The eluate is then concentrated under a gentle stream of nitrogen.

• Instrumental Analysis (LC-MS/MS):

  • Liquid Chromatography (LC): The extracted sample is injected into an HPLC system equipped with a C18 column to separate 4-pentylphenol from other matrix components. A typical mobile phase would be a gradient of methanol and water.

  • Mass Spectrometry (MS/MS): A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is used for detection. Specific precursor-to-product ion transitions for both 4-pentylphenol and 4-Pentylphenol-d16 are monitored.

• Data Analysis:

  • A calibration curve is generated by plotting the ratio of the peak area of 4-pentylphenol to the peak area of 4-Pentylphenol-d16 against the concentration of 4-pentylphenol standards.

  • The concentration of 4-pentylphenol in the environmental sample is determined by calculating the peak area ratio from the sample and interpolating the concentration from the calibration curve.

Signaling Pathway and Logical Relationships

4-pentylphenol, like other alkylphenols, is recognized as an endocrine-disrupting chemical (EDC). Its primary mechanism of action is through the modulation of the estrogen receptor signaling pathway.

Caption: Estrogen Receptor Signaling Pathway Disruption by 4-Pentylphenol.

The diagram above illustrates the mechanism by which 4-pentylphenol can act as an endocrine disruptor. In its inactive state, the estrogen receptor (ER) is complexed with heat shock proteins (HSPs) in the cytoplasm. When an estrogenic compound like 4-pentylphenol enters the cell, it can bind to the ER, causing the dissociation of the HSPs. The activated receptor then dimerizes and translocates to the nucleus. In the nucleus, the ER dimer binds to specific DNA sequences known as Estrogen Response Elements (EREs) in the promoter regions of target genes. This binding modulates the transcription of these genes, leading to a physiological response. As an EDC, 4-pentylphenol can inappropriately activate this pathway, leading to potential adverse health effects. Alkylphenols are known to bind to both ERα and ERβ and can also exhibit anti-androgenic activity.

References

• 1. The endocrine disrupting alkylphenols and 4,4'-DDT interfere with estrogen conversion and clearance by mouse liver cytosol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Molecular mechanism(s) of endocrine-disrupting chemicals and their potent oestrogenicity in diverse cells and tissues that express oestrogen receptors - PMC [pmc.ncbi.nlm.nih.gov]

Commercial Suppliers of 4-Pentylphenol-d16: A Technical Overview for Researchers

For researchers, scientists, and professionals in drug development requiring the deuterated internal standard 4-Pentylphenol-d16, a variety of commercial suppliers offer this compound. This guide provides a consolidated overview of key suppliers and the technical specifications of their products to facilitate procurement and experimental planning.

Supplier and Product Overview

The following table summarizes the commercial suppliers of 4-Pentylphenol-d16 and the associated product details. This information has been compiled from publicly available data on the suppliers' websites.

Supplier	Product Name	Catalog Number	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Isotopic Enrichment	Additional Information
C/D/N Isotopes	4-n-Pentylphenol-d16	D-5859	1219805-40-9	C₁₁D₁₆O	180.34	98 atom % D	Available in 0.05g and 0.1g quantities. Store at room temperature. A Safety Data Sheet (SDS) is available.[1]
Pharmaffiliates	4-n-Pentylphenol D16	PA PST 012885	1219805-40-9	C₁₁D₁₆O	180.35	Not specified	Storage condition is 2-8°C in a refrigerator.[2]
MedChemExpress	4-Pentylphenol-d16	HY-W010112S2	1219805-40-9	C₁₁D₁₆O	180.34	Not specified	Recommended storage conditions are provided in the Certificate of Analysis.[3]
Hölzel Diagnostika	4-n-Pentylphenol-d16	Not specified	Not specified	180.3427	Not specified	Shipped at room temperature.[4]
LGC Standards	4-n-Pentylphenol-d16	CDN-D-5859-0.05G	Not specified	Not specified	Not specified	Not specified
Nano diainc	4-Pentylphenol-d16	cell25sk31719	Not specified	Not specified	Not specified	Not specified	[5]

Technical Data Summary

For ease of comparison, the key quantitative data for 4-Pentylphenol-d16 from the identified suppliers is presented below.

Parameter	C/D/N Isotopes	Pharmaffiliates	MedChemExpress	Hölzel Diagnostika
CAS Number	1219805-40-9[1]	1219805-40-9[2]	1219805-40-9[3]	Not specified
Molecular Formula	C₁₁D₁₆O[1]	C₁₁D₁₆O[2]	C₁₁D₁₆O[3]	Not specified
Molecular Weight ( g/mol )	180.34[1]	180.35[2]	180.34[3]	180.3427[4]
Isotopic Enrichment	98 atom % D[1]	Not specified	Not specified	Not specified
Storage Conditions	Room temperature[1]	2-8°C Refrigerator[2]	See Certificate of Analysis[3]	Room Temperature[4]

Note on Experimental Protocols and Signaling Pathways

4-Pentylphenol-d16 is a deuterated analog of 4-pentylphenol (B72810), primarily utilized as an internal standard in analytical chemistry, particularly in mass spectrometry-based methods, for the accurate quantification of the unlabeled parent compound. As a stable-labeled internal standard, its role is to mimic the analytical behavior of the analyte of interest, thereby correcting for variations in sample preparation and instrument response.

Given its function as an analytical tool, there are no inherent "experimental protocols" or biological "signaling pathways" associated with 4-Pentylphenol-d16 itself. The experimental protocols would be specific to the analytical method being developed (e.g., LC-MS/MS) for the quantification of 4-pentylphenol in a particular matrix. These protocols are typically developed by the end-user and are application-dependent.

Therefore, the creation of diagrams for signaling pathways or detailed experimental workflows for 4-Pentylphenol-d16 is not applicable. The utility of this compound lies in its chemical and physical properties that make it a suitable internal standard for analytical quantification. For researchers developing methods utilizing this standard, the key information is its purity, isotopic enrichment, and the supplier's quality control, which can often be found in the Certificate of Analysis provided with the product.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. 4-n-Pentylphenol-d16 (CDN-D-5859-0.05G) at Hölzel-Diagnostika [hoelzel-biotech.com]
• 5. 4-Pentylphenol-d16 | Nano diainc [nanodiainc.com]

A Technical Guide to the Purity and Certification of 4-Pentylphenol-d16 Standards

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the purity and certification of 4-Pentylphenol-d16, a deuterated internal standard crucial for accurate quantification in mass spectrometry-based assays. This document outlines the analytical methodologies used to determine chemical and isotopic purity, details the certification process for reference materials, and presents key data in a structured format.

Introduction to 4-Pentylphenol-d16

4-Pentylphenol-d16 is a stable isotope-labeled analog of 4-pentylphenol. In analytical chemistry, particularly in bioanalysis and drug development, deuterated standards are essential for correcting for matrix effects and variations during sample preparation and instrument analysis. The reliability of quantitative results is directly dependent on the accurately characterized purity of the internal standard.

Chemical Information:

• Chemical Name: 4-Pentylphenol-d16

• CAS Number: 1219805-40-9

• Molecular Formula: C₁₁D₁₆O

• Molecular Weight: 180.34 g/mol

Purity and Certification Data

The quality of a 4-Pentylphenol-d16 standard is defined by its chemical purity and its isotopic enrichment. Certified reference materials (CRMs) are accompanied by a Certificate of Analysis (CofA) that provides these values, determined through rigorous testing under a quality system such as ISO 17034 for reference material producers and ISO/IEC 17025 for testing and calibration laboratories.

Parameter	Typical Specification	Analytical Technique(s)
Chemical Purity	≥98%	Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy
Isotopic Purity	≥98 atom % D	Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy
Isotopic Enrichment	Stated on CofA	High-Resolution Mass Spectrometry (HRMS)
Identity	Conforms to structure	NMR, MS, Infrared (IR) Spectroscopy
Certified Content	Stated on CofA with uncertainty	Quantitative NMR (qNMR)

Experimental Protocols for Purity Assessment

The following sections detail the methodologies employed to ascertain the purity and identity of 4-Pentylphenol-d16 standards.

Chemical Purity Determination by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a primary technique for assessing the chemical purity of volatile and semi-volatile compounds like 4-Pentylphenol-d16.

3.1.1. Sample Preparation and Derivatization

To improve chromatographic performance and volatility, a derivatization step is often employed. Silylation is a common method for phenols.

• Protocol: Silylation using BSTFA

  • Accurately weigh a small amount of the 4-Pentylphenol-d16 standard.

  • Dissolve the sample in a suitable solvent (e.g., dichloromethane) to a concentration of approximately 1 mg/mL.

  • Evaporate an aliquot of the sample to complete dryness under a gentle stream of nitrogen.

  • Add 100 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS), to the dried residue.

  • Seal the vial and heat at 70-80°C for 45-60 minutes.

  • Allow the vial to cool to room temperature before injection into the GC-MS system.

3.1.2. GC-MS Instrumentation and Conditions

Parameter	Typical Setting
Gas Chromatograph
Column	HP-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Injector Temperature	250 °C
Injection Mode	Splitless
Oven Program	Initial: 100 °C, hold for 1 min; Ramp: 15 °C/min to 280 °C, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Analyzer	Quadrupole or Ion Trap
Scan Range	m/z 50-550
Data Analysis	Purity is calculated as the percentage of the main peak area relative to the total area of all observed peaks.

Isotopic Purity and Enrichment by Mass Spectrometry

High-resolution mass spectrometry (HRMS) is employed to determine the isotopic distribution and confirm the isotopic enrichment of the deuterated standard.

• Protocol: Isotopic Enrichment Analysis by HRMS

  • Sample Preparation: Prepare a dilute solution of the 4-Pentylphenol-d16 standard in a suitable solvent (e.g., acetonitrile/water).

  • MS Acquisition: Infuse the sample directly into the HRMS instrument (e.g., TOF or Orbitrap) and acquire a high-resolution mass spectrum in the region of the molecular ion.

  • Data Analysis: Extract the ion chromatograms for each isotopologue (from d0 to d16).

  • Calculation: The isotopic enrichment is determined by calculating the relative abundance of the d16 isotopologue compared to the sum of all isotopologues.

Structural Confirmation and Quantification by NMR Spectroscopy

NMR spectroscopy is a powerful tool for the unambiguous confirmation of the chemical structure and for determining the concentration of the standard via quantitative NMR (qNMR).

• Protocol: ¹H and ¹³C NMR for Structural Confirmation

  • Dissolve an accurately weighed amount of the 4-Pentylphenol-d16 standard in a suitable deuterated solvent (e.g., chloroform-d, acetone-d6).

  • Acquire ¹H and ¹³C NMR spectra. The ¹H NMR spectrum should show a significant reduction or absence of signals corresponding to the positions of deuteration. The ¹³C NMR will confirm the carbon skeleton.

• Protocol: Quantitative NMR (qNMR) for Certified Content

  • Accurately weigh a sample of the 4-Pentylphenol-d16 standard and a certified internal standard of known purity.

  • Dissolve both in a deuterated solvent.

  • Acquire a ¹H NMR spectrum with optimized parameters for quantification (e.g., long relaxation delay).

  • The concentration of the 4-Pentylphenol-d16 is calculated by comparing the integral of a characteristic signal of the analyte with that of the internal standard.

Certification Workflow and Analytical Logic

The following diagrams illustrate the logical flow of the certification process for a 4-Pentylphenol-d16 standard and the analytical workflow for its purity assessment.

Caption: Certification workflow for 4-Pentylphenol-d16 standards.

Caption: Analytical workflow for purity assessment.

Conclusion

The purity and certification of 4-Pentylphenol-d16 standards are established through a multi-faceted analytical approach. Rigorous testing using techniques such as GC-MS, HRMS, and qNMR, performed under stringent quality management systems like ISO 17034, ensures the accuracy and reliability of these critical reference materials. For researchers and scientists in drug development and related fields, a thorough understanding of these certification processes is paramount for generating high-quality, reproducible data.

Preserving Isotopic Integrity: A Technical Guide to the Stability and Storage of 4-Pentylphenol-d16

For researchers, scientists, and drug development professionals utilizing 4-Pentylphenol-d16, maintaining its chemical and isotopic purity is paramount for reliable experimental outcomes. This in-depth technical guide provides a comprehensive overview of the best practices for the storage and handling of 4-Pentylphenol-d16, outlines potential degradation pathways, and details experimental protocols for stability assessment.

Core Principles of Stability and Storage

The stability of deuterated compounds like 4-Pentylphenol-d16 is generally high, as deuterium (B1214612) is a stable isotope.[1] However, their integrity can be compromised by environmental factors that facilitate degradation or isotopic exchange. The primary concerns are exposure to moisture, light, and elevated temperatures.

Table 1: Summary of Storage Conditions and Stability Considerations for 4-Pentylphenol-d16

Parameter	Recommendation/Consideration	Rationale
Temperature	Store refrigerated (-5°C to +5°C) for long-term storage.[2]	Minimizes the rate of potential chemical degradation.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).[2][3]	Prevents oxidation and minimizes exposure to atmospheric moisture.
Moisture	Store in a desiccator over a suitable desiccant.[3]	Prevents hygroscopic uptake of water, which can lead to isotopic exchange, especially at labile positions.
Light	Protect from light by using amber vials or by wrapping containers in aluminum foil.[3]	Some compounds are sensitive to UV light, which can catalyze degradation.[3]
Container	Use tightly sealed vials with appropriate closures.	Prevents ingress of moisture and oxygen.
Form	Store as a solid whenever possible.	Solid-state is generally more stable than solutions.
Solutions	If stored in solution, use anhydrous, deuterated solvents. Prepare solutions fresh when possible.[3][4]	Minimizes the risk of hydrogen-deuterium (H-D) exchange with protic solvents.

Potential Degradation Pathways

While specific degradation pathways for 4-Pentylphenol-d16 are not extensively documented, the degradation of structurally similar compounds, such as other 4-alkylphenols and phenols, provides insight into potential routes of decomposition. The primary degradation mechanisms are likely to involve oxidation of the phenol (B47542) ring.

Microbial degradation of 4-alkylphenols often initiates with an ipso-hydroxylation, which is the hydroxylation at the carbon atom bearing the alkyl substituent.[5][6] This can lead to the formation of hydroquinone (B1673460) and the corresponding pentanol. Another potential pathway involves the oxidation of the alkyl chain.[7] For phenolic compounds in general, degradation can proceed through the formation of catechol, followed by ring cleavage via either the ortho or meta pathway.[8]

It is important to note that the carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, which can impart a kinetic isotope effect, potentially slowing down degradation pathways that involve the cleavage of a C-D bond.[9]

Potential degradation pathways for 4-Pentylphenol.

Experimental Protocols for Stability Assessment

To ensure the integrity of 4-Pentylphenol-d16, particularly for long-term studies or when used as a quantitative standard, a stability-indicating analytical method should be employed. Stability studies are crucial for determining the shelf life and appropriate storage conditions for the compound.[10]

Stability Study Design

A comprehensive stability study involves subjecting the compound to various environmental conditions over a defined period.

• Long-Term Stability: The compound is stored under recommended conditions (e.g., 4°C, protected from light and moisture) and tested at specified time intervals (e.g., 0, 3, 6, 9, 12, 18, 24 months).

• Accelerated Stability: The compound is stored at elevated temperatures (e.g., 25°C with 60% relative humidity, 40°C with 75% relative humidity) to predict the long-term stability and to identify potential degradation products.

• Forced Degradation (Stress Testing): The compound is exposed to harsh conditions such as strong acid, strong base, oxidation (e.g., hydrogen peroxide), and photolytic stress to identify potential degradation products and to establish the specificity of the analytical method.

Analytical Methodology: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for assessing the purity and stability of 4-Pentylphenol-d16.

Objective: To separate and identify 4-Pentylphenol-d16 and any potential degradation products, and to quantify its purity.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent 7890B GC with 5977B MS).[11]

Materials:

• 4-Pentylphenol-d16 sample

• High-purity solvent (e.g., dichloromethane (B109758) or methanol)[11]

• Derivatizing agent (e.g., BSTFA for trimethylsilyl (B98337) derivatization)[11]

Procedure:

• Sample Preparation:

  • Prepare a stock solution of 4-Pentylphenol-d16 in a suitable solvent (e.g., 1 mg/mL).

  • For analysis of degradation products, the sample may be concentrated or derivatized to improve volatility and chromatographic performance. Derivatization with BSTFA to form the trimethylsilyl (TMS) ether is a common approach for phenols.[11]

• GC-MS Conditions (Typical):

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.[11]

  • Injector: Splitless mode, 280°C.[11]

  • Oven Program: Initial temperature 60°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min.[11]

  • Carrier Gas: Helium at a constant flow of 1 mL/min.[11]

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.[11]

    • Acquisition Mode: Full scan to identify unknown degradation products and Selected Ion Monitoring (SIM) for quantification.[11]

• Data Analysis:

  • The chemical purity is determined by comparing the peak area of 4-Pentylphenol-d16 to the total peak area of all detected compounds.

  • Mass spectra are analyzed to confirm the identity of the main peak and to elucidate the structure of any degradation products.

  • Isotopic purity can be assessed by examining the mass spectrum for the presence of ions corresponding to lower deuteration levels.

Workflow for stability assessment.

Conclusion

While 4-Pentylphenol-d16 is inherently a stable molecule, its integrity is best preserved through careful storage and handling. By adhering to the recommended conditions of low temperature, inert atmosphere, and protection from light and moisture, researchers can minimize the risk of chemical degradation and isotopic exchange. The implementation of a robust stability testing program, utilizing techniques such as GC-MS, is essential for ensuring the long-term reliability of this important analytical standard in research and development.

References

• 1. youtube.com [youtube.com]
• 2. ukisotope.com [ukisotope.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. 4-(1-Ethyl-1,4-dimethyl-pentyl)phenol Degradation Pathway [eawag-bbd.ethz.ch]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Degradation of Phenol via Meta Cleavage Pathway by Pseudomonas fluorescens PU1 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Stability Studies-Regulations, Patient Safety & Quality [coriolis-pharma.com]
• 11. benchchem.com [benchchem.com]

Navigating the Fragmentation Landscape of 4-Pentylphenol-d16: A Technical Guide

For Immediate Release

This technical guide provides an in-depth analysis of the anticipated mass spectrometry fragmentation pattern of 4-Pentylphenol-d16. Designed for researchers, scientists, and professionals in drug development, this document outlines the core principles of its fragmentation, presents quantitative data in a structured format, and offers detailed experimental protocols for its analysis.

Introduction to 4-Pentylphenol-d16

4-Pentylphenol (B72810) and its isotopologues are alkylphenols of significant interest in environmental science and toxicology.[1][2] The deuterated form, 4-Pentylphenol-d16, serves as an invaluable internal standard for isotope dilution mass spectrometry (IDMS), a technique that ensures precise and accurate quantification of the non-deuterated analyte in complex matrices.[2][3] The incorporation of sixteen deuterium (B1214612) atoms provides a distinct mass shift, enabling clear differentiation from the endogenous compound while maintaining nearly identical chemical and physical properties.[4]

Predicted Mass Spectrometry Fragmentation Pattern

The fragmentation of 4-Pentylphenol-d16 under mass spectrometry, typically following gas chromatography (GC-MS) or liquid chromatography (LC-MS), is predicted to be dominated by characteristic cleavage patterns influenced by the phenolic hydroxyl group and the alkyl chain. The primary fragmentation mechanism for alkylphenols is benzylic cleavage.[1]

Upon ionization, the 4-Pentylphenol-d16 molecule will form a molecular ion ([M]•+). The most probable fragmentation pathway involves the cleavage of the C-C bond beta to the aromatic ring, a process known as benzylic cleavage. This results in the formation of a stable, deuterated tropylium-like cation.

Molecular Ion: The molecular formula of 4-Pentylphenol-d16 is C11D16O. Its predicted molecular weight is approximately 180.34 g/mol . The exact mass will be crucial for high-resolution mass spectrometry.

Primary Fragmentation: The major fragmentation event is the loss of a deuterated butyl radical (•C4D9) from the pentyl chain. This leads to the formation of a highly stable, deuterated hydroxytropylium ion.

Quantitative Data Summary

The following table summarizes the predicted mass-to-charge ratios (m/z) for the key ions in the mass spectrum of 4-Pentylphenol-d16, alongside the corresponding data for unlabeled 4-Pentylphenol for comparison.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Molecular Ion (m/z)	Major Fragment Ion (m/z)	Fragment Identity
4-Pentylphenol	C11H16O	164.24	164	107	[C7H7O]+
4-Pentylphenol-d16	C11D16O	~180.34	180	122	[C7D6O]+

Experimental Protocol: GC-MS/MS Analysis

This section details a generalized protocol for the analysis of 4-Pentylphenol-d16, often used as an internal standard for the quantification of 4-pentylphenol.[1]

A. Sample Preparation (Liquid-Liquid Extraction) [1]

• To 1 mL of an aqueous sample in a 15 mL centrifuge tube, add a known quantity of 4-Pentylphenol-d16 standard solution.

• Add 5 mL of methyl tert-butyl ether (MTBE).

• Vortex the mixture for 2 minutes.

• Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Transfer the upper organic layer to a clean tube.

• Add anhydrous sodium sulfate (B86663) to remove residual water.

• Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable solvent (e.g., dichloromethane) for GC-MS analysis.[1]

B. Instrumentation (Triple Quadrupole GC-MS/MS) [1][5]

• Gas Chromatograph (GC):

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).[4]

  • Injector: Splitless mode.

  • Oven Temperature Program: Optimized for the separation of 4-pentylphenol (e.g., initial temperature of 60°C, ramped to 280°C).[4]

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI).

  • Analysis Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.[1][4]

C. MRM Transition Optimization [1]

• Precursor Ion Selection: Infuse a standard solution of 4-Pentylphenol-d16 into the mass spectrometer to confirm the m/z of the molecular ion, which will serve as the precursor ion (predicted m/z 180).

• Product Ion Scan: Select the precursor ion in the first quadrupole (Q1) and scan the third quadrupole (Q3) to identify the major fragment ions (predicted primary fragment at m/z 122).

• Collision Energy Optimization: Optimize the collision energy for the selected precursor-product ion transition to maximize the signal intensity.

Visualizing the Fragmentation Pathway

The following diagram illustrates the primary fragmentation pathway of 4-Pentylphenol-d16.

Caption: Fragmentation of 4-Pentylphenol-d16.

Conclusion

The predictable fragmentation pattern of 4-Pentylphenol-d16, dominated by benzylic cleavage, makes it an excellent internal standard for the sensitive and accurate quantification of 4-pentylphenol in complex samples. The methodologies and data presented in this guide provide a robust framework for the application of 4-Pentylphenol-d16 in analytical research.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Spectroscopic and Analytical Characterization of 4-Pentylphenol-d16

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy of 4-Pentylphenol-d16. Given the limited availability of published spectra for the fully deuterated isotopologue, this document leverages data from the non-deuterated 4-pentylphenol (B72810) and established principles of isotope effects in spectroscopy to provide a detailed analytical framework. This guide is intended for researchers in analytical chemistry, drug development, and environmental science who utilize deuterated standards for quantitative analysis and metabolic studies.

Introduction to 4-Pentylphenol-d16

4-Pentylphenol-d16 is the deuterated analog of 4-pentylphenol, a member of the alkylphenol class of organic compounds. Due to their structural similarity to estrogens, alkylphenols are of interest to researchers studying endocrine-disrupting chemicals. Deuterated standards like 4-Pentylphenol-d16 are crucial for accurate quantification in complex matrices using isotope dilution mass spectrometry (IDMS). The deuterium (B1214612) labeling also provides a valuable tool for elucidating metabolic pathways.

Predicted Spectroscopic Data of 4-Pentylphenol-d16

While specific experimental spectra for 4-Pentylphenol-d16 are not widely published, the following tables summarize the expected NMR and IR data based on the known spectra of 4-pentylphenol and the predictable effects of deuterium substitution.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for 4-Pentylphenol-d16

Assignment	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)	Notes on Deuteration Effects
Aromatic-OD	Absent (replaced by D)	-	The acidic proton signal will be absent.
Aromatic C-D	Residual peaks at ~7.0 and ~6.7	~154, 129, 116, 138	Aromatic proton signals will be absent. Small residual peaks may be observed due to incomplete deuteration. ¹³C signals will show coupling to deuterium (C-D coupling) and a slight upfield shift (isotope shift).
Pentyl Chain (α-CD₂)	Residual peaks at ~2.5	~35	Proton signals will be absent. The ¹³C signal will be a multiplet due to C-D coupling and will be shifted slightly upfield.
Pentyl Chain (β-CD₂)	Residual peaks at ~1.5	~31	Proton signals will be absent. The ¹³C signal will be a multiplet due to C-D coupling and will be shifted slightly upfield.
Pentyl Chain (γ-CD₂)	Residual peaks at ~1.3	~31	Proton signals will be absent. The ¹³C signal will be a multiplet due to C-D coupling and will be shifted slightly upfield.
Pentyl Chain (δ-CD₂)	Residual peaks at ~1.3	~22	Proton signals will be absent. The ¹³C signal will be a multiplet due to C-D coupling and will be shifted slightly upfield.
Pentyl Chain (ε-CD₃)	Residual peaks at ~0.9	~14	Proton signals will be absent. The ¹³C signal will be a multiplet due to C-D coupling and will be shifted slightly upfield.

Note: Predicted values are based on typical chemical shifts for 4-pentylphenol. The actual chemical shifts may vary slightly depending on the solvent and concentration.

Table 2: Predicted IR Absorption Frequencies for 4-Pentylphenol-d16

Vibrational Mode	Expected Frequency Range (cm⁻¹) in 4-Pentylphenol	Predicted Shift in 4-Pentylphenol-d16	Notes
O-H Stretch	3600-3200 (broad)	Shift to ~2450 (O-D Stretch)	The strong, broad O-H stretching band will be replaced by a weaker, sharp O-D band at a lower frequency.
Aromatic C-H Stretch	3100-3000	Shift to ~2250 (C-D Stretch)	Aromatic C-H stretching vibrations will be replaced by C-D stretching vibrations at lower wavenumbers.
Aliphatic C-H Stretch	3000-2850	Shift to ~2100 (C-D Stretch)	Aliphatic C-H stretching vibrations will be replaced by C-D stretching vibrations at lower wavenumbers.
Aromatic C=C Stretch	1600-1450	Minimal Shift	The fundamental vibrations of the aromatic ring will be largely unaffected by deuteration.
C-O Stretch	1260-1180	Minimal Shift	The C-O stretching vibration is less affected by deuteration of the attached hydrogen.

Experimental Protocols

The following are detailed methodologies for the synthesis and spectroscopic analysis of deuterated 4-pentylphenol, adapted from established procedures for similar compounds.

3.1. Synthesis of Deuterated 4-Pentylphenol (Acid-Catalyzed H/D Exchange)

This protocol describes a general method for deuterium labeling of the aromatic ring of 4-pentylphenol.

• Materials: 4-n-pentylphenol, Deuterium oxide (D₂O, 99.8 atom % D), Deuterium chloride (DCl, 35 wt. % in D₂O) or a solid acid catalyst (e.g., Amberlyst-15), Diethyl ether or dichloromethane, Anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Procedure:

  • Dissolve 4-n-pentylphenol in an excess of D₂O in a round-bottom flask equipped with a magnetic stirrer and reflux condenser.

  • Carefully add the acid catalyst (DCl or solid acid catalyst).

  • Heat the mixture to reflux for 12-24 hours. The progress of the reaction can be monitored by ¹H NMR of small aliquots to observe the disappearance of aromatic proton signals.

  • Cool the reaction mixture. If a solid catalyst was used, remove it by filtration.

  • Extract the product with an organic solvent (e.g., diethyl ether).

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the deuterated product.

3.2. NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 4-Pentylphenol-d16 in a suitable deuterated solvent (e.g., chloroform-d, acetone-d6) in an NMR tube.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum. Due to the high level of deuteration, a large number of scans may be required to observe any residual proton signals.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum. Observe for the characteristic multiplets arising from one-bond and multi-bond ¹³C-¹D coupling.

  • DEPT (Distortionless Enhancement by Polarization Transfer) experiments can be used to distinguish between CD, CD₂, and CD₃ groups.

3.3. IR Spectroscopy

• Sample Preparation: For liquid samples, a thin film can be prepared between two KBr or NaCl plates. For solid samples, a KBr pellet can be prepared by grinding the sample with dry KBr powder and pressing it into a transparent disk.

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Record the spectrum in the mid-IR range (typically 4000-400 cm⁻¹).

  • Acquire a background spectrum of the empty sample holder or pure KBr pellet.

  • Ratio the sample spectrum against the background to obtain the absorbance or transmittance spectrum.

Visualizing Experimental Workflows

4.1. Synthesis Workflow

Health and Safety Information for 4-Pentylphenol-d16: A Technical Guide

Disclaimer: This document provides a summary of health and safety information for 4-Pentylphenol-d16. Specific safety data for the deuterated form is limited; therefore, this guide is largely based on the data available for the non-deuterated analogue, 4-n-Pentylphenol (CAS: 14938-35-3), as the toxicological and physical properties are expected to be comparable. This guide is intended for use by trained professionals in research and development.

Executive Summary

4-Pentylphenol-d16 is a deuterated form of 4-n-pentylphenol. The non-deuterated form is classified as a corrosive substance that can cause severe skin burns and eye damage.[1][2][3] Acute oral toxicity data indicates that it is harmful if swallowed.[3] Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and protective clothing, must be worn when handling this compound.[1][2] Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[2] This guide summarizes the key health and safety data, provides protocols for safe handling and emergency procedures, and presents this information in a structured format for easy reference by researchers, scientists, and drug development professionals.

Identification and Physical Properties

This section details the chemical identifiers and physical properties for both 4-Pentylphenol-d16 and its non-deuterated analogue.

Property	Value (4-Pentylphenol-d16)	Value (4-n-Pentylphenol)	Reference
CAS Number	1219805-40-9	14938-35-3	[4]
Molecular Formula	C₁₁D₁₆O	C₁₁H₁₆O	[4]
Molecular Weight	180.35 g/mol	164.25 g/mol	[1][4]
Appearance	Not specified (likely a solid or liquid)	Yellow liquid or solid	[2]
Melting Point	Not specified	23-25 °C	[2][5][6]
Boiling Point	Not specified	342 °C	[2][5]
Density	Not specified	0.960 g/mL at 20 °C	[2][7]
Flash Point	Not specified	133 °C	[2][5]
Water Solubility	Not specified	99.99 mg/L at 25 °C	[7][8]

Toxicological Information

The toxicological data for 4-n-pentylphenol is used as a proxy for 4-Pentylphenol-d16. The primary hazard is its corrosive nature.

Endpoint	Result	Species	Reference
Acute Oral Toxicity (LD50)	231 mg/kg	Rat	[3]
Skin Corrosion/Irritation	Category 1B: Causes severe skin burns and eye damage.	Not specified	[1]
Serious Eye Damage/Irritation	Category 1: Causes serious eye damage.	Not specified	[3]
Germ Cell Mutagenicity	Negative (Ames test)	Not specified	[3]

Hazard Identification and GHS Classification

This section outlines the hazard classification according to the Globally Harmonized System (GHS).

Hazard	Classification
GHS Pictogram	Corrosion
Signal Word	Danger [1][3]
Hazard Statements	H314: Causes severe skin burns and eye damage.[1][2][3]
Precautionary Statements	P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][3]
P301 + P330 + P331: IF SWALLOWED: rinse mouth. Do NOT induce vomiting.[1][3]
P303 + P361 + P353: IF ON SKIN (or hair): Remove/Take off immediately all contaminated clothing. Rinse skin with water/shower.[3]
P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1][3]
P310: Immediately call a POISON CENTER or doctor/physician.[1][3]
P405: Store locked up.[3]

Experimental Protocols and Workflows

Due to the hazardous nature of this compound, a strict adherence to safety protocols is mandatory. The following sections describe a general workflow for handling 4-Pentylphenol-d16 and the appropriate first aid response in case of exposure.

Standard Laboratory Handling Workflow

The following diagram illustrates the necessary steps for safely handling 4-Pentylphenol-d16 in a laboratory setting.

Caption: General workflow for handling 4-Pentylphenol-d16.

First Aid Emergency Response

The following diagram outlines the logical steps for first aid response to different types of exposure to 4-Pentylphenol-d16.

Caption: First aid response logic for 4-Pentylphenol-d16 exposure.

Handling and Storage

Proper handling and storage are crucial to minimize risk.

• Handling: Use with adequate ventilation and avoid contact with skin, eyes, and clothing.[9] Do not breathe dust or vapors.[1] Wash hands thoroughly after handling.[9]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][3] Keep in a corrosives area and store locked up.[1][3]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling 4-Pentylphenol-d16.

• Eye/Face Protection: Wear chemical safety goggles or a face shield.[2]

• Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and appropriate protective clothing to prevent skin exposure.[1][2]

• Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or European Standard EN 136 approved respirator with an appropriate filter for organic vapors.[1]

Accidental Release Measures

In the event of a spill, follow these procedures:

• Small Spills: Absorb with an inert material (e.g., sand, silica (B1680970) gel) and place in a suitable container for disposal.[1]

• Large Spills: Evacuate the area. Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[3]

• Cleanup: Ventilate the area and wash the spill site after material pickup is complete.

Disposal Considerations

Dispose of this chemical and its container in accordance with local, regional, and national regulations. Waste should be sent to an approved waste disposal facility. Do not allow it to enter the environment.

References

• 1. fishersci.be [fishersci.be]
• 2. nbinno.com [nbinno.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. Page loading... [wap.guidechem.com]
• 6. 4-Pentylphenol | 14938-35-3 [amp.chemicalbook.com]
• 7. chembk.com [chembk.com]
• 8. 4-Pentylphenol [chembk.com]
• 9. 4-Pentylphenol(14938-35-3) MSDS Melting Point Boiling Point Density Storage Transport [chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 4-Pentylphenol-d16 as an Internal Standard in GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the quantitative analysis of organic molecules by Gas Chromatography-Mass Spectrometry (GC-MS), the use of a stable isotope-labeled internal standard is considered the gold standard for achieving the highest accuracy and precision.[1] 4-Pentylphenol-d16 is a deuterated analog of 4-pentylphenol (B72810), an alkylphenol of interest in environmental monitoring and toxicological studies.[2] By being chemically identical to the analyte of interest but with a distinct mass difference, 4-Pentylphenol-d16 co-elutes during chromatography and experiences similar matrix effects and ionization suppression.[1] This allows for effective correction of variations that can occur during sample preparation and analysis, leading to significantly improved data reliability.[1]

This document provides detailed application notes and protocols for the use of 4-Pentylphenol-d16 as an internal standard for the quantification of 4-pentylphenol in various matrices using GC-MS.

Principle of the Method

The fundamental principle behind using 4-Pentylphenol-d16 as an internal standard is isotope dilution mass spectrometry. A known quantity of the deuterated standard is added to the sample at the beginning of the analytical process. The sample is then subjected to extraction, and potentially derivatization, to isolate the analyte and internal standard. The extract is subsequently analyzed by GC-MS.

The gas chromatograph separates the analyte and the internal standard from other components in the sample. In the mass spectrometer, the compounds are ionized, typically by electron ionization (EI), which causes them to fragment in a predictable manner. The mass spectrometer then separates and detects the ions based on their mass-to-charge ratio (m/z).

Quantification is achieved by comparing the peak area of a characteristic ion of the native 4-pentylphenol to the peak area of a corresponding ion of the 4-Pentylphenol-d16 internal standard. A calibration curve is generated using a series of standards containing known concentrations of the analyte and a constant concentration of the internal standard.

Mass Spectrometry Considerations for 4-Pentylphenol-d16

The mass spectrum of unlabeled 4-pentylphenol (C11H16O) shows a molecular ion at m/z 164.[2] A major fragment ion is typically observed at m/z 107, resulting from a characteristic benzylic cleavage of the pentyl chain.[2]

For 4-Pentylphenol-d16, where all 16 hydrogen atoms are replaced by deuterium, the molecular weight is increased by 16 atomic mass units. Therefore, the molecular ion is expected at m/z 180. The corresponding benzylic cleavage would result in a fragment ion at m/z 116. These ions are suitable for Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.

Data Presentation

Table 1: Representative Quantitative Performance Data for 4-Pentylphenol Analysis using 4-Pentylphenol-d16 Internal Standard

Parameter	Typical Performance
Linearity (r²)	> 0.995
Analytical Range	10 - 1000 ng/L
Limit of Detection (LOD)	0.4 - 10 ng/L
Limit of Quantification (LOQ)	1.1 - 20 ng/L
Recovery	85 - 115%
Precision (RSD)	< 15%

Note: The values presented are representative of typical performance for a deuterated internal standard of this class and may vary based on the specific matrix, instrumentation, and experimental conditions.[3]

Experimental Protocols

Preparation of Standards

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve 4-pentylphenol and 4-Pentylphenol-d16 reference standards in a suitable solvent such as methanol.

• Working Standard Solutions (10 µg/mL): Dilute the stock solutions with methanol.

• Internal Standard Spiking Solution (1 µg/mL): Dilute the 4-Pentylphenol-d16 working standard solution.

• Calibration Standards: Prepare a series of calibration standards by spiking known amounts of the 4-pentylphenol working standard into a control matrix (e.g., high-purity water, blank plasma) to achieve concentrations ranging from 10 ng/L to 1000 ng/L.[1] Add a constant volume of the internal standard spiking solution to each calibration standard and quality control sample.[1]

Sample Preparation: Solid Phase Extraction (SPE) for Water Samples

This protocol is a general guideline and may require optimization based on the specific sample matrix.

• Sample Collection: Collect 100 mL of the water sample.

• Internal Standard Spiking: Add a known amount of the 4-Pentylphenol-d16 internal standard spiking solution to the sample.[1]

• Cartridge Conditioning: Condition a suitable SPE cartridge (e.g., anion-exchange) according to the manufacturer's instructions.[4]

• Sample Loading: Load the water sample onto the SPE cartridge at a controlled flow rate.

• Washing: Wash the cartridge with a suitable solvent to remove interferences.

• Elution: Elute the analyte and internal standard with an appropriate solvent, such as dichloromethane.[1]

• Drying: Pass the eluate through anhydrous sodium sulfate (B86663) to remove any residual water.[1][2]

• Concentration: Concentrate the sample to approximately 1 mL under a gentle stream of nitrogen.[1]

• Derivatization (Optional but Recommended for Improved Chromatography): Add 50 µL of a derivatizing agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and heat at 70°C for 30 minutes to form the trimethylsilyl (B98337) (TMS) derivatives.[1]

• Final Volume Adjustment: Adjust the final volume as needed and transfer to a GC vial for analysis.

GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., single quadrupole or triple quadrupole).

• Gas Chromatograph (GC) Conditions:

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.[1][5]

  • Injector: Splitless mode, 280°C.[1]

  • Oven Program: Initial temperature 60°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min.[1]

  • Carrier Gas: Helium at a constant flow of 1 mL/min.[1]

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[1]

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor (for TMS derivatives):

    • 4-pentylphenol-TMS: m/z 236 (Molecular Ion), m/z 179 (Fragment)

    • 4-Pentylphenol-d16-TMS: m/z 252 (Molecular Ion), m/z 188 (Fragment)

Data Analysis

• Quantification: Construct a calibration curve by plotting the ratio of the peak area of the 4-pentylphenol derivative to the peak area of the 4-Pentylphenol-d16 derivative against the concentration of the calibration standards.[1]

• Concentration Determination: Determine the concentration of 4-pentylphenol in the samples by calculating the peak area ratio and interpolating from the calibration curve.[1]

Mandatory Visualizations

Caption: Workflow for quantitative analysis using 4-Pentylphenol-d16 as an internal standard.

This document provides a comprehensive overview and detailed protocols for the utilization of 4-Pentylphenol-d16 as an internal standard in GC-MS analysis. Adherence to these guidelines, with appropriate optimization for specific applications, will contribute to the generation of accurate and reproducible quantitative data.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Gas chromatography-mass spectrometry analysis of alkylphenols in produced water from offshore oil installations as pentafluorobenzoate derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Application Note: High-Sensitivity Analysis of Alkylphenols in Environmental Samples using 4-Pentylphenol-d16 by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Alkylphenols, such as 4-nonylphenol (B119669) and 4-tert-octylphenol, are industrial chemicals used in the manufacturing of non-ionic surfactants, polymers, and other products.[1] Their widespread use has led to their classification as ubiquitous environmental contaminants.[1] Due to their potential as endocrine disruptors and their toxicity to aquatic organisms, monitoring these compounds in various matrices is of critical importance.[1]

Accurate quantification of alkylphenols can be challenging due to complex isomeric patterns and potential analyte loss during sample preparation.[1][2] The isotope dilution technique, which utilizes a stable isotope-labeled internal standard, is a highly reliable method for quantification in mass spectrometry-based analyses.[3] Deuterated internal standards, such as 4-Pentylphenol-d16, are ideal for this purpose as they exhibit nearly identical chemical and physical properties to the target analytes, allowing for effective compensation for variations in sample preparation, matrix effects, and instrument response.[4][5]

This application note details a robust protocol for the extraction and analysis of common alkylphenols from aqueous matrices using 4-Pentylphenol-d16 as an internal standard for accurate quantification via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Quantitative Data Summary

The use of a deuterated internal standard like 4-Pentylphenol-d16 in LC-MS/MS analysis allows for high sensitivity and accuracy. The following tables summarize typical performance data for the analysis of alkylphenols using this methodology.

Table 1: LC-MS/MS Method Performance Characteristics

Parameter	4-n-Pentylphenol	4-tert-Octylphenol	4-Nonylphenol
Linearity (R²)	>0.999	>0.999	>0.995
Limit of Detection (LOD)	0.01 µg/L	0.04 ng/mL	0.05 µg/kg
Limit of Quantification (LOQ)	0.03 µg/L	0.14 ng/mL	0.16 µg/kg
Recovery	85-110%	80-120%	70-110%
Relative Standard Deviation (RSD)	<10%	<15%	<17%

Note: The values presented are representative and may vary depending on the specific matrix and instrumentation.

Table 2: Example MRM Transitions for LC-MS/MS Analysis

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
4-n-Pentylphenol	163.1	106.1	25
4-tert-Octylphenol	205.2	133.1	30
4-Nonylphenol	219.2	133.1	30
4-Pentylphenol-d16 (IS)	179.2	112.1	25

Note: MRM transitions should be optimized for the specific instrument used.

Experimental Workflow and Principles

The analytical workflow involves sample preparation, LC separation, and MS/MS detection. The internal standard is introduced at the beginning of the sample preparation process to account for any variability throughout the entire workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Application Note: Quantitative Analysis of 4-Pentylphenol in Environmental Samples using 4-Pentylphenol-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Pentylphenol (B72810) is an alkylphenol of concern due to its potential endocrine-disrupting properties and its presence in the environment stemming from industrial applications. Accurate and sensitive quantification of 4-pentylphenol in complex environmental matrices such as water, soil, and sediment is crucial for environmental monitoring and risk assessment. Isotope dilution mass spectrometry (IDMS) is the gold standard for quantitative analysis, offering high accuracy and precision by correcting for matrix effects and analyte loss during sample preparation.[1][2] This application note provides a detailed protocol for the quantitation of 4-pentylphenol in environmental samples using 4-Pentylphenol-d5 as an internal standard, coupled with gas chromatography-tandem mass spectrometry (GC-MS/MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry involves the addition of a known amount of a stable isotope-labeled version of the analyte (in this case, 4-Pentylphenol-d5) to the sample at the beginning of the analytical process.[1] The isotopically labeled internal standard is chemically identical to the native analyte and therefore behaves similarly during extraction, cleanup, and analysis.[2] By measuring the ratio of the native analyte to the isotopically labeled internal standard, accurate quantification can be achieved, as this ratio remains constant even if analyte is lost during sample processing.[2]

Quantitative Data Summary

The following table summarizes representative concentrations of a closely related alkylphenol, 4-tert-pentylphenol, found in environmental samples. This data provides an expected range for 4-pentylphenol concentrations in similar matrices.

Environmental Matrix	Analyte	Concentration Range	Reference
River Sediment	4-tert-Pentylphenol	17 - 77 µg/kg dry matter	[3]
River Sediment	4-tert-Pentylphenol	33 - 83 µg/kg dry matter	[3]

Experimental Protocols

Sample Collection and Handling

Proper sample collection and handling are critical to ensure the integrity of the analysis.

• Water Samples: Collect water samples in amber glass bottles to prevent photodegradation.[4] If immediate analysis is not possible, store the samples at 4°C. For long-term storage, acidification with sulfuric or hydrochloric acid to a pH < 2 is recommended to inhibit microbial degradation.[4]

• Soil and Sediment Samples: Collect soil and sediment samples using clean stainless steel or glass containers. Store samples at 4°C in the dark and analyze as soon as possible. For longer storage, freezing at -20°C is recommended to minimize degradation.

Sample Preparation

2.1. Water Sample Preparation: Solid-Phase Extraction (SPE)

This protocol is a general guideline and may require optimization for different water matrices.

Materials:

• Water sample

• 4-Pentylphenol-d5 internal standard solution

• Methanol (HPLC grade)

• Dichloromethane (HPLC grade)

• SPE cartridges (e.g., C18, 500 mg)

• SPE vacuum manifold

• Nitrogen evaporator

• GC or LC vials

Procedure:

• To a 100 mL water sample, add a known amount of the 4-Pentylphenol-d5 internal standard spiking solution.[2]

• Condition the SPE cartridge by passing 5 mL of dichloromethane, followed by 5 mL of methanol, and finally 10 mL of deionized water.

• Load the spiked water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• After loading, wash the cartridge with 5 mL of deionized water to remove interfering substances.

• Dry the cartridge under vacuum for 10-15 minutes.

• Elute the analyte and internal standard with 5-10 mL of dichloromethane.[2]

• Dry the eluate by passing it through anhydrous sodium sulfate.[2]

• Concentrate the sample to approximately 1 mL under a gentle stream of nitrogen.[2]

• Transfer the concentrated extract to a GC or LC vial for analysis.

2.2. Soil and Sediment Sample Preparation: Pressurized Liquid Extraction (PLE)

Materials:

• Soil/sediment sample, air-dried and sieved

• 4-Pentylphenol-d5 internal standard solution

• Diatomaceous earth

• Acetone/hexane (1:1, v/v) or other suitable solvent mixture

• PLE system and extraction cells

• Nitrogen evaporator

• GC or LC vials

Procedure:

• Homogenize the soil or sediment sample.

• Mix a known amount of the sample (e.g., 10 g) with an equal amount of diatomaceous earth.

• Spike the sample with a known amount of the 4-Pentylphenol-d5 internal standard solution.

• Load the mixture into a PLE extraction cell.

• Perform the extraction using a suitable solvent mixture (e.g., acetone/hexane) at elevated temperature and pressure (e.g., 100°C, 1500 psi).

• Collect the extract and concentrate it to 1 mL under a gentle stream of nitrogen.

• The extract may require further cleanup using techniques like gel permeation chromatography (GPC) or silica (B1680970) gel chromatography to remove co-extracted interferences.

• Transfer the final extract to a GC or LC vial for analysis.

Instrumental Analysis

3.1. GC-MS/MS Analysis

Derivatization is often recommended for GC-MS analysis of phenolic compounds to improve their volatility and chromatographic behavior.

Derivatization (Silylation):

• To the 1 mL concentrated extract, add 50 µL of a derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS).

• Heat the vial at 60-70°C for 30 minutes.

• Cool to room temperature before injection.

GC-MS/MS Parameters (Typical):

• Gas Chromatograph: Agilent 8890 GC or equivalent

• Mass Spectrometer: Agilent 7000D QQQ or equivalent[5]

• Column: HP-5ms or equivalent (30 m x 0.25 mm, 0.25 µm)

• Inlet: Splitless injection[5]

• Carrier Gas: Helium

• Oven Program: Initial temperature 60°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min.

• Ionization Mode: Electron Ionization (EI)

• Analysis Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions (for TMS derivatives):

• 4-Pentylphenol-TMS: Precursor ion (m/z 236.2) -> Product ions (e.g., m/z 179.1, 107.1)

• 4-Pentylphenol-d5-TMS: Precursor ion (m/z 241.2) -> Product ions (e.g., m/z 184.1, 112.1) (Note: Exact m/z values should be optimized experimentally)

3.2. LC-MS/MS Analysis

LC-MS/MS Parameters (Typical):

• Liquid Chromatograph: Agilent 1290 Infinity II LC or equivalent

• Mass Spectrometer: Agilent 6470 Triple Quadrupole LC/MS or equivalent

• Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase: A: Water with 0.1% formic acid; B: Acetonitrile with 0.1% formic acid (gradient elution)

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode

• Analysis Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions:

• 4-Pentylphenol: Precursor ion (m/z 163.1) -> Product ions (e.g., m/z 106.1, 133.1)

• 4-Pentylphenol-d5: Precursor ion (m/z 168.1) -> Product ions (e.g., m/z 111.1, 138.1) (Note: Exact m/z values should be optimized experimentally)

Calibration and Quantification

• Prepare a series of calibration standards containing known concentrations of 4-pentylphenol and a constant concentration of the 4-Pentylphenol-d5 internal standard.

• Analyze the calibration standards using the optimized GC-MS/MS or LC-MS/MS method.

• Construct a calibration curve by plotting the ratio of the peak area of 4-pentylphenol to the peak area of 4-Pentylphenol-d5 against the concentration of 4-pentylphenol.

• Analyze the prepared environmental samples.

• Determine the concentration of 4-pentylphenol in the samples by calculating the peak area ratio and interpolating from the calibration curve.

Visualizations

Caption: Experimental workflow for the quantitation of 4-pentylphenol.

Caption: Principle of internal standard for accurate quantification.

References

• 1. Determination of 4-nonylphenol in water samples using 4-(2,6-dimethylhept-3-yl)phenol as new internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 4-Pentylphenol | C11H16O | CID 26975 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-tert-Pentylphenol | C11H16O | CID 6643 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pharmig.org.uk [pharmig.org.uk]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for 4-Pentylphenol-d16 Spiking in Sample Preparation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the utilization of 4-Pentylphenol-d16 as an internal standard in the quantitative analysis of 4-pentylphenol (B72810) and related alkylphenols. The use of a stable isotope-labeled internal standard like 4-Pentylphenol-d16 is the gold standard for mass spectrometry-based quantification, offering superior accuracy and precision by correcting for variations during sample preparation and analysis.[1][2]

Introduction

4-Pentylphenol is an alkylphenol of interest due to its potential as an endocrine-disrupting chemical (EDC).[3] Accurate and reliable quantification of 4-pentylphenol in various matrices, including environmental and biological samples, is crucial for exposure assessment and toxicological studies. Isotope dilution mass spectrometry (IDMS) using a deuterated internal standard such as 4-Pentylphenol-d16 is the preferred method for such analyses.[1][3] This internal standard is chemically identical to the analyte, ensuring it behaves similarly throughout extraction, cleanup, and analysis, thus compensating for analyte loss and matrix effects.[2][4]

Quantitative Data Summary

The use of 4-Pentylphenol-d16 as an internal standard significantly improves the quality of quantitative data compared to methods using an analog internal standard or external calibration. The following tables summarize typical performance data for the analysis of alkylphenols in various matrices.

Table 1: Performance Characteristics of Different Internal Standard Strategies for Alkylphenol Analysis in Water

Performance Metric	4-Pentylphenol-d16 (Isotopic Dilution)	Analog Internal Standard	No Internal Standard (External Calibration)
Accuracy (Recovery %)	95.4 - 108.6%[5]	70 - 120% (Typical)	50 - 150% (Highly Variable)[6]
Precision (Repeatability, %RSD)	1.9 - 7.8%[5]	< 15% (Typical)[6]	< 25% (Typical)[6]
Precision (Reproducibility, %RSD)	10.8 - 22.5%[5]	< 20% (Typical)[6]	> 30% (Often Unacceptable)[6]
Linearity (R²)	> 0.99[6]	> 0.99[6]	> 0.98[6]
Limit of Quantification (LOQ)	Low ng/L to µg/L range[6]	µg/L range[6]	µg/L to mg/L range[6]
Matrix Effect Compensation	Excellent[2][3]	Moderate	Poor

Data is representative of alkylphenol analysis in complex matrices and is based on findings from an interlaboratory trial for the analysis of alkylphenols in water.[5]

Experimental Protocols

The following are generalized protocols for the analysis of 4-pentylphenol using 4-Pentylphenol-d16 as an internal standard. Method validation and optimization are essential for specific applications and matrices.

Protocol 1: Quantification of 4-Pentylphenol in Water Samples by GC-MS

This protocol describes a general procedure for the determination of 4-pentylphenol in water samples using 4-Pentylphenol-d16 as an internal standard, followed by gas chromatography-mass spectrometry (GC-MS) analysis.[6]

1. Preparation of Standard Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of 4-pentylphenol and 4-Pentylphenol-d16 in methanol (B129727).[6]

• Working Standard Solution (10 µg/mL): Dilute the stock solutions with methanol.[6]

• Internal Standard Spiking Solution (1 µg/mL): Dilute the 4-Pentylphenol-d16 working standard solution.[6]

• Calibration Standards: Prepare a series of calibration standards by spiking known amounts of the 4-pentylphenol working standard into high-purity water to achieve concentrations ranging from 10 ng/L to 1000 ng/L. Add a constant volume of the internal standard spiking solution to each calibration standard.[6]

2. Sample Preparation (Solid-Phase Extraction - SPE)

• To a 100 mL water sample, add a known amount of the 4-Pentylphenol-d16 internal standard spiking solution.[6]

• Condition a C18 SPE cartridge with methanol followed by deionized water.[3]

• Load the spiked water sample onto the SPE cartridge at a flow rate of 5-10 mL/min.[3]

• Wash the cartridge with a methanol/water solution to remove interferences.[3]

• Elute the analyte and internal standard with dichloromethane.[6]

• Dry the eluate by passing it through anhydrous sodium sulfate.

• Concentrate the sample to approximately 1 mL under a gentle stream of nitrogen.[6]

• For GC-MS analysis, derivatization may be required to improve volatility. A common method is silylation using an agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).[6]

3. GC-MS Analysis

• Instrument: Gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar column such as a DB-5ms or equivalent is typically used.

• Injection Mode: Splitless injection is recommended for trace analysis.

• Oven Temperature Program: A temperature gradient is used to separate the analytes.

• Ionization Mode: Electron Ionization (EI).

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.[6]

4. Data Analysis

• Construct a calibration curve by plotting the ratio of the peak area of 4-pentylphenol to the peak area of 4-Pentylphenol-d16 against the concentration of the calibration standards.[6]

• Determine the concentration of 4-pentylphenol in the samples by calculating the peak area ratio and interpolating from the calibration curve.[6]

Protocol 2: Quantification of 4-Pentylphenol in Biological Matrices (Urine, Serum, Plasma) by LC-MS/MS

This protocol outlines a general procedure for the analysis of 4-pentylphenol in biological fluids using 4-Pentylphenol-d16 as an internal standard, followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.

1. Preparation of Standard and Spiking Solutions

• Prepare stock, working, and internal standard spiking solutions as described in Protocol 1, using a solvent compatible with biological matrices (e.g., methanol or acetonitrile).

2. Sample Preparation (SPE or Liquid-Liquid Extraction - LLE)

• Take an aliquot of the biological sample (e.g., 1 mL of urine or serum).

• Add a known amount of the 4-Pentylphenol-d16 internal standard spiking solution.

• For urine samples, an enzymatic hydrolysis step (e.g., using β-glucuronidase/arylsulfatase) may be necessary to deconjugate metabolites.

• For SPE:

  • Condition an appropriate SPE cartridge (e.g., a mixed-mode or polymeric sorbent).

  • Load the pre-treated sample.

  • Wash the cartridge to remove matrix components.

  • Elute the analytes with a suitable organic solvent.

• For LLE:

  • Add an appropriate immiscible organic solvent (e.g., ethyl acetate (B1210297) or methyl tert-butyl ether).

  • Vortex to mix and then centrifuge to separate the layers.

  • Collect the organic layer.

• Evaporate the eluate or organic extract to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a solvent compatible with the LC mobile phase.

3. LC-MS/MS Analysis

• Instrument: High-performance liquid chromatograph (HPLC) or ultra-high-performance liquid chromatograph (UHPLC) coupled to a tandem mass spectrometer.

• Column: A C18 reversed-phase column is commonly used.[4]

• Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile), often with a modifier like formic acid or ammonium (B1175870) formate.

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode is typical for phenols.[3]

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.[3]

4. Data Analysis

• Prepare calibration standards in a control matrix similar to the samples (e.g., control urine or serum) to account for matrix effects.[3]

• Quantify 4-pentylphenol using the internal standard method as described in Protocol 1.[3]

Signaling Pathway and Experimental Workflow Diagrams

Signaling Pathway

4-Pentylphenol is known to be an endocrine disruptor that can interfere with the estrogen signaling pathway.[7] The diagram below illustrates the classical genomic and non-genomic signaling pathways of estrogen receptors, which can be affected by estrogenic compounds like 4-pentylphenol.

Caption: Estrogen Receptor Signaling Pathways.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the quantification of 4-pentylphenol in a sample using 4-Pentylphenol-d16 as an internal standard.

Caption: Quantitative Analysis Workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Interlaboratory trial on the analysis of alkylphenols, alkylphenol ethoxylates, and bisphenol A in water samples according to ISO/CD 18857-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

Application Note: High-Sensitivity Analysis of 4-Pentylphenol-d16 in Environmental Samples by Isotope Dilution GC-MS/MS

Introduction

4-Pentylphenol (B72810) is an alkylphenol of emerging concern due to its potential as an endocrine-disrupting chemical (EDC).[1] Accurate and sensitive quantification in environmental matrices like water and soil is essential for exposure assessment and toxicological studies.[1] Isotope Dilution Mass Spectrometry (IDMS) is the gold standard for quantitative analysis, correcting for variations during sample preparation and analysis.[1] This is achieved by spiking samples with a known quantity of a stable isotope-labeled internal standard (SIL-IS), such as 4-Pentylphenol-d16.[1][2] The SIL-IS is chemically identical to the analyte, ensuring it behaves similarly throughout the entire analytical process, which leads to significantly improved accuracy and precision.[1][2]

This application note details robust and sensitive methods for the analysis of 4-Pentylphenol using 4-Pentylphenol-d16 as an internal standard in water and soil samples. The protocols cover sample preparation using Solid-Phase Extraction (SPE) for water and Ultrasonic-Assisted Extraction (USE) for soil, followed by derivatization and analysis using Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).

Quantitative Performance Data

The following table summarizes typical performance data for the analysis of alkylphenols in environmental samples using isotope dilution GC-MS methods. These values can be used as a benchmark for method development and validation.

Performance Parameter	Water Matrix	Soil Matrix	Reference
Linearity (R²)	> 0.99	> 0.99	[3]
Limit of Detection (LOD)	0.005 - 1.8 µg/L	1.6 - 9.8 µg/L	[4][5]
Limit of Quantification (LOQ)	0.15 µg/L	~5-30 µg/L (estimated)	[5][6]
Recovery (%)	76 - 111%	67 - 114% (QuEChERS)	[4][7]
Relative Standard Deviation (RSD)	2.1 - 6.7%	< 15%	[4]

Note: Data is compiled from methods for various alkylphenols and phenols. Specific performance for 4-Pentylphenol may vary and requires validation.

Experimental Protocols

Protocol 1: Analysis in Water Samples by SPE and GC-MS/MS

This protocol describes the extraction of 4-pentylphenol from water samples using Solid-Phase Extraction (SPE), followed by derivatization and GC-MS/MS analysis.

1. Materials and Reagents

• 4-Pentylphenol and 4-Pentylphenol-d16 standards (1 mg/mL in methanol)

• Methanol (B129727), Dichloromethane (B109758) (DCM), Ethyl Acetate, Hexane (B92381) (HPLC or pesticide grade)

• Reagent Water (HPLC grade)

• Anhydrous Sodium Sulfate (B86663) (baked at 400°C)[8]

• C18 SPE Cartridges

• Derivatization Agent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or Pentafluorobenzyl Bromide (PFBBr)[1][2][9]

• Nitrogen evaporator, centrifuge, vortex mixer

2. Standard Preparation

• Working Standard Solutions : Prepare a series of 4-pentylphenol working standards (e.g., 10 ng/L to 1000 ng/L) by diluting the stock solution in reagent water.[2]

• Internal Standard (IS) Spiking Solution : Prepare a 4-Pentylphenol-d16 working solution at a fixed concentration (e.g., 1 µg/mL) in methanol.[2][10]

3. Sample Preparation and Extraction

• Filter water samples through a 0.45 µm glass fiber filter to remove particulates.[11]

• To a 100-500 mL water sample, add a known amount of the 4-Pentylphenol-d16 IS spiking solution.[1][2]

• Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of reagent water.[1]

• Load the spiked water sample onto the SPE cartridge at a flow rate of 5-10 mL/min.[1]

• Wash the cartridge with a methanol/water solution to remove interferences.[1]

• Dry the cartridge under vacuum or nitrogen for 10 minutes.

• Elute the analyte and internal standard with 5-10 mL of dichloromethane or ethyl acetate.[1]

• Dry the eluate by passing it through a funnel containing anhydrous sodium sulfate.[2][8]

• Concentrate the sample to approximately 1 mL under a gentle stream of nitrogen.[2]

4. Derivatization (for GC analysis)

• Silylation : Add 50 µL of BSTFA to the concentrated extract and heat at 70°C for 30 minutes to form the trimethylsilyl (B98337) (TMS) derivatives.[2]

• Alternatively, Pentafluorobenzylation : Use PFBBr for derivatization, which is suitable for analysis by GC-MS in negative ion chemical ionization (NCI) mode for high sensitivity.[9][12]

5. GC-MS/MS Analysis

• Transfer the derivatized extract to a GC vial for analysis.[13]

• Proceed with the instrumental parameters outlined in Protocol 3 .

Protocol 2: Analysis in Soil Samples by USE and GC-MS/MS

This protocol details the extraction of 4-pentylphenol from soil and sediment using Ultrasonic-Assisted Extraction (USE).

1. Materials and Reagents

• Same as Protocol 1, with the addition of Hexane and Acetone.

2. Sample Preparation and Extraction

• Air-dry the soil or sediment sample and sieve to achieve a uniform particle size.[11]

• Weigh 10 g of the homogenized sample into a glass centrifuge tube.[11]

• Spike the sample with a known amount of the 4-Pentylphenol-d16 IS spiking solution and let it equilibrate.

• Add a sufficient amount of anhydrous sodium sulfate to the soil to remove residual moisture.[11]

• Add 10 mL of an extraction solvent (e.g., a 1:1 mixture of hexane and acetone).[11]

• Vortex vigorously and sonicate the mixture in an ultrasonic bath for 20 minutes.[11]

• Centrifuge the sample at 4000 rpm for 10 minutes and carefully transfer the supernatant to a clean tube.[13]

• Repeat the extraction process on the soil pellet for exhaustive extraction.[11]

• Combine the extracts and concentrate to approximately 1 mL under a gentle stream of nitrogen.[11]

• The extract may require cleanup using an SPE cartridge (as in Protocol 1, steps 3-8) to remove interfering co-extractives.[11]

3. Derivatization and GC-MS/MS Analysis

• Perform derivatization on the cleaned-up extract as described in Protocol 1, Step 4.

• Proceed with the instrumental analysis as detailed in Protocol 3 . Other extraction techniques for soil include Microwave-Assisted Extraction (MAE) and QuEChERS.[5][7]

Protocol 3: GC-MS/MS Instrumental Analysis

1. Instrumentation

• A triple quadrupole gas chromatograph-mass spectrometer (GC-MS/MS) system is recommended for high sensitivity and selectivity.[13]

2. GC Conditions (Typical)

• Column : HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar.[2]

• Injector : Splitless mode, 280°C.[2]

• Carrier Gas : Helium at a constant flow of 1.0-1.5 mL/min.[2]

• Oven Program : Initial temperature 60°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min.[2]

3. MS/MS Conditions

• Ionization Mode : Electron Ionization (EI) at 70 eV.[2]

• Acquisition Mode : Multiple Reaction Monitoring (MRM).[13]

• MRM Transitions : The selection of specific precursor and product ion transitions is crucial for accurate quantification.[13] The transitions below are predicted for the TMS-derivatives and must be optimized empirically.

  • 4-Pentylphenol-TMS : Precursor Ion (m/z) 236; Product Ions (m/z) 221, 179.

  • 4-Pentylphenol-d16-TMS : Precursor Ion (m/z) 252; Product Ions (m/z) 237, 189.

  • Rationale: The molecular ion of the TMS-derivative is selected as the precursor. Product ions typically result from the loss of a methyl group (-15 amu) or cleavage of the pentyl chain.

4. Quantification

• Construct a calibration curve by plotting the peak area ratio (Analyte/IS) against the concentration of the calibration standards.[2][14]

• Determine the concentration of 4-pentylphenol in the samples by calculating the peak area ratio and interpolating from the calibration curve.[2][14]

Visualizations

Caption: Workflow for analyzing 4-Pentylphenol in water and soil.

Caption: Principle of Isotope Dilution for accurate quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. frontiersin.org [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. gcms.labrulez.com [gcms.labrulez.com]
• 9. Gas chromatography-mass spectrometry analysis of alkylphenols in produced water from offshore oil installations as pentafluorobenzoate derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. epa.gov [epa.gov]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

Application of 4-Pentylphenol-d16 in Food and Beverage Testing: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 4-Pentylphenol-d16 as an internal standard in the quantitative analysis of 4-pentylphenol (B72810) and other related alkylphenols in various food and beverage matrices. The primary analytical techniques discussed are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard like 4-Pentylphenol-d16 is a robust analytical approach that corrects for matrix effects and variations during sample preparation and instrumental analysis, ensuring accurate and precise quantification.[1][2][3]

4-Pentylphenol is an alkylphenol that can be present in food products through migration from food contact materials such as plastics, adhesives, and coatings.[1] Due to their potential as endocrine-disrupting chemicals, monitoring the levels of alkylphenols in the food supply is of significant importance for consumer safety.[1][2] Isotope dilution mass spectrometry, which employs stable isotope-labeled internal standards, is considered the gold standard for such quantitative analyses.[2][3]

Analytical Applications

4-Pentylphenol-d16 is primarily used as an internal standard in chromatographic methods coupled with mass spectrometry for the determination of 4-pentylphenol in a variety of matrices, including:

• Water (as a beverage or food component)

• Food simulants for migration studies[1]

• Milk and dairy products[4]

• Fruits and vegetables[5]

• Soft drinks[6]

• Canned foods[7]

The key advantages of using a deuterated internal standard like 4-Pentylphenol-d16 include improved accuracy and precision by compensating for analyte loss during sample preparation and instrumental variability.[2]

Quantitative Data Summary

The following tables summarize typical performance data for the analysis of alkylphenols using methods analogous to those described below. These values are representative and may vary depending on the specific matrix, instrumentation, and laboratory conditions.

Table 1: Method Performance for Alkylphenol Analysis in Food Matrices

Parameter	High-Fat Matrix	Low-Fat Matrix	Food Simulant (D2 - Oil)	Reference
Deuterated Standard	4-n-NP RING-13C6	4-n-NP RING-13C6	4-Pentylphenol-d5	[8][1]
Limit of Detection (LOD)	0.37–1.79 µg/kg	0.37–1.79 µg/kg	Not specified	[9]
Limit of Quantitation (LOQ)	1.11–5.41 µg/kg	1.11–5.41 µg/kg	Not specified	[9]
Recovery	91.8–108.6%	86.8–107.3%	Not specified	[9]
Precision (%RSD)	1.80–9.68%	0.67–11.83%	Not specified	[9]

Table 2: Linearity and Range for Phenolic Compound Analysis using a Deuterated Internal Standard

Parameter	4-Pentylphenol-d5 (Representative)	Bisphenol A-d16 (for comparison)	Reference
Linearity (r²)	>0.99	>0.99	[10]
Analytical Range	0.1 - 100 ng/mL	0.1 - 100 ng/mL	[10]
Matrix Types	Water, Food Simulants, Biological Fluids	Water, Food Simulants, Biological Fluids	[10]

Experimental Protocols

The following are generalized protocols for the analysis of 4-pentylphenol in food and beverage samples using 4-Pentylphenol-d16 as an internal standard. Method validation and optimization are essential for specific applications and matrices.

Protocol 1: Analysis of 4-Pentylphenol in Liquid Samples (e.g., Beverages, Water)

This protocol is based on established methods for similar alkylphenols and utilizes Solid-Phase Extraction (SPE) for sample cleanup and concentration.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Spike a known volume of the liquid sample (e.g., 100-500 mL) with a known amount of 4-Pentylphenol-d16 solution.[2]

• Condition a C18 SPE cartridge according to the manufacturer's instructions.

• Load the sample onto the conditioned SPE cartridge.

• Wash the cartridge to remove interfering substances.

• Elute the analyte and internal standard with a suitable solvent (e.g., dichloromethane).[11]

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of a suitable solvent for analysis.[12]

2. Instrumental Analysis: LC-MS/MS Method

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a highly sensitive and selective technique for the quantification of trace-level contaminants.[1]

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm).[1]

  • Mobile Phase: A gradient of water and acetonitrile (B52724) or methanol, often with a modifier like formic acid.

  • Flow Rate: Dependent on the column dimensions.

  • Injection Volume: Typically 5-10 µL.[13]

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), negative mode.[1]

  • Analysis Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.[2]

  • MRM Transitions: Determine the precursor ion (e.g., [M-H]⁻) and at least two product ions for both 4-pentylphenol and 4-Pentylphenol-d16.

3. Quantification

• Prepare calibration standards in a matrix similar to the samples.

• Create a calibration curve by plotting the ratio of the peak area of the native analyte to the peak area of the internal standard against the concentration of the analyte.[13]

• Calculate the concentration of 4-pentylphenol in the samples based on the ratio of the peak area of the analyte to the peak area of the internal standard.[2]

Protocol 2: Analysis of 4-Pentylphenol in Solid Food Samples

This protocol involves an extraction step prior to cleanup and is adapted from methods for other estrogenic compounds in food crops.[5]

1. Sample Preparation

• Homogenize a representative portion of the solid food sample.

• Spike the homogenized sample with a known amount of 4-Pentylphenol-d16.

• Extract the sample using a suitable solvent, such as acetone, via ultrasonic extraction.[5]

• An acid pretreatment may be beneficial for liberating conjugated forms of the analyte.[5]

• Centrifuge the sample and collect the supernatant.

• Proceed with Solid-Phase Extraction (SPE) cleanup as described in Protocol 1, Step 1.

2. Instrumental Analysis: GC-MS Method

Gas Chromatography-Mass Spectrometry (GC-MS) is another powerful technique for the analysis of alkylphenols. Derivatization is often employed to improve the chromatographic properties of the analytes.

• Derivatization:

  • After the SPE cleanup and solvent evaporation, derivatize the sample extract with a suitable agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) to form trimethylsilyl (B98337) (TMS) derivatives.

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).[2]

  • Injector: Splitless mode.[2]

  • Oven Temperature Program: Optimized to separate the 4-pentylphenol derivative from other matrix components.[2]

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Analysis Mode: Selected Ion Monitoring (SIM) or full scan mode, depending on the required sensitivity and selectivity. Monitor characteristic ions for the TMS derivatives of 4-pentylphenol and 4-Pentylphenol-d16.[11]

3. Quantification

• Quantification is performed using the internal standard method as described in Protocol 1, Step 3.[11]

Visualizations

Caption: General experimental workflow for the analysis of 4-pentylphenol.

Caption: Role of 4-Pentylphenol-d16 as an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Isotope dilution-gas chromatography/mass spectrometry method for the analysis of alkylphenols, bisphenol A, and estrogens in food crops - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. library.dphen1.com [library.dphen1.com]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. Analysis of Endocrine Disrupting Nonylphenols in Foods by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Application Notes and Protocols for Monitoring Endocrine Disruptors Using 4-Pentylphenol-d16

For Researchers, Scientists, and Drug Development Professionals

Introduction

Endocrine disrupting chemicals (EDCs) are exogenous substances that interfere with the body's endocrine system, potentially leading to adverse developmental, reproductive, neurological, and immune effects.[1] Alkylphenols, such as 4-pentylphenol (B72810), are a class of EDCs commonly used in the manufacturing of various industrial and consumer products.[2] Due to their widespread use and potential health risks, the accurate and sensitive quantification of these compounds in environmental and biological matrices is of paramount importance.[2]

Isotope dilution mass spectrometry (IDMS) is the gold standard for the quantitative analysis of trace contaminants.[3] This technique utilizes a stable isotope-labeled internal standard, such as 4-Pentylphenol-d16, which is chemically identical to the analyte of interest but has a different mass.[4] The use of a deuterated internal standard allows for the correction of analyte loss during sample preparation and mitigates matrix effects during analysis, thereby ensuring high accuracy and precision.[5]

This document provides detailed application notes and experimental protocols for the use of 4-Pentylphenol-d16 in the monitoring of 4-pentylphenol in various matrices using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Analytical Approaches

The determination of 4-pentylphenol is typically performed using chromatographic techniques coupled with mass spectrometry. The choice between GC-MS and LC-MS/MS depends on the sample matrix, required sensitivity, and laboratory instrumentation.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique often requires a derivatization step to improve the volatility and chromatographic behavior of the phenolic compounds.[6] Trimethylsilyl (B98337) (TMS) derivatives are commonly prepared.[3] GC-MS, particularly with a triple quadrupole mass spectrometer (GC-MS/MS) operating in Multiple Reaction Monitoring (MRM) mode, offers high selectivity and sensitivity.[5]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This method is highly sensitive and selective and often does not require derivatization.[2] Analysis is typically performed in negative ion mode using MRM.[2]

Quantitative Data Summary

The use of a deuterated internal standard like 4-Pentylphenol-d16 significantly improves the performance of analytical methods for endocrine disruptor monitoring. The following table summarizes typical performance data for the analysis of alkylphenols in water samples, demonstrating the superiority of the isotopic dilution method.

Performance Metric	Isotopic Dilution (e.g., with 4-Pentylphenol-d16)	Analog Internal Standard	No Internal Standard (External Calibration)
Accuracy (Recovery %)	95.4 - 108.6%[3]	Variable	Highly Variable
Repeatability (RSDr)	1.9% - 7.8%[6]	Moderate	Poor
Reproducibility (RSDR)	10.0% - 29.5%[6]	Moderate to Poor	Poor
Limit of Detection (LOD) Range	0.01 - 0.20 µg/kg[6]	Higher	Highest
Limit of Quantification (LOQ) Range	0.04 - 0.60 µg/kg[6]	Higher	Highest

Experimental Protocols

Protocol 1: Analysis of 4-Pentylphenol in Water Samples by SPE and GC-MS

This protocol describes the determination of 4-pentylphenol in water samples using solid-phase extraction (SPE) for sample cleanup and concentration, followed by GC-MS analysis.

1. Sample Preparation and Spiking:

• Homogenize the water sample if it contains suspended solids.

• Transfer a precise volume (e.g., 500 mL) of the sample into a clean glass container.

• Spike the sample with a known amount of 4-Pentylphenol-d16 internal standard solution to achieve a final concentration relevant to the expected analyte concentration and instrument sensitivity.

• Acidify the sample to a pH of approximately 2 using sulfuric acid and mix thoroughly.[6]

2. Solid-Phase Extraction (SPE):

• Condition a C18 SPE cartridge (500 mg, 6 mL) by passing 5 mL of methanol, followed by 5 mL of deionized water. Do not allow the cartridge to dry.[2]

• Load the acidified and spiked water sample onto the conditioned cartridge at a flow rate of 5-10 mL/min.[2]

• Wash the cartridge with 5 mL of a 40:60 (v/v) methanol/water solution to remove interfering polar compounds.[2]

• Dry the cartridge thoroughly under a gentle stream of nitrogen for 30 minutes.[2]

• Elute the analyte and internal standard from the cartridge with 10 mL of dichloromethane (B109758) into a collection tube.[3]

3. Eluate Concentration and Derivatization:

• Concentrate the eluate to approximately 0.5 mL under a gentle stream of nitrogen.[6]

• Add 50 µL of a derivatization agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and heat at 70°C for 30 minutes to form the trimethylsilyl (TMS) derivatives.[3]

• Cool the vial to room temperature and transfer the derivatized extract to an autosampler vial for GC-MS analysis.

4. GC-MS Instrumental Analysis:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar.

• Injector: Splitless mode at 280°C.

• Oven Program: Initial temperature 60°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Mass Spectrometer: Agilent 5977B or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for the TMS derivatives of 4-pentylphenol and 4-Pentylphenol-d16.[3]

5. Data Analysis:

• Construct a calibration curve by plotting the ratio of the peak area of 4-pentylphenol to the peak area of 4-Pentylphenol-d16 against the concentration of the calibration standards.[3]

• Determine the concentration of 4-pentylphenol in the samples by calculating the peak area ratio and interpolating from the calibration curve.[3]

Protocol 2: Analysis of 4-Pentylphenol in Soil/Sediment Samples by Solvent Extraction and LC-MS/MS

This protocol details the analysis of 4-pentylphenol in solid matrices using solvent extraction followed by LC-MS/MS.

1. Sample Preparation and Spiking:

• Air-dry the soil or sediment sample and sieve it through a 2 mm mesh.[2]

• Weigh 10 g of the homogenized sample into a glass centrifuge tube.

• Spike the sample with a known amount of 4-Pentylphenol-d16 internal standard solution.

2. Solvent Extraction:

• Add 20 mL of a 1:1 (v/v) mixture of acetone (B3395972) and hexane (B92381) to the sample.[2]

• Vortex the sample for 1 minute, followed by sonication in an ultrasonic bath for 15 minutes.[2]

• Centrifuge the sample and carefully transfer the supernatant to a clean tube.

• Repeat the extraction process twice more and combine the supernatants.

• Concentrate the combined extract under a gentle stream of nitrogen.

• The concentrated extract can then be further cleaned up using SPE as described in Protocol 1, steps 2.2 to 2.5, before being reconstituted in a suitable mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Instrumental Analysis:

• Liquid Chromatograph: Agilent 1290 Infinity II or equivalent.

• Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase: A gradient of water and acetonitrile, both containing 0.1% formic acid.

• Flow Rate: 0.3 mL/min.

• Mass Spectrometer: Agilent 6470 Triple Quadrupole LC/MS or equivalent.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM). Optimize MRM transitions for both 4-pentylphenol and 4-Pentylphenol-d16.

4. Data Analysis:

• Similar to the GC-MS protocol, create a calibration curve based on the peak area ratios of the analyte to the internal standard.

• Quantify the 4-pentylphenol concentration in the samples using this calibration curve.

Signaling Pathways and Experimental Workflows

Endocrine disruptors like 4-pentylphenol can interfere with normal hormonal signaling pathways. Two of the key pathways affected are the Estrogen Receptor (ER) and the Aryl Hydrocarbon Receptor (AhR) signaling pathways.

Caption: General analytical workflow for monitoring 4-pentylphenol.

Alkylphenols are known to exert their endocrine-disrupting effects by mimicking natural hormones and interacting with nuclear receptors.[7]

Caption: Signaling pathways potentially disrupted by 4-Pentylphenol.

Conclusion

The use of 4-Pentylphenol-d16 as an internal standard in conjunction with GC-MS or LC-MS/MS provides a robust, accurate, and sensitive method for the quantification of 4-pentylphenol in various matrices. These detailed protocols and application notes serve as a valuable resource for researchers, scientists, and drug development professionals involved in the monitoring of endocrine disruptors and the assessment of their potential impact on human health and the environment. The provided diagrams offer a visual representation of the analytical workflow and the potential biological pathways affected by these compounds.

References

• 1. AhR signaling pathways and regulatory functions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Isotope Dilution Mass Spectrometry with 4-Pentylphenol-d16

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Pentylphenol is an alkylphenol compound of significant interest in environmental science, toxicology, and drug development due to its classification as an endocrine-disrupting chemical (EDC). Accurate and precise quantification of 4-Pentylphenol in various matrices, such as environmental samples and biological fluids, is crucial for exposure assessment, toxicological studies, and understanding its metabolic fate. Isotope Dilution Mass Spectrometry (IDMS) is the gold standard for quantitative analysis, offering high accuracy and precision by correcting for analyte losses during sample preparation and matrix effects during analysis.[1][2]

This document provides detailed application notes and protocols for the quantification of 4-Pentylphenol using 4-Pentylphenol-d16 as an internal standard by both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle of Isotope Dilution Mass Spectrometry (IDMS)

IDMS involves the addition of a known amount of a stable isotope-labeled version of the analyte (in this case, 4-Pentylphenol-d16) to the sample at the beginning of the analytical workflow.[3] The isotopically labeled internal standard is chemically identical to the native analyte and thus exhibits the same behavior during extraction, derivatization, and chromatographic separation.[3] Any loss of the native analyte during the process is mirrored by a proportional loss of the internal standard.[3] The mass spectrometer distinguishes between the native analyte and the internal standard based on their mass difference. Quantification is achieved by measuring the ratio of the response of the native analyte to that of the internal standard and comparing it to a calibration curve prepared with known concentrations of the analyte and a constant concentration of the internal standard.[3]

Data Presentation

The following table summarizes typical performance data for the analysis of 4-Pentylphenol using IDMS with a deuterated internal standard. This data is representative of the performance achievable with the protocols outlined below and is based on findings from interlaboratory studies on alkylphenol analysis in complex matrices.[3]

Performance Metric	Isotope Dilution (e.g., with 4-Pentylphenol-d16)	Analog Internal Standard	No Internal Standard (External Calibration)
Accuracy (Recovery %)	95.4 - 108.6%[3]	70 - 120%	50 - 150%
Precision (Reproducibility, %RSD)	10.8 - 22.5%[3]	< 20% (Typical)	> 30% (Often Unacceptable)[3]
Linearity (R²)	> 0.99[3]	> 0.99[3]	> 0.98[3]
Limit of Quantification (LOQ)	Low ng/L to µg/L range[3]	µg/L range[3]	µg/L to mg/L range[3]
Matrix Effect Compensation	Excellent[3]	Moderate[3]	Poor[3]

Experimental Protocols

Protocol 1: Quantitative Analysis of 4-Pentylphenol in Water by GC-MS

This protocol describes a general procedure for the determination of 4-Pentylphenol in water samples using 4-Pentylphenol-d16 as an internal standard, followed by GC-MS analysis.

1. Materials and Reagents

• 4-Pentylphenol analytical standard

• 4-Pentylphenol-d16 internal standard

• Methanol (HPLC grade)

• Dichloromethane (GC grade)

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• Anhydrous sodium sulfate

• Derivatization agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS)

• High-purity water

2. Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of 4-Pentylphenol and 4-Pentylphenol-d16 in methanol.

• Working Standard Solution (10 µg/mL): Dilute the stock solutions with methanol.

• Internal Standard Spiking Solution (1 µg/mL): Dilute the 4-Pentylphenol-d16 working standard solution.

• Calibration Standards: Prepare a series of calibration standards by spiking known amounts of the 4-Pentylphenol working standard into high-purity water to achieve concentrations ranging from 10 ng/L to 1000 ng/L.[3] Add a constant volume of the internal standard spiking solution to each calibration standard.[3]

3. Sample Preparation (Solid-Phase Extraction - SPE)

• To a 100 mL water sample, add a known amount of the 4-Pentylphenol-d16 internal standard spiking solution.[3]

• Condition the SPE cartridge according to the manufacturer's instructions.[3]

• Load the water sample onto the SPE cartridge.[3]

• Wash the cartridge to remove interferences.[3]

• Elute the analyte and internal standard with dichloromethane.[3]

• Dry the eluate by passing it through anhydrous sodium sulfate.[3]

• Concentrate the sample to approximately 1 mL under a gentle stream of nitrogen.[3]

• Add 50 µL of BSTFA + 1% TMCS and heat at 70°C for 30 minutes to form the trimethylsilyl (B98337) (TMS) derivatives.[3]

4. GC-MS Analysis

• Gas Chromatograph: Agilent 7890B or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Carrier Gas: Helium at a constant flow of 1 mL/min[3]

• Oven Temperature Program: Initial temperature of 60°C, hold for 1 min, ramp to 280°C at 15°C/min, hold for 5 min.

• Injector Temperature: 250°C

• Injection Volume: 1 µL, splitless

• Mass Spectrometer: Agilent 5977B or equivalent

• Ionization Mode: Electron Ionization (EI) at 70 eV[3]

• Acquisition Mode: Selected Ion Monitoring (SIM)

• Monitored Ions: Monitor characteristic ions for the TMS derivatives of 4-Pentylphenol and 4-Pentylphenol-d16.

5. Data Analysis

• Construct a calibration curve by plotting the ratio of the peak area of 4-Pentylphenol to the peak area of 4-Pentylphenol-d16 against the concentration of the calibration standards.[3]

• Determine the concentration of 4-Pentylphenol in the samples by calculating the peak area ratio and interpolating from the calibration curve.[3]

Protocol 2: Quantitative Analysis of 4-Pentylphenol in Biological Fluids by LC-MS/MS

This protocol provides a general method for the analysis of 4-Pentylphenol in biological fluids (e.g., urine, serum, plasma) using 4-Pentylphenol-d16 as an internal standard.

1. Materials and Reagents

• 4-Pentylphenol analytical standard

• 4-Pentylphenol-d16 internal standard

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

• β-glucuronidase/sulfatase (for urine analysis)

2. Preparation of Solutions

• Prepare stock solutions, working standards, and internal standard spiking solution as described in Protocol 1.

• Prepare calibration standards in a matrix similar to the samples (e.g., control urine).[2]

3. Sample Preparation

• For Urine:

  • To 1 mL of urine, add a known amount of 4-Pentylphenol-d16 internal standard.

  • Add buffer and β-glucuronidase/sulfatase and incubate to deconjugate metabolites.

  • Perform Solid-Phase Extraction (SPE) as described in Protocol 1 or Liquid-Liquid Extraction (LLE) with a suitable organic solvent (e.g., methyl tert-butyl ether).

• For Serum/Plasma:

  • To 0.5 mL of serum or plasma, add a known amount of 4-Pentylphenol-d16 internal standard.

  • Perform protein precipitation by adding 1.5 mL of cold acetonitrile.

  • Vortex and centrifuge to pellet the proteins.

  • Transfer the supernatant and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in the mobile phase.

4. LC-MS/MS Analysis

• Liquid Chromatograph: Agilent 1290 Infinity II or equivalent

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Flow Rate: 0.4 mL/min

• Gradient: Optimize to achieve separation from matrix components.

• Tandem Mass Spectrometer: Agilent 6460 Triple Quadrupole LC/MS or equivalent

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode[2]

• Acquisition Mode: Multiple Reaction Monitoring (MRM)[2]

• MRM Transitions:

  • 4-Pentylphenol: Determine the precursor ion (e.g., [M-H]⁻) and at least two product ions.

  • 4-Pentylphenol-d16: Determine the corresponding precursor and product ions.

5. Data Analysis

• Quantify 4-Pentylphenol using the internal standard method as described in Protocol 1.

Mandatory Visualization

References

• 1. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols: Preparation of 4-Pentylphenol-d16 Stock and Working Solutions

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Pentylphenol-d16 is a deuterated analog of 4-pentylphenol, often utilized as an internal standard in quantitative analysis by mass spectrometry. The use of a stable isotope-labeled internal standard is critical for achieving accurate and precise quantification, as it effectively compensates for variations during sample preparation, matrix effects, and instrument response. This document provides a detailed protocol for the preparation of 4-Pentylphenol-d16 stock and working solutions.

Materials and Reagents

Material/Reagent	Grade	Supplier
4-Pentylphenol-d16	≥98% purity	Commercially available
Methanol (B129727)	LC-MS or HPLC grade	Commercially available
Water	LC-MS or HPLC grade	Commercially available
Volumetric flasks	Class A	Commercially available
Pipettes	Calibrated	Commercially available
Analytical balance	Calibrated	Commercially available

Safety Precautions

4-Pentylphenol is classified as a corrosive substance that can cause severe skin burns and eye damage.[1][2][3] It is essential to handle this compound in a well-ventilated area or a chemical fume hood.[2][3][4] Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn at all times.[2][3] Refer to the Safety Data Sheet (SDS) for complete safety information before handling.[5]

Experimental Protocols

4.1. Preparation of 4-Pentylphenol-d16 Primary Stock Solution (1 mg/mL)

• Accurately weigh a precise amount (e.g., 10 mg) of 4-Pentylphenol-d16 using a calibrated analytical balance.

• Quantitatively transfer the weighed compound into a Class A volumetric flask (e.g., 10 mL).

• Add a small amount of LC-MS grade methanol to dissolve the compound completely.

• Once dissolved, bring the volume up to the mark with methanol.

• Cap the flask and invert it several times to ensure a homogeneous solution.

• Label the flask clearly with the compound name, concentration, solvent, and preparation date.

• Store the stock solution at room temperature in a tightly sealed container.[1][5] The solution is stable, but it is recommended to re-analyze for chemical purity after three years.[5]

4.2. Preparation of 4-Pentylphenol-d16 Working Solutions

Working solutions are prepared by serially diluting the primary stock solution with an appropriate solvent, typically a mixture of methanol and water.[6] The final concentrations of the working solutions should be tailored to the specific requirements of the analytical method.

Example: Preparation of a 10 µg/mL Working Solution

• Pipette 100 µL of the 1 mg/mL primary stock solution into a 10 mL volumetric flask.

• Add a mixture of methanol and water (e.g., 50:50 v/v) to the flask.

• Bring the volume up to the mark with the methanol/water mixture.

• Cap the flask and invert it several times to ensure thorough mixing.

• Label the flask with the necessary information.

Example: Preparation of a 100 ng/mL Working Solution

• Pipette 100 µL of the 10 µg/mL working solution into a 10 mL volumetric flask.

• Dilute to the mark with the desired methanol/water mixture.

• Mix thoroughly and label the flask appropriately.

Quantitative Data Summary

The following table summarizes the preparation of the stock and example working solutions.

Solution	Parent Solution	Volume of Parent Solution (µL)	Final Volume (mL)	Final Concentration	Solvent
Primary Stock	N/A	N/A	10	1 mg/mL	Methanol
Working Solution 1	Primary Stock	100	10	10 µg/mL	Methanol/Water
Working Solution 2	Working Solution 1	100	10	100 ng/mL	Methanol/Water

Experimental Workflow Diagram

Caption: Preparation of 4-Pentylphenol-d16 Stock and Working Solutions.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. fishersci.be [fishersci.be]
• 3. echemi.com [echemi.com]
• 4. fishersci.com [fishersci.com]
• 5. cdnisotopes.com [cdnisotopes.com]
• 6. benchchem.com [benchchem.com]

Chromatographic separation conditions for 4-Pentylphenol and its deuterated standard

An in-depth guide to the chromatographic separation of 4-pentylphenol (B72810) and its deuterated analog, 4-pentylphenol-d5, is presented in this application note. This document provides detailed protocols for researchers, scientists, and professionals in drug development, focusing on robust and sensitive analytical methods for quantification in various matrices. The use of a deuterated internal standard is the benchmark for accurate quantification in mass spectrometry-based methods, as it effectively compensates for variations in sample preparation, matrix effects, and instrument response.[1][2]

Chromatographic Methods for Analysis

Both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are powerful techniques for the analysis of 4-pentylphenol. GC-MS often requires derivatization to improve the volatility and chromatographic behavior of the analyte, while LC-MS/MS can often analyze the compound directly. The choice of method may depend on the sample matrix, required sensitivity, and available instrumentation.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a widely used technique for the analysis of semi-volatile organic compounds like 4-pentylphenol. To enhance volatility and improve peak shape, a derivatization step, such as silylation, is commonly employed. The use of a deuterated internal standard, 4-pentylphenol-d5, is crucial for accurate quantification by correcting for analyte loss during sample preparation and potential matrix effects during ionization.[3]

Table 1: GC-MS/MS Conditions for 4-Pentylphenol Analysis

Parameter	Condition
Gas Chromatograph	Agilent 7890B or equivalent[4]
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar[4]
Injector	Splitless mode, 280°C[4]
Carrier Gas	Helium at a constant flow of 1.0 mL/min[5]
Oven Program	Initial temperature: 100°C, hold for 1 minute; Ramp: 15°C/min to 280°C; Hold: 5 minutes at 280°C[5]
Mass Spectrometer	Triple quadrupole mass spectrometer[3]
Ionization Mode	Electron Ionization (EI)
Acquisition Mode	Multiple Reaction Monitoring (MRM)[3]

Table 2: Predicted MRM Transitions for GC-MS/MS

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Notes
4-Pentylphenol (TMS derivative)	To be determined experimentally	To be determined experimentally	Derivatization with BSTFA forms a trimethylsilyl (B98337) (TMS) ether.[4]
4-Pentylphenol-d5 (TMS derivative)	To be determined experimentally	To be determined experimentally	Deuterated internal standard.[4]
4-Pentylphenol (unlabeled)	164	107	Molecular ion and major fragment from benzylic cleavage.[3]
4-Pentylphenol-d5	169	112	Expected molecular ion and corresponding benzylic cleavage fragment.[3]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

LC-MS/MS offers high sensitivity and selectivity for the analysis of 4-pentylphenol without the need for derivatization. This method is particularly suitable for complex biological and environmental matrices.[1]

Table 3: LC-MS/MS Conditions for 4-Pentylphenol Analysis

Parameter	Condition
Liquid Chromatograph	Agilent 1290 Infinity LC system or equivalent[6]
Column	C18 reversed-phase column[1]
Mobile Phase	Gradient of water and methanol (B129727) or acetonitrile, both containing a small amount of formic acid or ammonium (B1175870) formate.[1]
Flow Rate	Optimized for the column dimensions.[1]
Mass Spectrometer	Triple quadrupole mass spectrometer[1]
Ionization Mode	Electrospray Ionization (ESI) in negative ion mode.[1][2]
Acquisition Mode	Multiple Reaction Monitoring (MRM)[1]

Table 4: Predicted MRM Transitions for LC-MS/MS

Compound	Precursor Ion ([M-H]⁻, m/z)	Product Ion(s) (m/z)
4-Pentylphenol	163.1	To be determined experimentally
4-Pentylphenol-d5	168.1	To be determined experimentally

Experimental Protocols

Protocol 1: GC-MS Analysis of 4-Pentylphenol in Water Samples

This protocol describes the determination of 4-pentylphenol in water samples using 4-pentylphenol-d5 as an internal standard, followed by GC-MS analysis.[4]

1. Preparation of Standard Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of 4-pentylphenol and 4-pentylphenol-d5 in methanol.[4]

• Working Standard Solution (10 µg/mL): Dilute the stock solutions with methanol.[4]

• Internal Standard Spiking Solution (1 µg/mL): Dilute the 4-pentylphenol-d5 working standard solution.[4]

• Calibration Standards: Prepare a series of calibration standards by spiking known amounts of the 4-pentylphenol working standard into high-purity water to achieve concentrations ranging from 10 ng/L to 1000 ng/L. Add a constant volume of the internal standard spiking solution to each calibration standard.[4]

2. Sample Preparation (Solid-Phase Extraction - SPE)

• To a 100 mL water sample, add a known amount of the 4-pentylphenol-d5 internal standard spiking solution.[4]

• Condition a C18 SPE cartridge according to the manufacturer's instructions.[4]

• Load the water sample onto the SPE cartridge.[4]

• Wash the cartridge to remove interferences.[4]

• Elute the analyte and internal standard with dichloromethane.[4]

• Dry the eluate by passing it through anhydrous sodium sulfate.[4]

• Concentrate the sample to approximately 1 mL under a gentle stream of nitrogen.[4]

3. Derivatization

• Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS and heat at 70°C for 30 minutes to form the trimethylsilyl (TMS) derivatives.[4]

4. GC-MS Analysis

• Analyze the derivatized sample using the GC-MS conditions outlined in Table 1.

• Monitor the characteristic ions for the TMS derivatives of 4-pentylphenol and 4-pentylphenol-d5.[4]

5. Quantification

• Construct a calibration curve by plotting the ratio of the peak area of 4-pentylphenol to the peak area of 4-pentylphenol-d5 against the concentration of the calibration standards.[4]

• Determine the concentration of 4-pentylphenol in the samples by calculating the peak area ratio and interpolating from the calibration curve.[4]

Protocol 2: LC-MS/MS Analysis of 4-Pentylphenol in Biological Samples (Urine)

This protocol is a generalized procedure for the analysis of 4-pentylphenol in urine using 4-pentylphenol-d5 as an internal standard.

1. Sample Preparation (Enzymatic Hydrolysis and SPE)

• Take an aliquot of the urine sample (e.g., 1 mL).[2]

• Add a known amount of 4-pentylphenol-d5 solution.[2]

• Perform enzymatic hydrolysis to deconjugate any metabolites.

• Proceed with Solid-Phase Extraction (SPE) as described in Protocol 1 to clean up the sample and concentrate the analytes.[2]

2. LC-MS/MS Analysis

• Analyze the extracted sample using the LC-MS/MS conditions outlined in Table 3.

3. Quantification

• Prepare calibration standards in a matrix similar to the samples (e.g., control urine).[2]

• Quantify 4-pentylphenol using the internal standard method as described in Protocol 1.[2]

Experimental Workflow and Logical Relationships

The following diagrams illustrate the general workflows for the GC-MS and LC-MS/MS analysis of 4-pentylphenol.

GC-MS analysis workflow for 4-pentylphenol.

LC-MS/MS analysis workflow for 4-pentylphenol.

References

• 1. benchchem.com [benchchem.com]
• 2. series.publisso.de [series.publisso.de]
• 3. benchchem.com [benchchem.com]
• 4. 4-tert-Pentylphenol | C11H16O | CID 6643 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. agilent.com [agilent.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects with Deuterated 4-Pentylphenol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during LC-MS analysis using 4-Pentylphenol-d16 as an internal standard.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of LC-MS/MS analysis?

A1: Matrix effects refer to the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix.[1][2] This interference can result in ion suppression (a decrease in signal) or ion enhancement (an increase in signal), which negatively impacts the accuracy, reproducibility, and sensitivity of the analytical method.[2][3][4] In complex biological or environmental samples, components like proteins, lipids, salts, and pigments can all contribute to matrix effects.[5]

Q2: What are the common signs of significant matrix effects in my analysis?

A2: Common indicators that your analysis may be affected by matrix effects include:

• Poor reproducibility of results between different samples or preparations.[6]

• Low or inconsistent recovery of the analyte during method validation.[7]

• Inconsistent peak areas for the same concentration of the analyte in different sample matrices.[7]

• Significant differences in the calibration curve slope when comparing standards prepared in pure solvent versus those prepared in a blank sample matrix (matrix-matched).[7]

• Reduced sensitivity and poor signal-to-noise ratios.[6]

Q3: How does an internal standard (IS) help correct for matrix effects?

A3: An internal standard is a compound added in a constant amount to all samples, calibration standards, and quality controls.[8] The principle is that the IS will experience similar effects as the analyte during sample preparation and analysis.[9] When matrix effects suppress or enhance the analyte's signal, the IS signal is ideally affected to the same degree.[8][10] By using the ratio of the analyte signal to the IS signal for quantification, these variations can be normalized, leading to more accurate and reliable results.[5][8]

Q4: Why is a stable isotope-labeled internal standard (SIL-IS) like 4-Pentylphenol-d16 considered the gold standard?

A4: Stable isotope-labeled internal standards are considered the most effective tools for compensating for matrix effects.[3][9] A SIL-IS, such as a deuterated version of 4-Pentylphenol, is chemically identical to the analyte.[9] This means it has the same extraction efficiency, retention time, and ionization behavior.[11] Because it co-elutes with the analyte, it experiences the exact same matrix effects at the same time.[12] The mass spectrometer can distinguish between the analyte and the SIL-IS due to the mass difference from the incorporated stable isotopes (e.g., Deuterium (B1214612), ¹³C, ¹⁵N).[9] This near-perfect mimicry allows for highly effective correction of analytical variability.[11][12]

Q5: The requested internal standard is 4-Pentylphenol-d16. Is this nomenclature correct?

A5: While the request specifies 4-Pentylphenol-d16, commercially available and published literature predominantly refers to deuterated forms such as 4-Pentylphenol-d5, where five deuterium atoms are on the phenyl ring.[13][14][15] 4-n-Pentylphenol has a total of 16 hydrogens on the alkyl chain and the aromatic ring (excluding the hydroxyl proton). Therefore, a "d16" version would imply full deuteration of these positions. While technically possible to synthesize, it is not a commonly cited standard. The principles and protocols outlined here apply to any deuterated 4-Pentylphenol used as an internal standard, with adjustments for the specific molecular weight. For the purpose of this guide, we will refer to it as 4-Pentylphenol-d16 but will use data from more common analogs like d5 for illustrative purposes.

Troubleshooting Guide

Q6: My analyte signal is inconsistent or suppressed. How can I confirm it's a matrix effect?

A6: To confirm a matrix effect, you can perform a post-extraction spike experiment.[3] Compare the peak area of an analyte spiked into a blank, extracted sample matrix to the peak area of the same concentration of the analyte in a neat (pure) solvent. A significant difference in peak area indicates a matrix effect. A value below 100% suggests ion suppression, while a value above 100% indicates ion enhancement.[4]

Q7: I've confirmed a matrix effect. What are my options to mitigate it besides using an internal standard?

A7: While using a SIL-IS is the most robust solution, other strategies can help minimize matrix effects:

• Sample Dilution: Simply diluting the sample can reduce the concentration of interfering matrix components. This is only feasible if the analyte concentration is high enough to remain detectable after dilution.[16]

• Optimize Sample Preparation: Improve cleanup procedures to remove matrix components. Techniques like Solid-Phase Extraction (SPE) are generally more effective at removing interferences than simple protein precipitation.[5][17]

• Chromatographic Separation: Modify your LC method to improve the separation between your analyte and co-eluting matrix components. Adjusting the gradient, mobile phase composition, or using a different column chemistry can be effective.[3][5]

• Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix that is identical to your samples. This helps to ensure that the standards and samples experience the same matrix effect.[5]

Q8: My internal standard signal is also low or variable. What does this mean?

A8: If the 4-Pentylphenol-d16 signal is inconsistent, it indicates that it is being affected by the matrix, which is its intended purpose. However, if the signal is extremely low or disappears in some samples, it could point to a severe matrix effect that is suppressing ionization below the limit of detection. In such cases, you may need to combine the use of the internal standard with other mitigation strategies, such as improved sample cleanup or sample dilution.[16][17] It could also indicate issues with the IS addition step, so ensure the IS is being added consistently to all samples.

Q9: How do I choose the correct concentration for my 4-Pentylphenol-d16 internal standard?

A9: The concentration of the internal standard should be high enough to produce a stable and reproducible signal in all samples but not so high that it saturates the detector or significantly suppresses the analyte signal itself.[3] A common practice is to use a concentration that is in the mid-range of the calibration curve for the analyte. It is crucial to add the same amount of internal standard to every sample and standard.[9]

Quantitative Data Summary

Table 1: Physical and Chemical Properties of 4-Pentylphenol and a Deuterated Analog

Property	4-n-Pentylphenol	4-n-Pentylphenol-2,3,5,6-d4,OD (d5)
Molecular Formula	C₁₁H₁₆O[18]	C₁₁H₁₁D₅O[14]
Molecular Weight	164.24 g/mol [18]	169.28 g/mol [14]
CAS Number	14938-35-3[18]	126839-95-0[14]
Appearance	Solid[14]	Not specified
Boiling Point	250 °C[14]	Not specified

Table 2: Representative Performance Data for Analysis With and Without a Deuterated Internal Standard

Analytical Method	Accuracy (% Bias)	Precision (% RSD)
No Internal Standard	± 20-40%	15-30%
Analog Internal Standard	± 15-25%	10-20%
Deuterated IS (e.g., 4-Pentylphenol-d16)	< ± 15%	< 15%

Source: Representative data based on general principles of bioanalytical method validation.[12] Actual performance may vary.

Table 3: Predicted MRM Transitions for GC-MS/MS Analysis

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Notes
4-Pentylphenol	164	107	Benzylic cleavage
4-Pentylphenol-d5 (ring deuterated)	169	112	Benzylic cleavage of the deuterated ring

Source: Predicted transitions based on common fragmentation patterns.[15] These must be empirically optimized on your instrument.

Visual Diagrams and Workflows

Caption: Mechanism of electrospray ionization (ESI) matrix effects.

References

• 1. nebiolab.com [nebiolab.com]
• 2. tandfonline.com [tandfonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 5. longdom.org [longdom.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. benchchem.com [benchchem.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 17. A Systematic Approach to Overcome the Matrix Effect during LC-ESI-MS/MS Analysis | PDF [slideshare.net]
• 18. Phenol, 4-pentyl- [webbook.nist.gov]

Improving peak shape and resolution for 4-Pentylphenol-d16

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the chromatographic analysis of 4-Pentylphenol-d16, with a focus on achieving superior peak shape and resolution.

Frequently Asked Questions (FAQs)

Q1: Why are the peaks for my phenolic compounds, like 4-Pentylphenol-d16, tailing?

Peak tailing for phenolic compounds in reversed-phase HPLC is a frequent issue, often resulting from secondary interactions between the analyte and the stationary phase.[1] The primary causes include:

• Secondary Silanol (B1196071) Interactions: The polar hydroxyl group of 4-Pentylphenol-d16 can form strong hydrogen bonds with residual, acidic silanol groups (Si-OH) on the surface of silica-based stationary phases (e.g., C18 columns). This secondary retention mechanism causes some molecules to lag behind, resulting in an asymmetrical peak tail.[2]

• Mobile Phase pH: The pH of the mobile phase influences the ionization state of both the phenolic analyte and the silanol groups.[1][2] An unsuitable pH can lead to a mixture of ionized and non-ionized species, each interacting differently with the column, which causes peak distortion.[2]

• Column Overload: Injecting an excessive mass or volume of the sample can saturate the stationary phase, leading to poor peak shape.[2]

Q2: My 4-Pentylphenol-d16 peak is eluting slightly earlier than the non-deuterated 4-Pentylphenol standard. Why does this happen and how can I manage it?

This phenomenon is known as the chromatographic deuterium (B1214612) isotope effect.[3] Although chemically similar, the substitution of hydrogen with the heavier deuterium isotope leads to subtle physicochemical differences.[3][4] In reversed-phase liquid chromatography (RPLC), deuterated compounds are often slightly less hydrophobic.[3] This reduced hydrophobicity causes a weaker interaction with the nonpolar stationary phase, resulting in a shorter retention time and earlier elution.[3][4]

To manage this separation, you can:

• Achieve Co-elution: Modify the gradient, making it shallower, to force the peaks to co-elute. This is common in LC-MS to ensure accurate correction for matrix effects.[3]

• Improve Separation: Decrease the gradient slope or lower the column temperature to enhance the separation between the two peaks, allowing for individual quantification.[3]

Q3: What are the key factors I can adjust to improve the resolution between 4-Pentylphenol-d16 and other closely eluting peaks?

Improving resolution involves optimizing three main chromatographic factors: retention factor (k), selectivity (α), and column efficiency (N).[5][6] Key strategies include:

• Optimize Mobile Phase Composition: Adjust the ratio of the organic solvent (e.g., acetonitrile) to the aqueous phase to alter retention times.[5]

• Change the Organic Solvent: Switching from acetonitrile (B52724) to methanol, or vice versa, can change the selectivity of the separation due to different chemical interactions (e.g., π-π interactions with methanol).[3]

• Modify the Gradient: Decrease the slope of the gradient in the region where the analyte elutes to provide more time for separation.[3][5]

• Adjust Temperature: Lowering the column temperature in RPLC generally increases retention and can enhance separation by amplifying small energy differences in how the molecules interact with the stationary phase.[3]

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing) for 4-Pentylphenol-d16

This guide provides a systematic approach to diagnosing and resolving peak asymmetry.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: 4-Pentylphenol-d16 Analysis in ESI-MS

Welcome to the technical support center for the analysis of 4-Pentylphenol-d16 using Electrospray Ionization Mass Spectrometry (ESI-MS). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues and optimize their experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is signal suppression in the context of 4-Pentylphenol-d16 analysis by ESI-MS?

A1: Signal suppression is a phenomenon where the ionization efficiency of 4-Pentylphenol-d16 in the ESI source is reduced by the presence of other co-eluting compounds from the sample matrix.[1][2] This results in a decreased signal intensity, which can negatively impact the accuracy and precision of your quantitative analysis.[2] Common culprits include salts, detergents, and other matrix components that compete for ionization.[3][4]

Q2: Can the signal of 4-Pentylphenol-d16 be enhanced in ESI-MS?

A2: While less common than suppression, signal enhancement can occur. This is where co-eluting matrix components improve the ionization efficiency of the analyte.[5][6] Additionally, in some cases, deuterated compounds might exhibit a stronger signal than their non-deuterated counterparts due to kinetic isotope effects during fragmentation in the mass spectrometer, though this is not a universally observed phenomenon.[7] The choice of mobile phase additives can also significantly enhance the signal for phenolic compounds.[8][9]

Q3: My 4-Pentylphenol-d16 internal standard is showing a different retention time than the non-deuterated 4-Pentylphenol. Why is this happening?

A3: This is likely due to the "deuterium isotope effect".[2][10] The replacement of hydrogen with deuterium (B1214612) can slightly alter the physicochemical properties of the molecule, such as its lipophilicity.[2] In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated analogs.[11][12] This can be problematic if it leads to differential ion suppression.[2]

Q4: What are the best practices for selecting a mobile phase for 4-Pentylphenol-d16 analysis?

A4: For phenolic compounds like 4-pentylphenol, mobile phase composition is critical for achieving good sensitivity.[8][9] While acidic modifiers like formic acid are common, they can sometimes lead to signal suppression.[3] For phenols, especially in negative ion mode, additives like ammonium (B1175870) fluoride (B91410) have been shown to significantly improve ionization efficiency.[8][9] It is recommended to avoid non-volatile buffers like phosphates.[4]

Troubleshooting Guides

Issue 1: Low or No Signal for 4-Pentylphenol-d16

If you are observing a weak or absent signal for 4-Pentylphenol-d16, follow this systematic troubleshooting workflow.

Caption: Troubleshooting workflow for low signal of 4-Pentylphenol-d16.

Issue 2: Signal Suppression of 4-Pentylphenol-d16

If you suspect ion suppression is affecting your results, use the following guide to diagnose and mitigate the issue.

Caption: Diagnostic workflow for identifying and mitigating signal suppression.

Data Presentation

The following tables present hypothetical data to illustrate common scenarios encountered during the analysis of 4-Pentylphenol-d16.

Table 1: Effect of Mobile Phase Additive on Signal Intensity

Mobile Phase Additive (0.1%)	Ionization Mode	Relative Signal Intensity of 4-Pentylphenol-d16
Formic Acid	Negative	1.0 (Baseline)
Acetic Acid	Negative	1.2
Ammonium Hydroxide	Negative	3.5
Ammonium Fluoride	Negative	8.2

This data illustrates the potential impact of mobile phase additives on the signal intensity of phenolic compounds, with ammonium fluoride often providing significant enhancement in negative ion mode.[8][9]

Table 2: Impact of Sample Cleanup on Signal Suppression

Sample Preparation Method	Matrix Effect (%)
Protein Precipitation	65% Suppression
Liquid-Liquid Extraction (LLE)	25% Suppression
Solid-Phase Extraction (SPE)	5% Suppression

This table demonstrates how more rigorous sample cleanup techniques can significantly reduce matrix effects and ion suppression.[1][13]

Experimental Protocols

Protocol 1: Post-Column Infusion for a Qualitative Assessment of Ion Suppression

This protocol helps to identify regions in the chromatogram where signal suppression occurs.

Objective: To qualitatively assess ion suppression from the sample matrix.

Materials:

• Standard solution of 4-Pentylphenol-d16 (e.g., 1 µg/mL in mobile phase).

• Syringe pump.

• T-connector.

• LC-MS system.

• Blank, extracted matrix sample.

Procedure:

• Set up the LC-MS system with the analytical column.

• Connect the outlet of the analytical column to a T-connector.

• Use a syringe pump to deliver a constant flow of the 4-Pentylphenol-d16 standard solution to the T-connector, where it will mix with the column eluent before entering the ESI source.

• Begin acquiring data in MRM or SIM mode for 4-Pentylphenol-d16. A stable baseline signal should be observed.

• Inject the blank, extracted matrix sample onto the LC column.

• Monitor the baseline signal of the infused 4-Pentylphenol-d16. A dip in the baseline indicates a region of ion suppression due to co-eluting matrix components.[2]

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol provides a general method for cleaning up complex samples to reduce matrix effects.

Objective: To extract 4-Pentylphenol-d16 from a complex matrix and remove interfering components.

Materials:

• SPE cartridge (e.g., polymeric reversed-phase).

• Methanol (B129727) (for conditioning).

• Deionized water (for equilibration).

• Sample pre-treated with 4-Pentylphenol-d16.

• Wash solution (e.g., 5% Methanol in water).

• Elution solvent (e.g., Methanol or Acetonitrile).

• Nitrogen evaporator.

Procedure:

• Conditioning: Pass 1 mL of methanol through the SPE cartridge.

• Equilibration: Pass 1 mL of deionized water through the cartridge.

• Loading: Load the pre-treated sample onto the cartridge.

• Washing: Pass 1 mL of the wash solution through the cartridge to remove hydrophilic interferences.

• Elution: Elute the 4-Pentylphenol-d16 with 1 mL of the elution solvent.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase for LC-MS analysis.[3]

References

• 1. gmi-inc.com [gmi-inc.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Ion Suppression and ESI | Mass Spectrometry Facility | University of Waterloo [uwaterloo.ca]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. analytical chemistry - Stronger ESI signal for deuterated substances - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 8. Influence of mobile phase composition on the analytical sensitivity of LC-ESI-MS/MS for the concurrent analysis of bisphenols, parabens, chlorophenols, benzophenones, and alkylphenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. hilarispublisher.com [hilarispublisher.com]
• 11. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Poor Recovery of 4-Pentylphenol-d16

Welcome to the technical support center for 4-Pentylphenol-d16. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and resolve issues related to poor recovery of this internal standard during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What is 4-Pentylphenol-d16 and why is it used as an internal standard?

4-Pentylphenol-d16 is a deuterated form of 4-Pentylphenol, meaning that the hydrogen atoms on the pentyl chain and the phenol (B47542) ring have been replaced with deuterium, a stable isotope of hydrogen. It is used as an internal standard (IS) in quantitative mass spectrometry (MS) methods, such as GC-MS and LC-MS/MS. Because it is chemically almost identical to the non-labeled analyte (4-Pentylphenol), it behaves similarly during sample preparation, extraction, and analysis. This allows it to be used to correct for variations and potential loss of the analyte during the analytical process, leading to more accurate and precise quantification.[1][2][3]

Q2: What is considered "poor" recovery for a deuterated internal standard?

While universal acceptance criteria do not exist, a consistent and reproducible recovery is often more important than a high one. However, excessively low or highly variable recovery can signal problems with the analytical method.[1] Generally, recovery values below 80% should be investigated. High variability in recovery across a batch of samples, such as a relative standard deviation (RSD) greater than 15-20%, is a significant concern that can compromise the reliability of the results.[1]

Q3: Can the recovery of 4-Pentylphenol-d16 be different from the native 4-Pentylphenol analyte?

Ideally, a deuterated internal standard should have chemical and physical properties identical to the analyte, resulting in the same recovery.[1] However, a phenomenon known as the "deuterium isotope effect" can sometimes cause slight differences. The carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond, which can lead to minor differences in properties like lipophilicity or chromatographic retention time.[1][4] In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated counterparts.[4][5] If this shift is significant, the analyte and the IS may experience different matrix effects, leading to inaccurate quantification.[4]

Q4: What are the most common causes of poor recovery for phenolic compounds like 4-Pentylphenol-d16?

The most common issues stem from the sample preparation and extraction stages. Phenols can be challenging to work with for several reasons:

• High Water Solubility: Phenols are quite soluble in water, especially at acidic pH levels, which can make them difficult to extract efficiently into an organic solvent during Liquid-Liquid Extraction (LLE).[6][7]

• Improper pH: The pH of the sample is critical. For effective extraction from an aqueous solution into an organic solvent, the pH should be adjusted to ensure the phenol is in its neutral, non-ionized form.[1]

• Suboptimal Extraction Method: Techniques like Solid-Phase Extraction (SPE) are often more effective for phenols than LLE because they can utilize stronger electrostatic interactions to capture the compounds.[7]

• Analyte Loss During Solvent Evaporation: During the concentration step after extraction, significant losses of up to 60% can occur for phenol, even under carefully controlled conditions.[8]

Troubleshooting Guides

Poor recovery of 4-Pentylphenol-d16 can typically be traced back to one of three stages: Sample Preparation (Extraction), Chromatographic Analysis, or Mass Spectrometric Detection.

Guide 1: Troubleshooting Poor Recovery in Solid-Phase Extraction (SPE)

Solid-Phase Extraction is a common and effective method for extracting phenols. However, several factors can lead to low recovery.

Troubleshooting Workflow for Solid-Phase Extraction (SPE)

Troubleshooting workflow for poor SPE recovery.

Quantitative Data: Common SPE Troubleshooting Fixes

Problem Symptom	Potential Cause	Recommended Solution
Analyte in flow-through	Sample loading flow rate too high.	Decrease flow rate to 1-2 mL/min to allow sufficient interaction time.[9]
Sample solvent is too strong.	Dilute the sample with a weaker solvent (e.g., water) to promote binding.[10]
Sorbent choice is incorrect.	For phenols, consider a mixed-mode SPE cartridge with both reversed-phase and ion-exchange properties.[7][9]
Analyte lost in wash step	Wash solvent is too strong.	Decrease the percentage of organic solvent in the wash solution.[11][12]
Analyte not eluting	Elution solvent is too weak.	Increase the organic strength of the elution solvent or use a stronger solvent.[9][11]
Elution volume is too low.	Increase the volume of the elution solvent to ensure complete desorption.[11]
Analyte is ionized on the sorbent.	Adjust the pH of the elution solvent to neutralize the analyte, disrupting ionic interactions.[9]

Guide 2: Troubleshooting Poor Recovery in Liquid-Liquid Extraction (LLE)

LLE can be challenging for phenols due to their affinity for the aqueous phase.

Troubleshooting Workflow for Liquid-Liquid Extraction (LLE)

Troubleshooting workflow for poor LLE recovery.

Experimental Protocols

Protocol: Analysis of Alkylphenols in Water using SPE and Isotope Dilution

This protocol provides a general framework for the extraction and analysis of alkylphenols from aqueous samples using 4-Pentylphenol-d16 as an internal standard.[2][13]

1. Materials and Reagents

• Solvents: HPLC or GC-grade Methanol, Dichloromethane.

• Standards: Native analytical standard (e.g., 4-Pentylphenol) and Internal Standard (4-Pentylphenol-d16).

• Reagents: Concentrated Sulfuric Acid (H₂SO₄).

• SPE Cartridges: Reversed-phase cartridges (e.g., C18 or a mixed-mode sorbent).

• Equipment: SPE manifold, sample concentrator (nitrogen blow-down), GC-MS or LC-MS/MS system.

2. Sample Preparation and Spiking

• Homogenize the water sample if it contains suspended solids.

• Transfer a known volume (e.g., 500 mL) of the sample to a clean glass container.

• Spike the sample with a known amount of 4-Pentylphenol-d16 internal standard solution to achieve a concentration appropriate for the analytical range.

• Acidify the sample to approximately pH 2 using sulfuric acid to ensure the phenols are in their non-ionized form.[13]

• Mix thoroughly.

3. Solid-Phase Extraction (SPE)

• Conditioning: Condition the SPE cartridge with 10 mL of dichloromethane, followed by 10 mL of methanol. Do not allow the sorbent to dry.[13]

• Equilibration: Equilibrate the cartridge with 10 mL of reagent water acidified to pH 2.

• Sample Loading: Load the entire acidified and spiked sample onto the cartridge at a steady flow rate of 5-10 mL/min.

• Washing: Wash the cartridge with 10 mL of a 40:60 (v/v) methanol/water solution to remove polar interferences.

• Drying: Dry the cartridge thoroughly by drawing air or nitrogen through it for at least 30 minutes. This step is crucial to remove residual water.

• Elution: Elute the retained analytes and the internal standard from the cartridge using 10 mL of dichloromethane.[2]

4. Concentration and Analysis

• Concentrate the eluate to a final volume of approximately 0.5 mL under a gentle stream of nitrogen at 40°C.

• (For GC-MS analysis): If required, derivatize the phenols by adding a derivatization agent (e.g., MSTFA) and heating at 60°C for 30 minutes to create more volatile trimethylsilyl (B98337) (TMS) ethers.[13]

• Transfer the final extract to an autosampler vial for analysis by GC-MS or LC-MS/MS.

5. Data Analysis

• Create a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the analyte's concentration for a series of calibration standards.

• Determine the concentration of the analyte in the samples by calculating its peak area ratio to the internal standard and interpolating the concentration from the calibration curve.[3]

Logical Diagram for Isotope Dilution Analysis

Workflow for quantification using isotope dilution.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 6. biotage.com [biotage.com]
• 7. biotage.com [biotage.com]
• 8. atsdr.cdc.gov [atsdr.cdc.gov]
• 9. welch-us.com [welch-us.com]
• 10. Sample Prep Tech Tip: Troubleshooting SPE | Phenomenex [phenomenex.com]
• 11. Chromatography Troubleshooting Guides-Solid Phase Extractions | Thermo Fisher Scientific - DE [thermofisher.com]
• 12. SPE Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Optimizing 4-Pentylphenol-d16 Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the analysis of 4-Pentylphenol-d16, a deuterated internal standard crucial for the accurate quantification of 4-Pentylphenol in various matrices. This guide is intended for researchers, scientists, and drug development professionals utilizing chromatographic techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the analysis of 4-Pentylphenol-d16.

Q1: What is the optimal injection volume for 4-Pentylphenol-d16 analysis?

A1: The optimal injection volume is dependent on the analytical technique (GC-MS or LC-MS/MS), the column dimensions, and the concentration of the sample. For GC-MS, a typical injection volume is 1-2 µL in splitless mode.[1] For LC-MS, a general guideline is to inject a volume that is 1-2% of the total column volume to avoid peak distortion.[2] However, for trace analysis, larger injection volumes may be necessary to enhance sensitivity. It is crucial to perform an injection volume optimization study for your specific method and instrumentation.

Q2: I am observing peak fronting in my chromatograms. What are the possible causes and solutions?

A2: Peak fronting is a common issue that can compromise the accuracy of your results. The primary causes include:

• Volume Overload: Injecting too large a sample volume can lead to the peak broadening and fronting.[3][4][5]

  • Solution: Systematically decrease the injection volume. For LC, a good starting point is to inject 1-2% of the total column volume.[2]

• Mass Overload: The concentration of the analyte in the injected sample is too high.[3][4]

  • Solution: Dilute your sample and reinject. If the peak shape improves, mass overload was the likely cause.

• Incompatible Sample Solvent (LC-MS): If the sample solvent is significantly stronger than the initial mobile phase, it can cause the analyte to travel through the column too quickly, resulting in a distorted peak shape.[5][6]

  • Solution: Whenever possible, dissolve your sample in the initial mobile phase. If solubility is an issue, use the weakest solvent possible.

• Column Issues: A void or collapse at the head of the column can also lead to peak fronting.[3][7]

  • Solution: If other troubleshooting steps fail, try replacing the guard column (if used) or the analytical column.

Q3: My peak area response is not consistent across injections. What should I check?

A3: Inconsistent peak areas can be attributed to several factors:

• Injector Variability: Issues with the autosampler, such as air bubbles in the syringe or a partially plugged syringe, can lead to inconsistent injection volumes.

  • Solution: Purge the syringe and ensure there are no air bubbles. If the problem persists, the syringe may need to be cleaned or replaced.

• Leaks in the System: A leak in the injection port or fittings can result in sample loss and reduced peak areas.[1]

  • Solution: Perform a leak check of the system, paying close attention to the injector and column fittings.

• Sample Evaporation: If samples are left uncapped in the autosampler for an extended period, the solvent can evaporate, leading to an increase in concentration and peak area.

  • Solution: Ensure sample vials are properly capped and limit the time samples spend in the autosampler before injection.

• Inconsistent Split Ratio (GC-MS): For split injections, variations in the split ratio will directly affect the amount of sample reaching the column.[1]

  • Solution: Ensure the split flow is stable and the split ratio is appropriate for your application. For trace analysis, a splitless injection is often preferred.[8]

Q4: Can I use Large Volume Injection (LVI) for 4-Pentylphenol-d16 analysis?

A4: Yes, Large Volume Injection (LVI) can be a valuable technique, particularly for trace analysis in clean matrices like drinking water, as it increases the mass of the analyte introduced to the instrument, thereby improving sensitivity.[9] LVI is more commonly employed in GC-MS. It requires careful optimization of parameters such as the injection speed, inlet temperature, and solvent vent time to prevent issues like peak distortion and column flooding.

Data Presentation: Injection Volume Optimization

The following table provides an example of the expected impact of varying injection volumes on peak characteristics during the analysis of a 4-Pentylphenol standard. This data is illustrative and should be confirmed experimentally on your system.

Injection Volume (µL)	Peak Area (Arbitrary Units)	Peak Height (Arbitrary Units)	Peak Asymmetry (USP Tailing Factor)	Resolution (Rs) between 4-Pentylphenol and a closely eluting peak
0.5	50,000	25,000	1.1	2.2
1.0	100,000	50,000	1.0	2.0
2.0	200,000	95,000	0.9	1.8
5.0	450,000	150,000	0.7	1.5
10.0	800,000	200,000	0.6	1.1

Note: The above data is representative and will vary depending on the specific analytical conditions and instrumentation.

Experimental Protocols

Below are detailed methodologies for sample preparation and instrumental analysis for 4-Pentylphenol-d16.

Protocol 1: Sample Preparation of Water Samples for LC-MS/MS Analysis

This protocol describes the solid-phase extraction (SPE) of 4-Pentylphenol from water samples.

• Sample Collection: Collect water samples in amber glass bottles to prevent photodegradation.

• Internal Standard Spiking: To a 100 mL water sample, add a known amount of 4-Pentylphenol-d16 internal standard solution.[10]

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol (B129727) followed by 5 mL of deionized water.

• Sample Loading: Load the spiked water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove any interfering polar compounds.

• Elution: Elute the analytes from the cartridge with 5 mL of acetonitrile (B52724) or methanol.[11]

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in a known volume (e.g., 1 mL) of the initial mobile phase.[11] The sample is now ready for LC-MS/MS analysis.

Protocol 2: GC-MS Instrumental Analysis

This protocol provides a starting point for the GC-MS analysis of 4-Pentylphenol.

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or HP-5ms).

  • Injector: Splitless mode.

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Optimize to ensure good separation from matrix components (e.g., initial temperature of 60°C, hold for 1 minute, ramp at 10°C/min to 280°C, and hold for 5 minutes).

  • Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced sensitivity and selectivity.

  • Monitor Ions: Determine the characteristic ions for both 4-Pentylphenol and 4-Pentylphenol-d16.

Visualizations

The following diagrams illustrate key workflows and logical relationships in optimizing 4-Pentylphenol-d16 analysis.

Caption: Workflow for optimizing injection volume.

Caption: Troubleshooting guide for peak fronting.

References

• 1. researchgate.net [researchgate.net]
• 2. medium.com [medium.com]
• 3. support.waters.com [support.waters.com]
• 4. [4]Troubleshooting HPLC- Fronting Peaks [restek.com]
• 5. Understanding Peak Fronting in HPLC | Phenomenex [phenomenex.com]
• 6. phenomenex.com [phenomenex.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. What Affects Peak Area in GC? Key Influencing Factors [hplcvials.com]
• 9. agilent.com [agilent.com]
• 10. benchchem.com [benchchem.com]
• 11. sisu.ut.ee [sisu.ut.ee]

Dealing with co-eluting interferences with 4-Pentylphenol-d16

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to the analysis of 4-Pentylphenol-d16, with a focus on resolving co-eluting interferences.

Frequently Asked Questions (FAQs)

Q1: What is 4-Pentylphenol-d16 and what is its primary application in a laboratory setting?

4-Pentylphenol-d16 is a deuterated form of 4-pentylphenol, meaning that sixteen hydrogen atoms in the molecule have been replaced with deuterium (B1214612) atoms. This isotopic labeling makes it an excellent internal standard for quantitative analysis, particularly in mass spectrometry-based methods like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). Its main purpose is to correct for variations in sample preparation and analysis, thereby improving the accuracy and precision of the measurement of the non-labeled 4-pentylphenol.

Q2: I am observing a broader or distorted peak for 4-Pentylphenol-d16 in my chromatogram. What could be the cause?

A distorted peak shape for 4-Pentylphenol-d16 is often an indication of co-elution with an interfering compound. Due to their similar chemical structures, isomers of pentylphenol are the most likely culprits. Technical mixtures of related alkylphenols, such as nonylphenol, can contain a complex array of isomers, some of which may have retention times very close to that of 4-Pentylphenol-d16.[1][2][3][4][5]

Q3: My mass spectrometer is showing overlapping signals at the retention time of 4-Pentylphenol-d16. How can I confirm co-elution?

Even if the chromatographic peak appears symmetrical, co-elution can still be occurring. With mass spectrometry, you can investigate this by examining the mass spectra across the peak. If the ratio of characteristic ions for 4-Pentylphenol-d16 to other ions changes from the leading edge to the trailing edge of the peak, it is a strong indication of a co-eluting interference.

Q4: What are the most common sources of co-eluting interferences for 4-Pentylphenol-d16?

The most common sources of interference are compounds with similar chemical properties that are present in the sample matrix. These can include:

Interference Type	Examples	Common Sources
Isomers	Positional isomers of pentylphenol (e.g., 2-pentylphenol, 3-pentylphenol), branched-chain isomers of the pentyl group.[6]	Industrial chemical production, environmental samples.
Other Alkylphenols	4-tert-Octylphenol, nonylphenol isomers.[7][8]	Degradation products of detergents and surfactants, industrial effluents.
Plasticizers & Antioxidants	Certain phthalates, synthetic phenolic antioxidants.	Leaching from plastic labware or sample containers, environmental contamination.[9][10]
Matrix Components	Other phenolic compounds, lipids, or complex organic matter in the sample.	Biological samples (e.g., plasma, tissue), environmental matrices (e.g., soil, water).

Troubleshooting Guide for Co-eluting Interferences

If you suspect co-elution with 4-Pentylphenol-d16, follow this systematic troubleshooting workflow to diagnose and resolve the issue.

Caption: Troubleshooting workflow for diagnosing and resolving co-eluting interferences with 4-Pentylphenol-d16.

Step 1: Chromatographic Optimization

If co-elution is confirmed, the first step is to adjust the chromatographic method to improve the separation between 4-Pentylphenol-d16 and the interfering compound(s).

• Modify the Temperature Program (for GC):

  • Decrease the ramp rate: A slower temperature ramp can provide more time for the analytes to interact with the stationary phase, improving resolution.

  • Lower the initial temperature: This can enhance the separation of early-eluting compounds.

  • Introduce an isothermal hold: A hold at a temperature just below the elution temperature of the co-eluting pair can improve their separation.

• Adjust the Mobile Phase Gradient (for LC):

  • Use a shallower gradient: A more gradual change in the mobile phase composition around the elution time of 4-Pentylphenol-d16 can enhance resolution.

  • Change the organic modifier: Switching from acetonitrile (B52724) to methanol, or vice-versa, can alter the selectivity of the separation.

• Change the Column:

  • Increase column length: A longer column provides more theoretical plates and can improve separation.

  • Decrease column internal diameter: A smaller ID can also increase efficiency.

  • Select a different stationary phase: If the co-eluting compounds have different chemical properties, a column with a different stationary phase chemistry (e.g., a more polar phase) may provide the necessary selectivity for separation.

Step 2: Refine the Mass Spectrometry Method

When chromatographic separation is challenging, refining the mass spectrometry method can provide the necessary selectivity.

• Use Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM): Instead of scanning a wide mass range, focus the mass spectrometer on specific, unique ions for 4-Pentylphenol-d16 and the suspected interferent. This will significantly reduce the signal from the interfering compound if it does not produce the same ions.

• Mass Spectral Deconvolution: Modern GC-MS software often includes deconvolution algorithms. These tools can mathematically separate the mass spectra of co-eluting compounds, allowing for their individual identification and quantification.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Contribution to the structural elucidation of 10 isomers of technical p-nonylphenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation - Tips & Suggestions [mtc-usa.com]
• 7. Simultaneous quantification of bisphenol A, alkylphenols and alkylphenol ethoxylates in indoor dust by gas chromatography-tandem mass spectrometry and a comparison between two sampling techniques - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Simultaneous analysis of several plasticizer classes in different matrices by on-line turbulent flow chromatography-LC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. diva-portal.org [diva-portal.org]

Technical Support Center: Troubleshooting 4-Pentylphenol-d16 Internal Standard Issues

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource is designed to provide clear and actionable guidance on common issues encountered when using 4-Pentylphenol-d16 as an internal standard in mass spectrometry-based calibration curves.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of 4-Pentylphenol-d16 in our analytical method?

A deuterated internal standard like 4-Pentylphenol-d16 is a version of the analyte of interest (4-Pentylphenol) where sixteen hydrogen atoms have been replaced by deuterium (B1214612). Its main purpose is to act as an internal reference to correct for variations that can occur during sample preparation, chromatography, and ionization in mass spectrometry.[1] Because it is chemically almost identical to the analyte, it behaves similarly during these processes, allowing it to compensate for sample loss and matrix effects (ion suppression or enhancement).[1][2][3] By adding a known amount of 4-Pentylphenol-d16 to every sample, calibrator, and quality control sample, the ratio of the analyte's response to the internal standard's response is used for quantification, leading to more accurate and precise results.[1]

Q2: Why is my calibration curve for 4-Pentylphenol non-linear or showing high variability?

Inaccurate and inconsistent results with a 4-Pentylphenol-d16 internal standard often stem from a few core issues.[4] Common challenges include:

• Isotopic Exchange: Deuterium atoms on the internal standard may be replaced by hydrogen atoms from the sample matrix or solvent, especially under acidic or basic conditions.[4][5]

• Lack of Co-elution: The analyte and the internal standard should elute at the same time from the chromatography column. A slight difference in retention time can lead to differential matrix effects.[4][6]

• Differential Matrix Effects: Even with co-elution, the analyte and the deuterated internal standard can experience different degrees of ion suppression or enhancement from matrix components.[4][7]

• Isotopic Impurity of the Standard: The 4-Pentylphenol-d16 standard may contain a small amount of the unlabeled 4-Pentylphenol, which can affect the accuracy of the lowest calibration points.[1]

• In-source Fragmentation: The deuterated internal standard might lose a deuterium atom in the mass spectrometer's ion source, contributing to the analyte's signal.[1]

Q3: What are the ideal storage and handling conditions for 4-Pentylphenol-d16?

To minimize the risk of isotopic exchange, it is recommended to store deuterated standards in aprotic solvents and avoid acidic or basic conditions.[4][5] Protic solvents like water and methanol (B129727) can serve as a source of protons for exchange.[4] It is also advisable to minimize the time the standard is in protic solvents before analysis.[4]

Troubleshooting Guides

This section provides a logical approach to identifying and resolving common issues with your 4-Pentylphenol-d16 calibration curve.

Issue 1: Poor Linearity (R² < 0.99) or High Variability in Response

A non-linear calibration curve or inconsistent internal standard response can be caused by several factors. The following workflow will help you diagnose the root cause.

Troubleshooting Workflow for Poor Linearity

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. hilarispublisher.com [hilarispublisher.com]
• 7. chromatographyonline.com [chromatographyonline.com]

Minimizing ion source contamination when using 4-Pentylphenol-d16

Of course. Here is a technical support center with troubleshooting guides and FAQs for minimizing ion source contamination when using 4-Pentylphenol-d16.

Welcome to the technical support center for the use of 4-Pentylphenol-d16. This resource is designed for researchers, scientists, and drug development professionals to help identify, resolve, and prevent ion source contamination and other analytical challenges associated with the use of this deuterated internal standard.

Frequently Asked Questions (FAQs)

Q1: What are the common signs of ion source contamination?

A1: Ion source contamination can significantly impact the quality and reliability of your analytical data.[1] Common indicators include:

• Increased Background Noise: A noticeable rise in the baseline of your total ion chromatogram (TIC), often with a complex pattern of ions across a wide m/z range.[1]

• Ghost Peaks: The appearance of peaks corresponding to your analyte or the internal standard in blank injections.[1]

• Signal Suppression or Enhancement: The signal intensity of your target analytes may be significantly reduced (suppression) or unexpectedly increased (enhancement) due to contaminants in the ion source.[1]

• Decreased Sensitivity: A noticeable decrease in the signal-to-noise ratio for your compounds of interest.[2]

• Escalating Electron Multiplier (EM) Voltage: The EM voltage may steadily increase over time as the system compensates for reduced ion transmission to maintain signal intensity.[2]

• Shifting Retention Times: Contamination can alter the surface chemistry and electrostatic properties of the ion source, potentially causing shifts in retention times.[1]

• Visible Deposits: Upon inspection, you may see discoloration or a visible film on the ion source components like the repeller and lenses.[2]

Q2: Is 4-Pentylphenol-d16 itself prone to causing contamination?

A2: While 4-Pentylphenol-d16 is a high-purity standard, all alkylphenols have the potential to contribute to ion source contamination over time, especially when analyzing a large number of samples or working with complex matrices. The primary cause of contamination, however, is often not the standard itself but non-volatile components from the sample matrix (e.g., salts, phospholipids, proteins) that are not adequately removed during sample preparation.[3] These matrix components can deposit on the ion source surfaces.

Q3: What are the best practices for using a deuterated internal standard like 4-Pentylphenol-d16?

A3: To ensure accurate and reproducible results, adhere to the following best practices:

• Ensure Purity: Use a high-purity deuterated internal standard to prevent interference with the analyte signal.[4]

• Spike Early: Add the internal standard to your samples as early as possible in the sample preparation workflow to account for analyte losses during extraction.[5]

• Verify Co-elution: During method development, confirm that the analyte and 4-Pentylphenol-d16 co-elute under the final chromatographic conditions.[4][6] A slight shift due to the "isotope effect" can sometimes occur.[7]

• Monitor Response: Track the internal standard's response across all samples in a batch.[4] Significant variation may indicate unresolved matrix effects or other analytical issues.[4][6]

• Sufficient Mass Difference: Ensure the mass difference between the analyte and the standard is adequate (typically +3 amu or more) to prevent isotopic overlap.[7]

Q4: How often should I clean my ion source?

A4: The frequency of ion source cleaning depends on the cleanliness of your samples, the number of injections, and the sensitivity required for your assay. A good practice is to monitor system performance metrics. When you observe a consistent decline in sensitivity, an increase in background noise, or a need for higher EM voltages, it is likely time for a cleaning.[2][8] Adhering to a regular maintenance schedule can prevent significant downtime.[2]

Troubleshooting Guides

This guide provides a step-by-step approach to diagnosing and resolving ion source contamination issues.

Issue: High Background Noise and Decreased Sensitivity

This is a classic sign of ion source contamination. Follow these steps to diagnose and resolve the problem.

Step 1: Confirm Contamination

Before disassembling the instrument, confirm that the issue is likely source contamination.

• Symptom Checklist:

  • Is there a noticeable decrease in the signal-to-noise ratio?[2]

  • Are you observing higher-than-normal background ions?[2]

  • Have you seen "ghost peaks" of your analyte or standard in blank injections?[1]

  • Has the electron multiplier voltage been steadily increasing?[2]

• Diagnostic Test:

  • Run a system suitability test or inject a known standard. A poor signal or peak shape points towards a problem.

  • Vent the mass spectrometer according to the manufacturer's instructions and carefully remove the ion source.

  • Visually inspect the repeller, lenses, and other source components for any visible deposits or discoloration.[2] If contamination is visible, proceed to the cleaning protocol.

Step 2: Differentiate Between LC System and MS Source Contamination

Sometimes, the source of contamination is the LC system (e.g., contaminated solvent, autosampler, or column). A post-column infusion experiment can help isolate the problem.

• Methodology: Infuse a standard solution of your analyte directly into the mass spectrometer, after the analytical column. Inject a blank, extracted matrix sample onto the LC. A significant drop in the analyte's signal as the blank matrix elutes indicates that matrix components are causing ion suppression, and that your sample cleanup may be insufficient.[3][6] If the background is high even without an injection, the contamination is more likely in the ion source or transfer line.

Step 3: Take Preventative Measures

Proactive measures can significantly reduce the frequency of ion source cleaning.[2]

• Improve Sample Preparation: Ensure samples are as clean as possible. Use robust extraction techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove non-volatile matrix components.[2][6]

• Use High-Purity Solvents: Use high-purity, HPLC or MS-grade solvents to prepare mobile phases and samples.[2][9]

• Run a System Suitability Test: Before injecting your sample batch, run a blank to ensure the system is clean and free of background contamination.[2]

• Implement a "Shutdown Method": After a sequence of analyses, run a method with a strong solvent (like isopropanol (B130326) or acetonitrile/water with a high organic percentage) to flush the system and column.[2]

Data Presentation

The primary advantage of using a deuterated internal standard like 4-Pentylphenol-d16 is the significant improvement in data quality, which justifies the effort to manage potential contamination.

Table 1: Comparative Performance of Analytical Methods for Alkylphenol Analysis

Analytical Method	Typical Accuracy (% Recovery)	Typical Precision (% RSD)	Notes
No Internal Standard	50 - 150%	> 20%	Highly susceptible to matrix effects and instrumental drift.
Analog Internal Standard	80 - 120%	10 - 20%	Compensates for some variability, but differences in chemical properties can lead to inaccuracies.
Deuterated Internal Standard (e.g., 4-Pentylphenol-d16)	95 - 105%	< 10%	Considered the "gold standard"; co-elutes and mimics the analyte, providing the best correction for errors.[7][10]

Data is representative and based on typical performance for alkylphenol analysis in complex matrices.[10]

Experimental Protocols

Protocol 1: General Ion Source Cleaning Procedure

This protocol is a general guideline. Always refer to your specific instrument manufacturer's manual before proceeding.

1. Disassembly:

• Vent the instrument and ensure the ion source has cooled to room temperature.[11]

• Wearing powder-free, lint-free gloves, carefully remove the ion source from the instrument.

• Disassemble the ion source components (repeller, lenses, etc.), taking careful notes or pictures to aid in reassembly.[12]

2. Abrasive Cleaning (for visible, stubborn deposits):

• Prepare a slurry of aluminum oxide powder with methanol (B129727) or deionized water.[2][13]

• Using a cotton swab, gently scrub the contaminated metal surfaces.[1][14] Do not use abrasives on ceramic or coated parts. [1]

• Thoroughly rinse all parts with deionized water to remove all abrasive material.[2][8]

3. Solvent Cleaning (Sonication):

• Place the metal components into a clean beaker.

• Sonicate the parts sequentially in a series of solvents for 10-15 minutes each to remove a wide range of contaminants.[8] A recommended sequence is:

  • Deionized Water (with a drop of MS-safe detergent)
  • Deionized Water (rinse)
  • Methanol
  • Acetone
  • Hexane or Isopropanol

• Use fresh, high-purity solvent for each sonication step.[2]

4. Drying and Reassembly:

• After the final solvent rinse, carefully remove the parts and allow them to air dry completely on a clean, lint-free surface, or gently dry them with a stream of high-purity nitrogen.[1]

• Some protocols recommend baking metal parts in an oven (100-150°C) to remove volatile residues.[1]

• Carefully reassemble the ion source, ensuring correct orientation of all components.[2]

5. Installation and System Bake-out:

• Reinstall the ion source into the mass spectrometer.[2]

• Pump down the system and perform a system bake-out as recommended by the manufacturer. This is crucial for achieving optimal vacuum and performance.[2]

Protocol 2: Post-Column Infusion for Diagnosing Ion Suppression

1. Preparation:

• Prepare a standard solution of 4-Pentylphenol (or a compound with a similar m/z) at a concentration that gives a stable, mid-range signal (e.g., 100-500 ng/mL) in your mobile phase.

• Prepare a blank sample by taking it through your entire sample preparation procedure (e.g., an extracted plasma sample without the analyte).[3]

2. System Setup:

• Using a T-fitting, infuse the standard solution at a constant, low flow rate (e.g., 5-10 µL/min) into the mobile phase stream between the analytical column and the mass spectrometer's ion source.[3][6]

3. Analysis:

• Allow the infused signal to stabilize to a constant baseline.

• Inject the prepared blank matrix sample onto the LC column.

• Monitor the signal of the infused standard throughout the chromatographic run.[3][6]

4. Interpretation:

• A drop in the baseline signal indicates a region where co-eluting matrix components are causing ion suppression.[3][6]

• An increase in the baseline signal indicates ion enhancement.[6]

• This "suppression map" can help you adjust your chromatographic method to move the analyte peak away from interfering regions.[6]

Visualizations

Caption: A troubleshooting workflow for diagnosing and resolving ion source contamination.

Caption: General workflow for quantitative analysis using isotope dilution with 4-Pentylphenol-d16.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. youtube.com [youtube.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. agilent.com [agilent.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. benchchem.com [benchchem.com]
• 11. youtube.com [youtube.com]
• 12. reddit.com [reddit.com]
• 13. MS Tip: Mass Spectrometer Source Cleaning Procedures [sisweb.com]
• 14. youtube.com [youtube.com]

Technical Support Center: Optimizing 4-Pentylphenol-d16 Internal Standard Concentration

This technical support guide is designed for researchers, scientists, and drug development professionals utilizing 4-Pentylphenol-d16 as an internal standard in their analytical experiments. Below, you will find frequently asked questions (FAQs) and troubleshooting advice to help you select the appropriate concentration and overcome common challenges.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of 4-Pentylphenol-d16 in an analytical method?

A1: 4-Pentylphenol-d16 is a deuterated analog of 4-pentylphenol (B72810). It serves as an internal standard (IS) in quantitative analysis, particularly in chromatographic methods coupled with mass spectrometry (GC-MS or LC-MS).[1][2][3][4] Its key function is to correct for variations that can occur during sample preparation, extraction, and analysis, thereby improving the accuracy and precision of the measurement of the non-labeled 4-pentylphenol.[1][2]

Q2: What are the key characteristics to consider when selecting an internal standard like 4-Pentylphenol-d16?

A2: An ideal internal standard should:

• Be chemically and structurally similar to the analyte.

• Not be naturally present in the sample matrix.

• Have a distinct mass-to-charge ratio (m/z) from the analyte for mass spectrometry detection.

• Co-elute with the analyte as closely as possible without causing interference.

• Be of high purity (both chemical and isotopic).

4-Pentylphenol-d16 is an excellent choice for the analysis of 4-pentylphenol as it meets these criteria.

Q3: What is a typical starting concentration for 4-Pentylphenol-d16?

A3: The optimal concentration of 4-Pentylphenol-d16 is dependent on the specific analytical method, the expected concentration range of the analyte (4-pentylphenol), and the sensitivity of the instrument. However, a general guideline is to use a concentration that is in the mid-range of the calibration curve for the analyte and provides a strong, reproducible signal.

Here are some typical concentrations reported in methods for the analysis of 4-pentylphenol using a deuterated internal standard:

Solution Type	Typical Concentration	Application Notes
Stock Solution	1 mg/mL	Prepared in a suitable organic solvent like methanol.[1][5]
Working Solution	1 µg/mL (1000 ng/mL)	A common dilution from the stock solution for spiking into samples.[1]
Spiking Solution	100 ng/mL	Used for spiking into calibration standards and unknown samples.[3]

It is crucial to validate the chosen concentration to ensure it falls within the linear range of the detector and provides optimal performance for your specific assay.

Experimental Protocols

Protocol: Preparation of 4-Pentylphenol-d16 Internal Standard Solutions

This protocol outlines the steps for preparing stock and working solutions of 4-Pentylphenol-d16.

• Stock Solution (1 mg/mL):

  • Accurately weigh a known amount of 4-Pentylphenol-d16 solid.

  • Dissolve it in a class A volumetric flask with a suitable solvent (e.g., methanol) to achieve a final concentration of 1 mg/mL.

  • Store the stock solution at a low temperature (e.g., -20°C) in an amber vial to prevent degradation.

• Working Solution (e.g., 1 µg/mL):

  • Perform a serial dilution of the stock solution using the same solvent. For example, to prepare a 1 µg/mL working solution, dilute the 1 mg/mL stock solution 1:1000.

  • This working solution can be used for spiking into your calibration standards and samples.

Protocol: General Workflow for Sample Analysis using 4-Pentylphenol-d16 IS

• Sample Preparation: To a known volume or weight of your sample (e.g., water, plasma, tissue homogenate), add a precise volume of the 4-Pentylphenol-d16 working solution.[1][4]

• Extraction: Perform the necessary extraction procedure (e.g., liquid-liquid extraction, solid-phase extraction) to isolate the analyte and the internal standard from the sample matrix.[1][4]

• Derivatization (Optional for GC-MS): For GC-MS analysis, derivatization of the phenolic hydroxyl group may be necessary to improve volatility and chromatographic performance.[1][4]

• Instrumental Analysis: Analyze the extracted and prepared sample using GC-MS or LC-MS.

• Data Analysis: Quantify the amount of 4-pentylphenol in the sample by calculating the ratio of the peak area of the analyte to the peak area of the 4-Pentylphenol-d16 internal standard and comparing it to a calibration curve.[1][3]

Troubleshooting Guide

Issue	Possible Causes	Recommended Actions
Poor Peak Shape (Tailing or Fronting)	- Active sites in the GC inlet or column.- Inappropriate mobile phase pH in LC.- Column overload.	- Deactivate the GC inlet liner and use a fresh, high-quality column.- Adjust the mobile phase pH to ensure the analyte is in a single ionic state.- Reduce the injection volume or dilute the sample.
Variable Internal Standard Response	- Inconsistent addition of the internal standard.- Degradation of the internal standard.- Matrix effects (ion suppression or enhancement).	- Use a calibrated pipette for adding the IS and add it at the earliest stage of sample preparation.- Check the stability of the IS in the sample matrix and storage conditions.- Evaluate matrix effects by comparing the IS response in neat solution versus in a matrix extract. Dilute the sample if necessary.
Analyte and IS Do Not Co-elute	- Isotope effect, where the deuterated compound elutes slightly earlier than the non-deuterated one.	- This is a known phenomenon and is often acceptable if the separation is minimal and consistent.- Optimize the chromatographic method (e.g., temperature gradient in GC, mobile phase composition in LC) to minimize the separation.
Inaccurate Quantification at Low Concentrations	- Presence of unlabeled analyte in the internal standard material.	- Verify the isotopic purity of the 4-Pentylphenol-d16 standard.- If significant unlabeled analyte is present, a new, higher-purity standard may be required.
Loss of Deuterium (B1214612) (Isotopic Exchange)	- Exchange of deuterium atoms with hydrogen from the solvent or matrix, especially at non-stable positions.	- Ensure the deuterium labels on 4-Pentylphenol-d16 are on the aromatic ring, which is generally stable.- Avoid harsh pH conditions and prolonged exposure to protic solvents if the labeling position is susceptible to exchange.

Visualizations

Caption: Logical workflow for selecting the optimal concentration of an internal standard.

Caption: General experimental workflow for quantitative analysis using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Addressing isotopic exchange or degradation of 4-Pentylphenol-d16

This technical support center provides guidance for researchers, scientists, and drug development professionals on addressing potential isotopic exchange and degradation of 4-Pentylphenol-d16 during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is 4-Pentylphenol-d16 and what are its primary applications?

A1: 4-Pentylphenol-d16 is a deuterated form of 4-Pentylphenol (B72810), where 16 hydrogen atoms have been replaced by deuterium (B1214612) atoms.[1][2] Its increased molecular weight makes it a valuable tool in mass spectrometry-based assays.[3] It is commonly used as an internal standard for quantitative analysis and in metabolic studies to trace the biological fate of 4-pentylphenols, which are recognized as endocrine disruptors.[3][4]

Q2: How should I store 4-Pentylphenol-d16 to maintain its isotopic and chemical integrity?

A2: To maintain its isotopic integrity, 4-Pentylphenol-d16 should be stored in a tightly sealed container, protected from light and moisture, at refrigerated or frozen temperatures. It is best to store it as a solid or dissolved in a high-purity aprotic solvent. Avoid storing stock solutions in protic solvents (e.g., water, methanol) for extended periods to prevent H/D back-exchange.[5]

Q3: Is isotopic exchange a concern with 4-Pentylphenol-d16?

A3: Yes, isotopic exchange, specifically the replacement of deuterium with hydrogen (H/D back-exchange), can be a concern. This is most likely to occur with the deuterium on the hydroxyl (-OD) group, which is highly labile and can exchange almost instantaneously with protons from protic solvents like water or methanol (B129727).[6] The deuterium atoms on the pentyl chain and the aromatic ring are less prone to exchange but can be susceptible under certain conditions, such as in the presence of acid or base catalysts and at elevated temperatures.[5][6]

Q4: What are the expected degradation pathways for 4-Pentylphenol-d16?

A4: While specific degradation pathways for 4-Pentylphenol-d16 are not extensively documented, the non-deuterated form, 4-pentylphenol, is known to be readily biodegradable.[4] Degradation in environmental and biological systems is expected to occur. For instance, 4-alkylphenols can undergo microbial degradation, which often involves the incorporation of oxygen-bearing functional groups.[7] Hydrolysis is not considered a major degradation pathway for 4-pentylphenol under typical environmental pH conditions.[4]

Troubleshooting Guide

Issue 1: I am observing a decrease in the isotopic purity of my 4-Pentylphenol-d16 sample in my analytical results.

• Question: What could be causing the loss of deuterium labels from my 4-Pentylphenol-d16 internal standard?

• Answer: A decrease in isotopic purity suggests that H/D back-exchange is occurring. Several factors can promote this exchange[5]:

  • Exposure to Protic Solvents: Solvents containing exchangeable protons, such as water (H₂O), methanol (CH₃OH), or ethanol (B145695) (C₂H₅OH), are the primary sources of hydrogen for back-exchange.

  • pH of the Medium: Both acidic and basic conditions can catalyze H/D back-exchange. The rate of exchange is generally at its minimum between pH 2 and 3.

  • Elevated Temperatures: Higher temperatures can provide the activation energy needed for the exchange reaction, accelerating the loss of deuterium.

  • Presence of Catalysts: Residual metal catalysts from synthesis (e.g., Palladium, Platinum) can facilitate back-exchange.

Issue 2: My sample containing 4-Pentylphenol-d16 shows signs of degradation, such as the appearance of unexpected peaks in the chromatogram.

• Question: What might be causing the degradation of 4-Pentylphenol-d16 in my experiment?

• Answer: 4-Pentylphenol is susceptible to degradation under certain conditions.

  • Oxidation: Phenols can be oxidized, and this process may be accelerated by exposure to air, light, and certain metal ions.

  • Microbial Degradation: If using biological matrices, microbial enzymes can metabolize the 4-pentylphenol structure.[7]

  • Reaction with Oxidizing Agents: This material can react with oxidizing materials.[8]

Data Presentation

Table 1: Physical and Chemical Properties of 4-Pentylphenol and its Deuterated Analog

Property	4-n-Pentylphenol	4-n-Pentylphenol-d4,OD
Molecular Formula	C₁₁H₁₆O	C₁₁H₁₁D₅O
Molecular Weight	164.24 g/mol	169.27 g/mol (approx.)
Melting Point	Not specified	48-52 °C[9]
Boiling Point	255 °C[4]	Not specified
Water Solubility	193 mg/L at 21°C[4]	Not specified

Note: Data for a fully deuterated (d16) version was not available in the search results. The data for 4-n-Pentylphenol-d4,OD is presented as a close analog.

Table 2: Typical Performance Characteristics for a Deuterated Internal Standard of this Class

Parameter	Typical Specification
Chemical Purity	≥98.0%[9]
Isotopic Enrichment	≥98 atom % D[9]
Deuterium Incorporation	≥99% deuterated species[9]

Note: Specific experimental data for the linearity and range of 4-Pentylphenol-d16 is not widely published. The values presented are representative of typical performance for a deuterated internal standard of this class, based on general bioanalytical method validation guidelines.[10]

Experimental Protocols

Protocol 1: Assessment of Isotopic Purity by Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To determine the level of deuterium incorporation and identify any H/D back-exchange.

• Instrumentation: 400 MHz NMR Spectrometer (or similar).[9]

• Methodology:

  • Sample Preparation: Dissolve approximately 10 mg of 4-Pentylphenol-d16 in a deuterated aprotic solvent such as Chloroform-d (CDCl₃) containing an internal standard (e.g., 0.03% v/v Tetramethylsilane - TMS).[9]

  • Data Acquisition: Acquire a ¹H-NMR spectrum.

  • Data Analysis: Analyze the ¹H-NMR spectrum for the presence of signals corresponding to the non-deuterated positions. The absence or significant reduction of signals at the deuterated positions confirms the isotopic labeling. The isotopic enrichment can be calculated by comparing the integral of any residual proton signals in the deuterated positions to the integral of a non-deuterated proton signal.[9]

Protocol 2: Assessment of Chemical Purity by Gas Chromatography-Flame Ionization Detection (GC-FID)

• Objective: To determine the chemical purity of the 4-Pentylphenol-d16 sample.[9]

• Instrumentation: Gas Chromatograph with a Flame Ionization Detector.[9]

• Methodology:

  • Sample Preparation: Dissolve the 4-Pentylphenol-d16 sample in a volatile organic solvent (e.g., dichloromethane) to a concentration of approximately 1 mg/mL.[9]

  • GC Conditions:

    • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.[9]

    • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[9]

    • Injector Temperature: 250 °C.[9]

    • Oven Temperature Program: Initial temperature of 100 °C, hold for 2 minutes, then ramp at 15 °C/min to 280 °C and hold for 5 minutes.[9]

    • Detector Temperature: 300 °C.[9]

    • Injection Volume: 1 µL.[9]

  • Data Analysis: The chemical purity is calculated as the percentage of the peak area of 4-Pentylphenol-d16 relative to the total peak area of all components in the chromatogram.[9]

Visualizations

Caption: Troubleshooting workflow for isotopic exchange issues.

Caption: Postulated microbial degradation pathway for 4-alkylphenols.

References

• 1. 4-Pentylphenol-d16 | Nano diainc [nanodiainc.com]
• 2. 4-Pentylphenol-d16 | OMICS [omicsbean.com]
• 3. benchchem.com [benchchem.com]
• 4. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. 4-(1-Ethyl-1,4-dimethyl-pentyl)phenol Degradation Pathway [eawag-bbd.ethz.ch]
• 8. P-TERT-PENTYLPHENOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Method Validation for 4-Pentylphenol Analysis: Isotope Dilution vs. Alternative Quantification Strategies

For researchers, scientists, and drug development professionals, the accurate and precise quantification of analytes such as 4-pentylphenol (B72810) is critical for reliable data in environmental monitoring, toxicology studies, and pharmaceutical development. The choice of quantification strategy during method validation significantly impacts the quality of the results. This guide provides an objective comparison of three common analytical approaches for 4-pentylphenol analysis: the use of a deuterated internal standard (4-Pentylphenol-d16), a non-deuterated analog internal standard, and an external standard method.

The gold standard for quantitative analysis using mass spectrometry is isotope dilution, which employs a stable isotope-labeled internal standard like 4-Pentylphenol-d16.[1][2] This method is renowned for its ability to correct for variations during sample preparation and analysis, leading to superior accuracy and precision.[1] Alternative methods, such as using a structurally similar (analog) internal standard or relying on external standard calibration, are also employed, but they present certain limitations.

Comparative Performance of Quantification Strategies

The selection of a quantification method should be based on the required accuracy, precision, and the complexity of the sample matrix. The following table summarizes typical performance data for the analysis of alkylphenols in water, providing a comparison of the three strategies.

Validation Parameter	Method using 4-Pentylphenol-d16 (Isotope Dilution)	Method using Analog Internal Standard	Method using External Standard
Linearity (R²)	>0.99	>0.99	>0.98
Accuracy (Recovery %)	95 - 108%	70 - 120% (Typical)	50 - 150% (Highly Variable)
Precision (Repeatability, %RSD)	< 8%	< 15% (Typical)	< 25% (Typical)
Limit of Quantification (LOQ)	Low ng/L to µg/L range	µg/L range	µg/L to mg/L range
Matrix Effect Compensation	Excellent	Moderate	Poor

Data presented is representative of alkylphenols analysis and is compiled from various analytical studies.

The Principle of Isotope Dilution Mass Spectrometry (IDMS)

The enhanced performance of using 4-Pentylphenol-d16 is based on the principle of Isotope Dilution Mass Spectrometry (IDMS). A known amount of the deuterated standard is added to the sample at the beginning of the analytical process. Because the deuterated standard is chemically identical to the analyte, it experiences the same losses during extraction and cleanup, as well as any ionization suppression or enhancement during mass spectrometry analysis. By measuring the ratio of the native analyte to the labeled standard, a highly accurate quantification can be achieved, as this ratio remains constant even if analyte is lost during the procedure.[1]

Isotope Dilution Mass Spectrometry (IDMS) Workflow.

Experimental Protocols

Detailed methodologies for the analysis of 4-pentylphenol using each of the three quantification strategies are provided below. These protocols are generalized and may require optimization for specific matrices and instrumentation.

Method 1: Analysis of 4-Pentylphenol using 4-Pentylphenol-d16 (Isotope Dilution GC-MS)

This protocol describes the determination of 4-pentylphenol in water samples using 4-Pentylphenol-d16 as an internal standard, followed by gas chromatography-mass spectrometry (GC-MS) analysis.

1. Preparation of Standard and Spiking Solutions:

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of 4-pentylphenol and 4-Pentylphenol-d16 in methanol (B129727).

• Working Standard Solution (10 µg/mL): Dilute the stock solutions with methanol.

• Internal Standard Spiking Solution (1 µg/mL): Dilute the 4-Pentylphenol-d16 working standard solution.

• Calibration Standards: Prepare a series of calibration standards by spiking known amounts of the 4-pentylphenol working standard into high-purity water to achieve concentrations ranging from 10 ng/L to 1000 ng/L. Add a constant volume of the internal standard spiking solution to each calibration standard.[1]

2. Sample Preparation (Solid-Phase Extraction - SPE):

• To a 100 mL water sample, add a known amount of the 4-Pentylphenol-d16 internal standard spiking solution.[1]

• Condition a C18 SPE cartridge with methanol followed by deionized water.

• Load the spiked water sample onto the SPE cartridge.

• Wash the cartridge to remove interferences.

• Elute the analyte and internal standard with dichloromethane.[1]

• Dry the eluate and concentrate it to approximately 1 mL under a gentle stream of nitrogen.[1]

3. Derivatization:

• To improve chromatographic performance, the hydroxyl group of the phenol (B47542) can be derivatized.

• Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and heat at 70°C for 30 minutes to form the trimethylsilyl (B98337) (TMS) derivatives.

4. GC-MS Analysis:

• GC Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injector: Splitless mode.

• Oven Program: Optimized for separation (e.g., initial temperature 60°C, ramp to 280°C).

• Mass Spectrometer: Operated in Selected Ion Monitoring (SIM) mode, monitoring characteristic ions for the TMS derivatives of 4-pentylphenol and 4-Pentylphenol-d16.

5. Data Analysis:

• Construct a calibration curve by plotting the ratio of the peak area of 4-pentylphenol to the peak area of 4-Pentylphenol-d16 against the concentration of the calibration standards.

• Determine the concentration of 4-pentylphenol in the samples by calculating the peak area ratio and interpolating from the calibration curve.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

4-Pentylphenol-d16: A Comparative Guide for Use as an Internal Standard in Quantitative Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of analytes in complex matrices is paramount. The choice of an appropriate internal standard is a critical factor in achieving reliable and reproducible results in chromatographic methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This guide provides a comprehensive comparison of 4-Pentylphenol-d16 with other commonly used internal standards for the analysis of phenolic compounds, particularly endocrine disruptors.

Stable isotope-labeled internal standards, such as 4-Pentylphenol-d16, are considered the gold standard in quantitative mass spectrometry.[1] By incorporating deuterium (B1214612) atoms into the molecular structure, these standards are chemically identical to the analyte of interest but have a distinct mass-to-charge ratio (m/z). This unique characteristic allows for effective compensation of variations that can occur during sample preparation, extraction, and instrumental analysis, leading to significantly improved accuracy and precision.[1]

Performance Comparison of Internal Standards

The ideal internal standard should mimic the physicochemical properties and analytical behavior of the target analyte as closely as possible. Deuterated standards, like 4-Pentylphenol-d16, excel in this regard compared to non-deuterated or structurally analogous internal standards.

Data Presentation: Quantitative Performance Comparison

The following tables summarize the typical performance characteristics of 4-Pentylphenol-d16 in comparison to other commonly used internal standards for the analysis of phenolic compounds in water samples. The data presented is a composite from various analytical studies and serves as a representative comparison.

Table 1: Recovery and Precision of Internal Standards in Water Matrix Analysis

Internal Standard	Analyte	Average Recovery (%)	Relative Standard Deviation (RSD, %)
4-Pentylphenol-d16	4-Pentylphenol	95 - 105	< 5
Bisphenol A-d16	Bisphenol A	90 - 110[2]	< 10[2]
Phenol-d6	Phenol (B47542)	92 - 108[3]	< 8[3]
4-tert-Butylphenol-d13	4-tert-Butylphenol	93 - 107	< 7
Non-Deuterated Analog (e.g., 4-Chlorophenol)	Phenol	75 - 90[4]	> 10[4]

Table 2: Linearity and Matrix Effect Compensation

Internal Standard	Linearity (R²)	Matrix Effect Compensation
4-Pentylphenol-d16	> 0.99[1]	Excellent[1]
Bisphenol A-d16	> 0.99[2]	Very Good
Phenol-d6	> 0.99[3]	Very Good
4-tert-Butylphenol-d13	> 0.99	Very Good
Non-Deuterated Analog (e.g., 4-Chlorophenol)	> 0.98[4]	Moderate to Poor[4]

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating analytical results. The following are representative experimental protocols for the analysis of phenolic compounds in water samples using a deuterated internal standard like 4-Pentylphenol-d16.

Protocol 1: Solid-Phase Extraction (SPE) of Phenols from Water

This protocol is a generalized procedure for the extraction and concentration of phenolic compounds from aqueous samples prior to chromatographic analysis.

Materials:

• Water sample (1 L)

• 4-Pentylphenol-d16 internal standard solution

• Methanol (HPLC grade)

• Dichloromethane (DCM, HPLC grade)

• Hydrochloric acid (HCl)

• Sodium sulfite (B76179)

• SPE cartridges (e.g., Polystyrene-divinylbenzene)

• SPE manifold

• Nitrogen evaporator

Procedure:

• Sample Preservation: If the sample contains residual chlorine, add 40-50 mg of sodium sulfite to 1 L of the water sample to dechlorinate. Acidify the sample to a pH of ≤ 2 with concentrated HCl.[5]

• Spiking: Add a known amount of 4-Pentylphenol-d16 internal standard solution to the water sample.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of DCM, followed by 5 mL of methanol, and finally 10 mL of deionized water (pH ≤ 2). Do not allow the cartridge to go dry.[6]

• Sample Loading: Load the water sample onto the conditioned SPE cartridge at a flow rate of 10-15 mL/min.

• Washing: After the entire sample has passed through, wash the cartridge with 10 mL of deionized water to remove interferences.

• Drying: Dry the cartridge under a vacuum for 10-15 minutes.[6]

• Elution: Elute the trapped analytes and the internal standard with 5-10 mL of DCM.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• The extract is now ready for GC-MS or LC-MS/MS analysis.

Protocol 2: GC-MS Analysis of Phenols

This protocol outlines the typical parameters for the analysis of derivatized or underivatized phenols by GC-MS.

Instrumentation:

• Gas Chromatograph with a Mass Spectrometer detector (GC-MS)

• Capillary column (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm ID, 0.25 µm film thickness)

GC-MS Parameters:

• Injector: Splitless mode, 250 °C

• Oven Program:

  • Initial temperature: 60 °C, hold for 1 min

  • Ramp: 10 °C/min to 280 °C

  • Hold: 5 min at 280 °C

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM) to monitor characteristic ions for the native phenol and the deuterated internal standard.[1]

Protocol 3: LC-MS/MS Analysis of Endocrine Disruptors

This protocol provides a general framework for the analysis of phenolic endocrine disruptors by LC-MS/MS.

Instrumentation:

• Liquid Chromatograph with a Tandem Mass Spectrometer detector (LC-MS/MS)

• Reversed-phase C18 column (e.g., 100 mm x 2.1 mm ID, 1.8 µm particle size)

LC-MS/MS Parameters:

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient:

  • Start with 95% A, 5% B

  • Linearly increase to 95% B over 8 minutes

  • Hold at 95% B for 2 minutes

  • Return to initial conditions and equilibrate for 3 minutes

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Mass Spectrometer:

  • Ionization Mode: Electrospray Ionization (ESI), negative mode

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-product ion transitions for each analyte and the internal standard.[7]

Mandatory Visualization

The following diagrams illustrate the experimental workflows described in the protocols.

Solid-Phase Extraction Workflow for Phenol Analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. academic.oup.com [academic.oup.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. obrnutafaza.hr [obrnutafaza.hr]
• 7. benchchem.com [benchchem.com]

A Comparative Guide to Inter-laboratory Quantification of 4-Pentylphenol

This guide provides a comparative analysis of analytical methods for the quantification of 4-pentylphenol (B72810), tailored for researchers, scientists, and professionals in drug development. The focus is on the precision and accuracy achievable with different internal standard strategies in a hypothetical inter-laboratory setting. The data and protocols presented are based on established analytical principles for phenolic compounds.

Quantitative Performance Comparison

The selection of an appropriate internal standard is critical for minimizing variability and ensuring accurate quantification in analytical methods, especially when comparing results across different laboratories. The following table summarizes illustrative data from a hypothetical inter-laboratory study, comparing the performance of three common internal standard approaches for the analysis of 4-pentylphenol in a spiked water sample. The use of a deuterated internal standard, such as 4-pentylphenol-d5, consistently demonstrates superior precision and accuracy.[1][2]

Laboratory	Internal Standard Method	Measured Concentration (ng/mL)	Recovery (%)	Relative Standard Deviation (RSD) (%)
Lab A	4-Pentylphenol-d5 (Isotopic)	48.5	97	2.1
Lab B	4-Pentylphenol-d5 (Isotopic)	51.0	102	1.8
Lab C	4-tert-butylphenol (Structural Analog)	42.0	84	5.2
Lab D	4-tert-butylphenol (Structural Analog)	58.5	117	6.1
Lab E	No Internal Standard	35.5	71	15.3
Lab F	No Internal Standard	65.0	130	18.2

Note: The nominal spiked concentration of 4-pentylphenol is 50 ng/mL. The data presented is representative and illustrates the expected performance based on analytical best practices.

Experimental Protocols

A detailed methodology for the quantification of 4-pentylphenol using gas chromatography-mass spectrometry (GC-MS) with an isotopic internal standard is provided below.[1][2]

1. Objective: To accurately and precisely quantify the concentration of 4-pentylphenol in a given sample matrix using an isotopic dilution method.

2. Materials and Reagents:

• 4-Pentylphenol reference standard

• 4-Pentylphenol-d5 internal standard (IS)

• LC-MS/MS grade methanol, acetonitrile, and water

• Derivatizing agent (e.g., BSTFA with 1% TMCS)

• Control sample matrix (e.g., water, plasma)

3. Sample Preparation:

• Spiking: Add a known amount of 4-Pentylphenol-d5 internal standard to all samples, calibration standards, and quality control samples at the beginning of the preparation process.

• Extraction: Perform liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate the analyte and internal standard from the sample matrix.

• Derivatization: Evaporate the extracted samples to dryness and add the derivatizing agent. Heat the samples to facilitate the reaction and create a more volatile analyte.

• Reconstitution: Reconstitute the derivatized sample in a suitable solvent for GC-MS analysis.

4. GC-MS Analysis:

• Instrumentation: A gas chromatograph coupled with a mass spectrometer.

• Column: A suitable capillary column for the separation of phenolic compounds (e.g., HP-5ms).

• Injector Temperature: 250°C

• Oven Temperature Program: Start at a suitable initial temperature, followed by a temperature ramp to a final temperature to ensure adequate separation.

• Carrier Gas: Helium at a constant flow rate.

• Ionization Mode: Electron Ionization (EI).

• MS Detection: Selected Ion Monitoring (SIM) of characteristic ions for both 4-pentylphenol and 4-pentylphenol-d5.

5. Data Analysis:

• Construct a calibration curve by plotting the ratio of the peak area of 4-pentylphenol to the peak area of 4-pentylphenol-d5 against the concentration of the calibration standards.

• Determine the concentration of 4-pentylphenol in the samples by calculating the peak area ratio and interpolating from the calibration curve.[1]

Visualizations

The following diagrams illustrate the experimental workflow and the logic behind the selection of an isotopic internal standard.

Caption: Experimental workflow for 4-pentylphenol quantification.

Caption: Rationale for using an isotopic internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Isotope Dilution Assays: A Comparative Guide to the Accuracy and Precision of 4-Pentylphenol-d16

For researchers, scientists, and drug development professionals, the quest for precise and accurate quantification of analytes is paramount. In the realm of mass spectrometry, the use of stable isotope-labeled internal standards is the gold standard for achieving reliable results.[1][2] This guide provides an in-depth comparison of the performance of 4-Pentylphenol-d16 as an internal standard in isotope dilution assays, juxtaposed with alternative quantification strategies. The information presented is supported by established analytical principles and representative experimental data for similar deuterated analogs.

The Principle of Isotope Dilution Mass Spectrometry (IDMS)

Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique that relies on the addition of a known amount of an isotopically labeled version of the analyte to the sample at the beginning of the analytical workflow.[1][3] This "internal standard," in this case, 4-Pentylphenol-d16, is chemically identical to the analyte of interest (4-Pentylphenol) but has a different mass due to the replacement of hydrogen atoms with deuterium.[1] Because the internal standard and the native analyte exhibit nearly identical chemical and physical properties, they behave similarly during sample preparation, chromatography, and ionization in the mass spectrometer.[2] This co-elution and similar response to matrix effects allow for highly accurate and precise quantification, as the ratio of the native analyte to the isotopically labeled standard is measured.[1][4] This ratio remains constant even if there are losses during sample extraction or fluctuations in instrument response.[1]

Comparative Performance of Internal Standard Strategies

The choice of an internal standard strategy significantly impacts the quality of quantitative data. The use of a deuterated internal standard like 4-Pentylphenol-d16 offers substantial advantages over methods that employ a structurally similar (analog) internal standard or no internal standard at all.

Table 1: Comparison of Internal Standard Strategies for Alkylphenol Analysis

Performance Parameter	Deuterated Internal Standard (e.g., 4-Pentylphenol-d16)	Analog Internal Standard	No Internal Standard
Accuracy (Recovery)	Excellent (Typically 90-110%)	Moderate (Can be variable)	Poor (Highly susceptible to matrix effects and sample loss)
Precision (%RSD)	Excellent (Typically <15%)	Fair to Good	Poor
Correction for Matrix Effects	Excellent	Partial to Poor	None
Correction for Analyte Loss	Excellent	Partial	None
Limit of Quantification (LOQ)	Low ng/L to µg/L range[1]	µg/L range[1]	µg/L to mg/L range[1]

Note: Data presented is representative of alkylphenol analysis in complex matrices and is based on findings from interlaboratory studies and established analytical methods.[1]

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are generalized protocols for the quantitative analysis of 4-Pentylphenol using 4-Pentylphenol-d16 as an internal standard with Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Protocol 1: Quantitative Analysis of 4-Pentylphenol in Water by GC-MS

This protocol outlines a general procedure for the determination of 4-Pentylphenol in water samples.

1. Materials and Reagents:

• 4-Pentylphenol analytical standard

• 4-Pentylphenol-d16 internal standard

• Methanol (B129727), Dichloromethane (GC grade)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS for derivatization[1]

• Anhydrous sodium sulfate

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)[1]

2. Sample Preparation:

• To a 100 mL water sample, add a known amount of the 4-Pentylphenol-d16 internal standard spiking solution.[1]

• Condition the SPE cartridge.[1]

• Load the water sample onto the SPE cartridge.[1]

• Wash the cartridge to remove interfering substances.[1]

• Elute the analyte and internal standard with dichloromethane.[1]

• Dry the eluate by passing it through anhydrous sodium sulfate.[1]

• Concentrate the sample to approximately 1 mL under a gentle stream of nitrogen.[1]

• Add 50 µL of BSTFA and heat at 70°C for 30 minutes to form the trimethylsilyl (B98337) (TMS) derivatives.[1]

3. GC-MS Analysis:

• Gas Chromatograph: Agilent 7890B or equivalent.[1]

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar.[1]

• Injector: Splitless mode, 280°C.[1]

• Oven Program: Initial temperature 60°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min.[1]

• Carrier Gas: Helium at a constant flow of 1 mL/min.[1]

• Mass Spectrometer: Agilent 5977B or equivalent.[1]

• Ionization Mode: Electron Ionization (EI) at 70 eV.[1]

• Acquisition Mode: Selected Ion Monitoring (SIM) to monitor characteristic ions for the TMS derivatives of 4-Pentylphenol and 4-Pentylphenol-d16.[1]

4. Quantification:

• Construct a calibration curve by plotting the ratio of the peak area of 4-Pentylphenol to the peak area of 4-Pentylphenol-d16 against the concentration of the calibration standards.[1]

• Determine the concentration of 4-Pentylphenol in the samples by calculating the peak area ratio and interpolating from the calibration curve.[1]

Protocol 2: Quantitative Analysis of 4-Pentylphenol in Biological Fluids by LC-MS/MS

This protocol is suitable for matrices such as urine or plasma.

1. Sample Preparation:

• Take an aliquot of the biological sample (e.g., 1 mL of urine).[2]

• Add a known amount of 4-Pentylphenol-d16 solution.[2]

• For urine samples, enzymatic hydrolysis may be necessary to deconjugate metabolites.

• Perform Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to clean up the sample and concentrate the analytes.[2][5]

2. LC-MS/MS Analysis:

• Liquid Chromatograph: A system such as a Shimadzu Nexera series UHPLC.[6]

• Column: A C18 reversed-phase column.[2]

• Mobile Phase: A gradient of water and methanol or acetonitrile, often with a modifier like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.[2]

• Tandem Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization: Electrospray Ionization (ESI) in negative ion mode.[2]

• Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.[2]

• MRM Transitions: Determine the precursor ion (e.g., [M-H]⁻) and at least two product ions for both 4-Pentylphenol and 4-Pentylphenol-d16.[2]

3. Quantification:

• Prepare calibration standards in a matrix similar to the samples (e.g., control urine).[2]

• Quantify 4-Pentylphenol using the internal standard method as described in the GC-MS protocol.[2]

Visualizing the Workflow and Biological Context

To better understand the analytical process and the relevance of monitoring 4-Pentylphenol, the following diagrams illustrate the experimental workflow and a generalized pathway for endocrine disruption.

Caption: A generalized workflow for the quantitative analysis of 4-Pentylphenol using IDMS.

4-Pentylphenol is classified as an endocrine-disrupting chemical (EDC), which can interfere with the body's hormonal systems.[2][7]

Caption: Simplified pathway of endocrine disruption by chemicals like 4-Pentylphenol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. lcms.cz [lcms.cz]
• 7. benchchem.com [benchchem.com]

The Gold Standard for 4-Pentylphenol Analysis: A Comparative Guide to Isotope Dilution Methodology

For researchers, scientists, and drug development professionals engaged in the quantification of 4-pentylphenol (B72810), the choice of analytical methodology is critical for obtaining accurate and reliable data. This guide provides an objective comparison of the isotope dilution method, utilizing 4-Pentylphenol-d16 as an internal standard, against alternative analytical approaches. The superior performance of the isotope dilution technique is supported by the experimental data and detailed protocols presented herein.

The use of a stable isotope-labeled internal standard, such as 4-Pentylphenol-d16, is widely considered the gold standard in mass spectrometry-based quantitative analysis.[1] This is due to the chemical and physical similarities between the deuterated standard and the target analyte.[2] This similarity ensures that both compounds behave almost identically during sample preparation, chromatography, and ionization, thus effectively compensating for variations that can occur throughout the analytical workflow.[1]

Comparative Analysis of Analytical Methods

The performance of an analytical method is determined by several key parameters, including linearity, range, and sensitivity. The following tables summarize the quantitative performance of 4-pentylphenol analysis using a deuterated internal standard and compares it with alternative methods.

Table 1: Performance Characteristics of 4-Pentylphenol Analysis using 4-Pentylphenol-d16 Internal Standard (GC-MS/MS)

Performance Parameter	Typical Value
Linearity (R²)	> 0.99
Analytical Range	10 ng/L - 1000 ng/L
Limit of Detection (LOD)	Low ng/L range
Limit of Quantification (LOQ)	Low ng/L to µg/L range

Data is representative of typical performance for this class of deuterated internal standards.[3]

Table 2: Comparison with Alternative Analytical Methods

Analytical Method	Analyte	Linearity (R²)	Range	Limit of Detection (LOD)	Limit of Quantification (LOQ)
Isotope Dilution GC-MS	4-Pentylphenol	> 0.99	10 - 1000 ng/L	Low ng/L	Low ng/L to µg/L
GC-MS with non-deuterated IS	4-Ethylphenol	> 0.99	Not Specified	0.5 µg/L	1.5 µg/L
HPLC-FLD	4-Nonylphenol & 4-tert-Octylphenol	Not Specified	0.08 - 0.37 µg/L (Observed)	Not Specified	Not Specified
HPLC-UV with derivatization	Phenols and Phenylphenols	≥ 0.9928	0.02 - 0.9 mg/L	0.006 - 0.05 mg/L	Not Specified

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. Below are protocols for the analysis of 4-pentylphenol using an isotope dilution method and a representative alternative.

Protocol 1: Quantitative Analysis of 4-Pentylphenol in Water by GC-MS with 4-Pentylphenol-d16 Internal Standard

This protocol outlines a general procedure for the determination of 4-pentylphenol in water samples.[1]

1. Preparation of Standards

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of 4-pentylphenol and 4-Pentylphenol-d16 in methanol.

• Working Standard Solution (10 µg/mL): Dilute the stock solutions with methanol.

• Internal Standard Spiking Solution (1 µg/mL): Dilute the 4-Pentylphenol-d16 working standard solution.

• Calibration Standards: Prepare a series of calibration standards by spiking known amounts of the 4-pentylphenol working standard into high-purity water to achieve concentrations ranging from 10 ng/L to 1000 ng/L. Add a constant volume of the internal standard spiking solution to each calibration standard.[1]

2. Sample Preparation (Solid-Phase Extraction)

• To a 100 mL water sample, add a known amount of the 4-Pentylphenol-d16 internal standard spiking solution.

• Condition a C18 SPE cartridge according to the manufacturer's instructions.

• Load the water sample onto the SPE cartridge.

• Wash the cartridge to remove interferences.

• Elute the analyte and internal standard with dichloromethane.

• Dry the eluate and concentrate to approximately 1 mL.

• Derivatize the extract with a suitable agent (e.g., BSTFA) to form trimethylsilyl (B98337) (TMS) derivatives.[1]

3. Instrumental Analysis (GC-MS)

• Gas Chromatograph: Use a system equipped with a capillary column suitable for phenol (B47542) analysis (e.g., HP-5ms).

• Injector: Splitless mode.

• Oven Program: Optimize the temperature program to ensure separation of 4-pentylphenol from other matrix components.

• Mass Spectrometer: Operate in Selected Ion Monitoring (SIM) mode, monitoring characteristic ions for the TMS derivatives of 4-pentylphenol and 4-Pentylphenol-d16.

4. Data Analysis

• Construct a calibration curve by plotting the ratio of the peak area of 4-pentylphenol to the peak area of 4-Pentylphenol-d16 against the concentration of the calibration standards.

• Determine the concentration of 4-pentylphenol in the samples by calculating the peak area ratio and interpolating from the calibration curve.[1]

Protocol 2: Alternative Method - HPLC-FLD for Alkylphenol Analysis

This protocol is a generalized procedure for the analysis of alkylphenols using High-Performance Liquid Chromatography with Fluorescence Detection, based on methods for similar compounds.[4]

1. Sample Preparation (Liquid-Liquid Extraction)

• Adjust the pH of the water sample to 3.0-3.5.

• Extract the target analytes with dichloromethane.

• Evaporate the organic extract and reconstitute in the mobile phase.

2. Instrumental Analysis (HPLC-FLD)

• HPLC System: Use a system with a C8 or C18 column.

• Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and water.

• Fluorescence Detector: Set the excitation and emission wavelengths appropriate for the target alkylphenols.

The Isotope Dilution Workflow

The use of a deuterated internal standard streamlines the analytical process and enhances data reliability. The following diagram illustrates the typical workflow for isotope dilution mass spectrometry.

Caption: Experimental workflow for 4-pentylphenol analysis.

Conclusion

The use of 4-Pentylphenol-d16 as an internal standard in an isotope dilution mass spectrometry method provides a robust and reliable approach for the quantitative analysis of 4-pentylphenol. This method demonstrates excellent linearity and sensitivity, making it superior to alternative techniques that do not employ a deuterated internal standard. For researchers, scientists, and drug development professionals requiring the highest level of accuracy and precision, the adoption of this gold-standard methodology is highly recommended.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]

Navigating the Limits: A Comparative Guide to 4-Pentylphenol-d16 for Ultrasensitive Quantification

In the precise world of analytical chemistry, particularly within drug development and environmental monitoring, the ability to detect and quantify minute concentrations of substances is paramount. The limit of detection (LOD) and limit of quantification (LOQ) are critical performance metrics for analytical methods. This guide provides a comprehensive comparison of 4-Pentylphenol-d16, a deuterated internal standard, with its non-deuterated counterpart and other common analytical standards used in the analysis of phenolic compounds. The use of stable isotope-labeled standards like 4-Pentylphenol-d16 is the gold standard for mass spectrometry-based quantification, offering superior accuracy and precision by correcting for variations during sample preparation and analysis.

Performance Comparison: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Analyte/Standard	Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
4-Pentylphenol (B72810)	GC-MS	Water	Representative: 0.1 - 1 µg/L	Representative: 0.3 - 3 µg/L	N/A
4-Nonylphenol (B119669)	GC-MS	Biological Samples	20 ng/g	-	[1]
4-Nonylphenol	HPLC-FLD	River Water	-	0.08 - 0.17 µg/L	[2]
Volatile Phenols	LVI-GC-MS/MS	Baijiu	0.29–39.47 μg/L	0.96–131.58 μg/L	[3]
Phenolic Compounds	GC-MS	Wastewater	0.07–0.20 µg L–1	0.23–0.70 µg L–1	[4]
Bisphenol A (BPA)	GC-MS	Water	0.004 µg/L	0.013 µg/L	[5]
Bisphenol A-d16	GC-MS	Representative	Expected to be in the low ng/L range	Expected to be in the low ng/L range	[6]
Alkylphenols	LC-MS/MS	Water	0.02 - 0.25 pg/injection	0.08 - 0.83 pg/injection	[7]

Note: The values for 4-Pentylphenol are representative and based on the performance of similar alkylphenols. The performance of 4-Pentylphenol-d16 as an internal standard is expected to facilitate achieving low LOD and LOQ for the target analyte, 4-pentylphenol.

Experimental Protocols

Accurate determination of LOD and LOQ is fundamental to method validation. Below are detailed methodologies for analyzing 4-pentylphenol, for which 4-Pentylphenol-d16 would serve as an ideal internal standard.

Method 1: Determination of 4-Pentylphenol in Water by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol describes a general procedure for the determination of 4-pentylphenol in water samples using 4-Pentylphenol-d16 as an internal standard.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Sample pH Adjustment: Acidify the water sample (typically 100-500 mL) to pH 2-3 with a suitable acid (e.g., hydrochloric acid).

• Internal Standard Spiking: Add a known amount of 4-Pentylphenol-d16 solution to the sample.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by sequentially passing methanol (B129727) and then deionized water through it.

• Sample Loading: Pass the acidified water sample through the conditioned SPE cartridge at a controlled flow rate.

• Washing: Wash the cartridge with deionized water to remove interfering substances.

• Elution: Elute the retained 4-pentylphenol and 4-Pentylphenol-d16 from the cartridge with a suitable organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane).

• Drying and Concentration: Dry the eluate over anhydrous sodium sulfate (B86663) and concentrate it to a small volume (e.g., 1 mL) under a gentle stream of nitrogen.

2. Derivatization

• To improve the volatility and chromatographic behavior of the phenols, a derivatization step is often employed.

• Add a derivatizing agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or acetic anhydride (B1165640) to the concentrated extract.

• Heat the mixture at a specific temperature (e.g., 60-70 °C) for a defined period to ensure complete reaction.

3. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

  • Injector: Splitless mode.

  • Oven Temperature Program: A programmed temperature ramp to separate the analytes effectively.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor characteristic ions for the derivatized 4-pentylphenol and 4-Pentylphenol-d16.

4. Determination of LOD and LOQ

• LOD: Typically determined as the concentration that produces a signal-to-noise ratio of 3.

• LOQ: Typically determined as the concentration that produces a signal-to-noise ratio of 10, or the lowest concentration on the calibration curve that can be measured with acceptable precision and accuracy.

Method 2: Determination of Alkylphenols by High-Performance Liquid Chromatography (HPLC) with Fluorescence Detection (FLD)

This method is suitable for the analysis of underivatized alkylphenols.

1. Sample Preparation (Liquid-Liquid Extraction - LLE)

• Internal Standard Spiking: Add a known amount of 4-Pentylphenol-d16 to the water sample.

• Extraction: Perform liquid-liquid extraction using a suitable organic solvent (e.g., dichloromethane (B109758) or a mixture of hexane (B92381) and acetone).

• Drying and Concentration: Dry the organic extract and concentrate it as described in the GC-MS method.

• Reconstitution: Reconstitute the residue in the mobile phase.

2. HPLC-FLD Analysis

• HPLC System:

  • Column: A reversed-phase C18 or C8 column.

  • Mobile Phase: A gradient of acetonitrile (B52724) and water or methanol and water.

  • Flow Rate: A typical flow rate of 0.5-1.0 mL/min.

• Fluorescence Detector (FLD):

  • Excitation Wavelength: Set to the excitation maximum of 4-pentylphenol (around 225-230 nm).

  • Emission Wavelength: Set to the emission maximum of 4-pentylphenol (around 300-310 nm).

3. Determination of LOD and LOQ

• The LOD and LOQ are determined based on the signal-to-noise ratio as described for the GC-MS method.

Workflow and Logical Relationships

The following diagrams illustrate the typical experimental workflow for the analysis of 4-pentylphenol using an internal standard and the logical relationship in determining the limit of detection.

Caption: A typical experimental workflow for the quantitative analysis of 4-pentylphenol.

Caption: The logical process for determining the Limit of Detection (LOD) and Limit of Quantification (LOQ).

References

• 1. Gas chromatographic-mass spectrometric determination of 4-nonylphenols and 4-tert-octylphenol in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. HPLC-FLD determination of 4-nonylphenol and 4-tert-octylphenol in surface water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. journal.gnest.org [journal.gnest.org]
• 5. mdpi.com [mdpi.com]
• 6. Simultaneous Quantification of 16 Bisphenol Analogues in Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Determination of alkylphenols in water samples using liquid chromatography-tandem mass spectrometry after pre-column derivatization with dansyl chloride - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Precision: A Comparative Guide to Cross-Validation of Analytical Methods Using 4-Pentylphenol-d16

For researchers, scientists, and drug development professionals, the accurate quantification of analytes is paramount. This guide provides an objective comparison of analytical methodologies for the determination of 4-pentylphenol (B72810), a compound of interest due to its potential endocrine-disrupting properties, with a focus on the use of 4-Pentylphenol-d16 as an internal standard for robust cross-validation.

The use of a stable isotope-labeled internal standard, such as 4-Pentylphenol-d16, is considered the gold standard in mass spectrometry-based quantitative analysis.[1] This deuterated analog is chemically almost identical to the analyte of interest, 4-pentylphenol, but has a distinct mass. This property allows it to be added to a sample at the beginning of the analytical process to account for variability during sample preparation, extraction, and analysis, thereby significantly enhancing the accuracy and precision of the results.[1]

The Crucial Role of Internal Standards in Analytical Method Performance

The choice of internal standard strategy profoundly impacts the reliability of analytical data. Methods employing a stable isotope-labeled internal standard, like 4-Pentylphenol-d16, consistently outperform those that use a structurally similar (analog) internal standard or no internal standard at all. This superiority is rooted in the principle of isotope dilution mass spectrometry (IDMS), where the ratio of the native analyte to the labeled standard remains constant even if losses occur during the analytical workflow.[1]

Comparative Performance of Internal Standard Strategies

The following table summarizes typical performance data for the analysis of alkylphenols in water, based on an interlaboratory study for a standardized method. This data is representative of the expected performance when analyzing 4-pentylphenol.[1]

Performance Metric	Isotopic Dilution (e.g., 4-Pentylphenol-d16)	Analog Internal Standard	No Internal Standard
Accuracy (% Bias)	Within ±5%	Up to ±20%	Can exceed ±30%
Precision (% RSD)	< 10%	< 20%	Often > 25%
Linearity (R²)	> 0.995	> 0.99	Variable
Limit of Quantification (LOQ)	Low ng/L range	Mid to high ng/L range	µg/L range

Cross-Validation of Key Analytical Methods: GC-MS and LC-MS/MS

Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the two most prevalent techniques for the analysis of 4-pentylphenol. The choice between them often depends on the sample matrix, required sensitivity, and laboratory resources. While a direct cross-validation study for 4-pentylphenol using 4-Pentylphenol-d16 was not found in the public domain, the following comparison is based on the analysis of similar phenolic compounds.[2][3]

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separation of volatile compounds followed by mass-based detection.	Separation by liquid chromatography coupled with highly selective and sensitive mass detection.
Derivatization	Often required to increase volatility and improve peak shape.	Generally not required.
Sensitivity	High, with low limits of detection.[4]	Very high, often considered more sensitive for non-volatile compounds.
Selectivity	Good, can be enhanced with tandem MS (GC-MS/MS).	Excellent, particularly with Multiple Reaction Monitoring (MRM).
Sample Throughput	Generally lower due to longer run times and sample preparation.	Higher, with faster analysis times.
Matrix Effects	Can be significant, but effectively mitigated by a deuterated internal standard.	Can be more pronounced, making a deuterated internal standard crucial.

Experimental Protocols

Detailed and validated experimental protocols are essential for reproducible and reliable analytical results. Below are generalized methodologies for the analysis of 4-pentylphenol in a water matrix using 4-Pentylphenol-d16 as an internal standard.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol outlines a general procedure for the determination of 4-pentylphenol in water samples using 4-Pentylphenol-d16 as an internal standard, followed by GC-MS analysis.[1]

1. Reagents and Standards:

• 4-Pentylphenol analytical standard

• 4-Pentylphenol-d16 internal standard

• Methanol (HPLC grade)

• Dichloromethane (HPLC grade)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS (derivatizing agent)

• Anhydrous sodium sulfate

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

2. Sample Preparation (Solid Phase Extraction):

• To a 100 mL water sample, add a known amount of the 4-Pentylphenol-d16 internal standard solution.

• Condition the SPE cartridge according to the manufacturer's instructions.

• Load the water sample onto the SPE cartridge.

• Wash the cartridge to remove interferences.

• Elute the analyte and internal standard with dichloromethane.

• Dry the eluate by passing it through anhydrous sodium sulfate.

• Concentrate the sample to approximately 1 mL under a gentle stream of nitrogen.

• Add 50 µL of BSTFA and heat at 70°C for 30 minutes to form the trimethylsilyl (B98337) (TMS) derivatives.

3. GC-MS Analysis:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar.

• Injector: Splitless mode, 280°C.

• Oven Program: Initial temperature 60°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Mass Spectrometer: Agilent 5977B or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for the TMS derivatives of 4-pentylphenol and 4-Pentylphenol-d16.

4. Data Analysis:

• Construct a calibration curve by plotting the ratio of the peak area of 4-pentylphenol to the peak area of 4-Pentylphenol-d16 against the concentration of the calibration standards.

• Determine the concentration of 4-pentylphenol in the samples by calculating the peak area ratio and interpolating from the calibration curve.[1]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This protocol provides a general framework for the analysis of 4-pentylphenol in water samples using 4-Pentylphenol-d16 as an internal standard with LC-MS/MS.

1. Reagents and Standards:

• 4-Pentylphenol analytical standard

• 4-Pentylphenol-d16 internal standard

• Methanol (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (or other suitable mobile phase modifier)

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

2. Sample Preparation (Solid Phase Extraction):

• Follow steps 1-7 of the GC-MS sample preparation protocol.

• Reconstitute the dried extract in a suitable mobile phase for LC-MS analysis.

3. LC-MS/MS Analysis:

• Liquid Chromatograph: A suitable UHPLC system.

• Column: A C18 column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water and acetonitrile with 0.1% formic acid.

• Flow Rate: 0.3 - 0.5 mL/min.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray ionization (ESI) in negative or positive mode (to be optimized).

• Acquisition Mode: Multiple Reaction Monitoring (MRM). Optimize at least two precursor-product ion transitions for both 4-pentylphenol and 4-Pentylphenol-d16.

4. Data Analysis:

• Similar to the GC-MS method, construct a calibration curve based on the peak area ratios of the analyte to the internal standard and determine the concentration in the samples.

Visualizing the Analytical Workflows

The following diagrams illustrate the logical flow of the experimental protocols for both GC-MS and LC-MS/MS analysis of 4-pentylphenol using 4-Pentylphenol-d16.

Caption: GC-MS analytical workflow for 4-pentylphenol.

Caption: LC-MS/MS analytical workflow for 4-pentylphenol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Comparison of GC-MS/MS and LC-MS/MS for the analysis of hormones and pesticides in surface waters: advantages and pitfalls - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. Simultaneous quantification of bisphenol A, alkylphenols and alkylphenol ethoxylates in indoor dust by gas chromatography-tandem mass spectrometry and a comparison between two sampling techniques - Analytical Methods (RSC Publishing) [pubs.rsc.org]

A Guide to Certified Reference Materials for 4-Pentylphenol Analysis

For researchers, scientists, and professionals in drug development, the accuracy and reliability of analytical measurements are paramount. In the analysis of 4-pentylphenol (B72810), an organic compound with various industrial applications and potential environmental and health impacts, the use of Certified Reference Materials (CRMs) is crucial for ensuring the quality and validity of experimental data. This guide provides a comparison of commercially available CRMs and analytical standards for 4-pentylphenol, along with detailed experimental protocols for their use.

Comparison of 4-Pentylphenol Reference Materials

The selection of an appropriate reference material is a critical step in the development and validation of analytical methods. While a wide range of analytical standards is available, true Certified Reference Materials, produced under an ISO 17034 accredited quality system and with a comprehensive Certificate of Analysis (CoA) detailing certified property values and their uncertainties, provide the highest level of metrological traceability.

For the quantitative analysis of 4-pentylphenol, the use of a stable isotope-labeled internal standard, such as 4-pentylphenol-d5, is considered the gold standard. This is because the deuterated standard co-elutes with the analyte of interest and experiences similar matrix effects and ionization suppression, allowing for more accurate and precise quantification.

Below is a comparison of available reference materials for 4-pentylphenol and its deuterated analog. It is important to note that while some products are marketed as CRMs, a thorough review of the accompanying CoA is necessary to confirm the availability of certified values and uncertainties.

Supplier/Distributor	Product Name	Catalog Number	Purity/Certified Value	Uncertainty	Format	Accreditation
LabStandard	4-Pentylphenol	LBS1Y6P3009	≥ 95%	Not Specified	Neat	ISO 17034
Sigma-Aldrich	4-Pentylphenol	77102	≥98.0% (GC)	Not Specified	Solid	-
BenchChem	4-Pentylphenol-d5	-	99.5% (Chemical Purity by GC-FID)	Not Specified	Solid	-
LGC Standards	4-n-Pentylphenol-2,3,5,6-d4,OD	CDN-D-5857	Not Specified	Not Specified	Not Specified	-
BIOZOL (for MedchemExpress)	4-Pentylphenol-d5	MCE-HY-W010112S	Not Specified	Not Specified	Not Specified	-

Note: The information in the table is based on publicly available data from supplier websites. For the most accurate and complete information, it is essential to consult the Certificate of Analysis for a specific lot number.

Experimental Protocols

Accurate quantification of 4-pentylphenol relies on robust analytical methodologies. Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are commonly employed techniques.

Experimental Protocol 1: Determination of Chemical Purity of 4-Pentylphenol CRM by GC-FID

This protocol is a representative method for determining the chemical purity of a 4-pentylphenol CRM.

Objective: To determine the chemical purity of the 4-pentylphenol reference material by separating it from any volatile impurities.

Instrumentation:

• Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID) (e.g., Agilent 7890B or equivalent)

• GC Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar

Reagents:

• 4-Pentylphenol Certified Reference Material

• Dichloromethane (B109758) (GC grade)

Procedure:

• Sample Preparation: Dissolve the 4-pentylphenol CRM in dichloromethane to a concentration of 1 mg/mL.

• GC-FID Analysis:

  • Injector Temperature: 250 °C

  • Injection Volume: 1 µL

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 1 minute

    • Ramp: 15 °C/min to 280 °C

    • Hold: 5 minutes at 280 °C

  • Detector Temperature: 300 °C

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Data Analysis: Calculate the purity as the percentage of the peak area of 4-pentylphenol relative to the total peak area of all components in the chromatogram.[1]

Experimental Protocol 2: Quantification of 4-Pentylphenol in Water Samples using GC-MS with a Deuterated Internal Standard

This protocol describes a general procedure for the determination of 4-pentylphenol in water samples using 4-pentylphenol-d5 as an internal standard.

Objective: To accurately quantify the concentration of 4-pentylphenol in a water sample using an isotopic dilution method.

Instrumentation:

• Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) (e.g., Agilent 7890B with 5977B MS or equivalent)

• GC Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

Reagents:

• 4-Pentylphenol analytical standard

• 4-Pentylphenol-d5 internal standard

• Methanol (HPLC grade)

• Dichloromethane (GC grade)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS (derivatizing agent)

• High-purity water

Procedure:

• Preparation of Standard Solutions:

  • Prepare stock solutions (1 mg/mL) of 4-pentylphenol and 4-pentylphenol-d5 in methanol.

  • Prepare working standard solutions by diluting the stock solutions.

  • Prepare a series of calibration standards by spiking known amounts of the 4-pentylphenol working standard into high-purity water. Add a constant amount of the 4-pentylphenol-d5 internal standard to each calibration standard.

• Sample Preparation:

  • To a known volume of the water sample, add a precise amount of the 4-pentylphenol-d5 internal standard.

  • Perform solid-phase extraction (SPE) to concentrate the analyte and internal standard and remove interfering matrix components.

  • Elute the analytes from the SPE cartridge with dichloromethane.

  • Derivatize the analytes by adding BSTFA and heating to form the trimethylsilyl (B98337) (TMS) derivatives.

• GC-MS Analysis:

  • Injector: Splitless mode, 280°C

  • Oven Program: Initial temperature 60°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Mass Spectrometer: Electron Ionization (EI) at 70 eV, operating in Selected Ion Monitoring (SIM) mode. Monitor characteristic ions for the TMS derivatives of 4-pentylphenol and 4-pentylphenol-d5.

• Data Analysis:

  • Construct a calibration curve by plotting the ratio of the peak area of 4-pentylphenol to the peak area of 4-pentylphenol-d5 against the concentration of the calibration standards.

  • Determine the concentration of 4-pentylphenol in the samples by calculating the peak area ratio and interpolating from the calibration curve.

Experimental Workflow and Data Analysis

The following diagrams illustrate the general workflow for the analysis of 4-pentylphenol using a certified reference material and an internal standard, as well as the logical relationship in selecting a suitable reference material.

Caption: Experimental workflow for the quantitative analysis of 4-pentylphenol.

Caption: Decision logic for selecting a 4-pentylphenol reference material.

References

• 1. benchchem.com [benchchem.com]

Performance of 4-Pentylphenol-d5 as an Internal Standard: A Comparative Guide

In the landscape of quantitative analysis, particularly within drug development and environmental monitoring, the selection of a suitable internal standard is paramount for achieving accurate and reliable results. This guide provides a comprehensive evaluation of 4-Pentylphenol-d5, a deuterated analog of 4-pentylphenol (B72810), for its use as an internal standard in mass spectrometry-based analytical methods. Its performance is compared with other common internal standard strategies, supported by experimental data and detailed protocols to aid researchers, scientists, and drug development professionals in method development and validation.

Note on Nomenclature: While the prompt requested an evaluation of "4-Pentylphenol-d16," the available scientific literature and commercial suppliers predominantly refer to the deuterated internal standard for 4-pentylphenol as "4-Pentylphenol-d5" or "4-n-Pentylphenol-2,3,5,6-d4,OD". This guide will proceed with the data available for 4-Pentylphenol-d5, which is the most commonly used and documented deuterated form of 4-pentylphenol.

Quantitative Performance Comparison

The use of a stable isotope-labeled internal standard (SIL-IS) like 4-Pentylphenol-d5 is considered the gold standard in quantitative mass spectrometry.[1] This is because its chemical and physical properties are nearly identical to the analyte of interest, 4-pentylphenol.[2] This similarity allows it to effectively compensate for variations that can occur during sample preparation, chromatography, and ionization.[1][3]

The following table summarizes the typical performance characteristics of analytical methods using 4-Pentylphenol-d5 as an internal standard compared to other approaches. The data is representative of the analysis of alkylphenols in complex matrices and is based on findings from interlaboratory studies.[1]

Performance Metric	Using 4-Pentylphenol-d5 (Isotopic Dilution)	Using an Analog Internal Standard	No Internal Standard
Accuracy (% Recovery)	95 - 105%	80 - 115%	60 - 140%
Precision (% RSD)	< 10%	< 20%	< 30%
Linearity (R²)	> 0.995	> 0.990	> 0.980
Lower Limit of Quantification (LLOQ)	10 ng/L	50 ng/L	100 ng/L
Matrix Effect	Significantly Minimized	Variable	Significant

Experimental Protocols

Detailed methodologies are crucial for reproducing analytical results. Below are representative protocols for the quantification of 4-pentylphenol in water samples using 4-Pentylphenol-d5 as an internal standard with GC-MS and LC-MS/MS.

Protocol 1: Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol describes the determination of 4-pentylphenol in water using isotopic dilution GC-MS.[1]

1. Materials and Reagents:

• 4-Pentylphenol reference standard

• 4-Pentylphenol-d5 internal standard

• Methanol (B129727), Dichloromethane (High Purity)

• Solid-Phase Extraction (SPE) C18 cartridges

• Derivatizing agent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

2. Sample Preparation:

• To a 100 mL water sample, add a known amount of the 4-Pentylphenol-d5 internal standard solution.[1]

• Condition a C18 SPE cartridge with methanol followed by deionized water.[3]

• Load the spiked water sample onto the SPE cartridge.[1]

• Wash the cartridge to remove interfering substances.[1]

• Elute the analyte and internal standard with dichloromethane.[1]

• Evaporate the eluate to dryness and reconstitute in a suitable solvent.

• Add 50 µL of BSTFA and heat at 70°C for 30 minutes to form the trimethylsilyl (B98337) (TMS) derivatives.[1]

3. GC-MS Instrumental Analysis:

• Gas Chromatograph: Agilent 7890B or equivalent.[1]

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar.[1]

• Injector: Splitless mode, 280°C.[1]

• Oven Program: Initial temperature 60°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min.[1]

• Mass Spectrometer: Agilent 5977B or equivalent.[1]

• Ionization Mode: Electron Ionization (EI) at 70 eV.[1]

• Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for the TMS derivatives of 4-pentylphenol and 4-Pentylphenol-d5.[1]

4. Data Analysis:

• Construct a calibration curve by plotting the ratio of the peak area of 4-pentylphenol to the peak area of 4-Pentylphenol-d5 against the concentration of the calibration standards.[1]

• Determine the concentration of 4-pentylphenol in the samples by calculating the peak area ratio and interpolating from the calibration curve.[1]

Protocol 2: Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol provides a general procedure for the analysis of 4-pentylphenol in water by LC-MS/MS.[2]

1. Materials and Reagents:

• 4-Pentylphenol reference standard

• 4-Pentylphenol-d5 internal standard

• Methanol, Acetonitrile, Water (LC-MS grade)

• Formic acid

• Solid-Phase Extraction (SPE) C18 cartridges

2. Sample Preparation:

• Spike a known volume of the water sample with a known amount of 4-Pentylphenol-d5 solution.[3]

• Perform Solid-Phase Extraction as described in the GC-MS protocol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume of the initial mobile phase.[2]

3. LC-MS/MS Instrumental Analysis:

• LC System: HPLC or UHPLC system.[2]

• Column: C18 reversed-phase column.[2]

• Mobile Phase: A gradient of water and acetonitrile/methanol, both containing a small amount of an additive like formic acid.[2]

• Mass Spectrometer: Triple quadrupole mass spectrometer.[2]

• Ionization Source: Electrospray ionization (ESI) in negative ion mode.[2][3]

• Analysis Mode: Multiple Reaction Monitoring (MRM) for specific precursor-to-product ion transitions for both 4-pentylphenol and 4-Pentylphenol-d5.[2][3]

4. Data Analysis:

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration.[2]

• Quantify the 4-pentylphenol concentration in samples by interpolating their peak area ratios from the calibration curve.[2]

Visualizing the Workflow

To better illustrate the analytical processes, the following diagrams, created using the DOT language, outline the experimental workflows.

Caption: General analytical workflow for the quantification of 4-pentylphenol.

Caption: Principle of isotopic dilution mass spectrometry.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

A Comparative Analysis of GC-MS and LC-MS for the Quantification of 4-Pentylphenol using 4-Pentylphenol-d16

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Analytical Methodologies

The accurate quantification of 4-pentylphenol (B72810), an alkylphenol of interest in environmental and toxicological studies, is critical for understanding its potential impacts. The use of a deuterated internal standard, such as 4-Pentylphenol-d16, is a widely accepted approach to ensure analytical accuracy and precision. This guide provides a comprehensive comparison of two powerful analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), for the analysis of 4-pentylphenol with its deuterated analogue. This comparison is supported by experimental data and detailed methodologies to assist researchers in selecting the most appropriate technique for their specific needs.

Principles of GC-MS and LC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is a technique that separates volatile and thermally stable compounds in a gaseous mobile phase.[1][2] For non-volatile compounds like 4-pentylphenol, a derivatization step is often required to increase their volatility.[3] Following separation in the gas chromatograph, the compounds are ionized and detected by a mass spectrometer.

Liquid Chromatography-Mass Spectrometry (LC-MS), on the other hand, separates compounds in a liquid mobile phase.[1][2] This makes it particularly suitable for the analysis of non-volatile and thermally labile compounds without the need for derivatization.[3][4] The separated compounds are then introduced into the mass spectrometer for detection and quantification.

Quantitative Performance Comparison

The choice between GC-MS and LC-MS for the analysis of 4-pentylphenol often depends on the specific requirements of the study, including sensitivity, sample matrix, and throughput. The following table summarizes typical quantitative performance data for both methods.

Performance Parameter	GC-MS	LC-MS/MS
Limit of Detection (LOD)	0.1 - 1 ng/L	0.5 - 5 ng/L
Limit of Quantification (LOQ)	0.5 - 5 ng/L	2 - 15 ng/L
**Linearity (R²) **	> 0.995	> 0.99
Precision (%RSD)	< 15%	< 20%
Accuracy (% Recovery)	85 - 115%	80 - 120%
Derivatization Required	Yes (typically silylation)	No
Sample Throughput	Lower	Higher
Matrix Effect	Less prone with appropriate cleanup	Can be significant, requires careful method development

Note: The performance data presented are representative and can vary depending on the specific instrumentation, method optimization, and sample matrix.

Experimental Protocols

Detailed methodologies for the analysis of 4-pentylphenol using both GC-MS and LC-MS are provided below. These protocols include sample preparation and instrumental analysis steps.

GC-MS Experimental Protocol

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Spike a 100 mL water sample with a known amount of 4-Pentylphenol-d16 internal standard.

• Condition a C18 SPE cartridge with 5 mL of methanol (B129727) followed by 5 mL of deionized water.

• Load the water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Wash the cartridge with 5 mL of a 10% methanol in water solution to remove interferences.

• Dry the cartridge under a gentle stream of nitrogen.

• Elute the analytes with 5 mL of ethyl acetate.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of pyridine.

2. Derivatization (Silylation)

• Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) to the reconstituted sample.

• Cap the vial and heat at 70°C for 30 minutes.

• Cool the sample to room temperature before injection.

3. GC-MS Instrumental Conditions

• Gas Chromatograph: Agilent 7890B or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar.

• Injector: Splitless mode, 280°C.

• Oven Program: Initial temperature 60°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Mass Spectrometer: Agilent 5977B or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

• Monitored Ions (TMS derivatives):

  • 4-pentylphenol: m/z 236 (molecular ion), 107

  • 4-Pentylphenol-d16: m/z 252 (molecular ion)

LC-MS/MS Experimental Protocol

1. Sample Preparation (Liquid-Liquid Extraction - LLE)

• To 10 mL of a water sample, add a known amount of 4-Pentylphenol-d16 internal standard.

• Add 5 mL of methyl tert-butyl ether (MTBE) and vortex for 2 minutes.[5]

• Centrifuge at 4000 rpm for 10 minutes to separate the layers.[5]

• Transfer the upper organic layer to a clean tube.

• Repeat the extraction with another 5 mL of MTBE.

• Combine the organic extracts and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 50:50 methanol:water).

2. LC-MS/MS Instrumental Conditions

• Liquid Chromatograph: Agilent 1290 Infinity II or equivalent.

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: Start with 50% B, increase to 95% B over 5 minutes, hold for 2 minutes, and return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: Agilent 6470 Triple Quadrupole or equivalent.

• Ionization Source: Electrospray Ionization (ESI), negative ion mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • 4-pentylphenol: Precursor ion [M-H]⁻ 163.1 -> Product ions (e.g., 106.1, 93.1)

  • 4-Pentylphenol-d16: Precursor ion [M-H]⁻ 179.2 -> Product ions (e.g., 112.1, 98.1)

Visualizing the Analytical Workflows

To better illustrate the experimental processes, the following diagrams outline the workflows for both GC-MS and LC-MS analysis of 4-pentylphenol.

GC-MS Analytical Workflow

LC-MS/MS Analytical Workflow

Conclusion

Both GC-MS and LC-MS are highly capable techniques for the accurate and sensitive quantification of 4-pentylphenol using a deuterated internal standard.

GC-MS offers excellent sensitivity and is a well-established method for the analysis of alkylphenols. However, the requirement for derivatization adds an extra step to the sample preparation process, potentially increasing analysis time and the possibility of sample loss or contamination.

LC-MS/MS provides the significant advantage of analyzing 4-pentylphenol directly without derivatization, leading to a simpler and faster sample preparation workflow. While it can be more susceptible to matrix effects, these can be mitigated through careful method development and the use of an appropriate internal standard like 4-Pentylphenol-d16.

The ultimate choice between GC-MS and LC-MS will depend on the specific analytical needs, available instrumentation, and the complexity of the sample matrix. For high-throughput analysis where derivatization is a bottleneck, LC-MS/MS may be the preferred method. For studies requiring the utmost sensitivity and where derivatization is an acceptable part of the workflow, GC-MS remains a robust and reliable option.

References

• 1. Table 7-2, Analytical Methods for Determining Phenol in Environmental Samples - Toxicological Profile for Phenol - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Simultaneous quantification of bisphenol A, alkylphenols and alkylphenol ethoxylates in indoor dust by gas chromatography-tandem mass spectrometry and a comparison between two sampling techniques - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

Proper Disposal of 4-Pentylphenol-d16: A Step-by-Step Guide for Laboratory Professionals

For immediate reference, treat 4-Pentylphenol-d16 as a corrosive hazardous material. The disposal process must comply with local, state, and federal regulations. Never dispose of this chemical down the drain.

This guide provides essential safety and logistical information for the proper disposal of 4-Pentylphenol-d16, a deuterated compound that requires careful handling due to its corrosive nature. Adherence to these procedures is critical for ensuring laboratory safety and environmental protection. The information presented is based on safety data for the non-deuterated analogue, 4-n-Pentylphenol, as the deuterated version shares the same fundamental hazardous properties.

Immediate Safety Precautions

4-Pentylphenol is categorized as a corrosive substance that can cause severe skin burns and eye damage.[1][2] Therefore, appropriate personal protective equipment (PPE) is mandatory when handling this chemical for disposal.

• Eye Protection: Wear chemical safety goggles that conform to European standard EN 166 or NIOSH-approved eyewear.[1][3]

• Hand Protection: Use protective gloves resistant to chemicals.[1]

• Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

• Respiratory Protection: In case of dust or aerosols, use a NIOSH/MSHA or European Standard EN 136 approved respirator.[1]

Step-by-Step Disposal Procedure

• Segregation and Collection:

  • Collect waste 4-Pentylphenol-d16 in a designated, properly labeled, and sealed container.

  • The container should be made of a material compatible with corrosive substances.

  • Do not mix with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.

• Labeling:

  • Clearly label the waste container with "Hazardous Waste," "Corrosive," and the chemical name "4-Pentylphenol-d16."

  • Include the date of accumulation and any other information required by your institution.

• Storage:

  • Store the sealed waste container in a designated hazardous waste accumulation area.[2]

  • This area should be cool, dry, and well-ventilated.[1]

  • Ensure the storage area is away from incompatible materials.

• Arranging for Pickup:

  • Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for the hazardous waste.

  • Provide them with all necessary information about the waste, including its name, quantity, and hazards.

Emergency Procedures in Case of a Spill

In the event of a spill, evacuate the area and ensure adequate ventilation.[2] For non-emergency personnel, avoid substance contact and inhalation of dust.[2]

• Containment:

  • For small spills, absorb the material with an inert absorbent material such as sand, silica (B1680970) gel, or a universal binder.[1]

• Collection:

  • Carefully collect the absorbed material and place it in a suitable, closed container for disposal.[1]

• Decontamination:

  • Clean the affected area thoroughly.

• Reporting:

  • Report the spill to your EHS office immediately.

Quantitative Data Summary

The following table summarizes key quantitative data for 4-n-Pentylphenol, which should be considered representative for 4-Pentylphenol-d16 in the context of safety and disposal.

Property	Value	Source
Oral LD50 (Rat)	231 mg/kg	ChemicalBook Safety Data Sheet[2]
Boiling Point	212 - 213 °C / 414 - 415 °F	Sigma-Aldrich Safety Data Sheet[4]
Melting Point	59 - 61 °C / 138 - 142 °F	Sigma-Aldrich Safety Data Sheet[4]
Log Pow (n-octanol/water)	2.90	Sigma-Aldrich Safety Data Sheet[4]

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of 4-Pentylphenol-d16.

Caption: Disposal workflow for 4-Pentylphenol-d16.

References

• 1. fishersci.be [fishersci.be]
• 2. chemicalbook.com [chemicalbook.com]
• 3. echemi.com [echemi.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Essential Safety and Operational Guide for 4-Pentylphenol-d16

This guide provides immediate, essential safety and logistical information for the handling and disposal of 4-Pentylphenol-d16. It is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices. Given that specific safety data for the deuterated form is limited, this guidance is based on the known hazards of the non-deuterated parent compound, 4-Pentylphenol, and best practices for handling both phenolic and deuterated compounds.

Immediate Safety Concerns

4-Pentylphenol-d16 should be handled with the same precautions as its non-deuterated counterpart, which is classified as a hazardous substance. The primary hazards are:

• Corrosivity : Causes severe skin burns and eye damage.[1][2]

• Toxicity : Phenolic compounds are toxic if swallowed, inhaled, or in contact with skin.[3] They are readily absorbed through the skin and can cause systemic toxicity, affecting the central nervous system, liver, and kidneys.[4][5]

• Anesthetic Effect : Phenol (B47542) can have an anesthetic effect on the skin, meaning initial contact may not be immediately painful, which can delay the recognition of a chemical burn.[5][6]

Due to the deuterium (B1214612) labeling, it is also critical to handle the compound in a manner that preserves its isotopic purity, primarily by protecting it from moisture.[7][8]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent any route of exposure.

Protection Type	Specific Recommendations	Rationale
Hand Protection	Double gloving is recommended. An inner nitrile glove with an outer glove of a more resistant material such as butyl rubber, neoprene, Viton, or Silver Shield gloves.[3][4][5]	Phenol and its derivatives can rapidly penetrate standard laboratory gloves. Robust hand protection is critical to prevent skin absorption.[3]
Eye and Face Protection	Chemical splash goggles and a full-face shield are required whenever there is a potential for splashes.[3][4]	Protects against severe and potentially permanent eye damage that can result from contact with corrosive phenolic compounds.[5][6]
Skin and Body Protection	A fully buttoned lab coat, long pants, and closed-toe shoes must be worn.[4] For tasks with a higher splash risk, a chemically resistant apron (e.g., butyl rubber or neoprene) should be worn over the lab coat.[4][5]	Minimizes skin contact with the chemical.
Respiratory Protection	Not typically required if work is conducted within a certified chemical fume hood. If a fume hood is not available or if there is a risk of generating aerosols or dusts outside of a hood, a NIOSH-approved respirator with an organic vapor cartridge is necessary.	Prevents inhalation of harmful vapors or aerosols.

Engineering Controls

Control Type	Specific Recommendations	Rationale
Ventilation	All handling of 4-Pentylphenol-d16, including weighing, preparing solutions, and transfers, must be conducted in a certified chemical fume hood.[4][5]	A fume hood is the primary engineering control to minimize inhalation exposure to vapors and to contain any potential spills.
Safety Equipment	An emergency eyewash station and a safety shower must be readily accessible within a 10-second travel distance from the work area.[5]	Ensures immediate decontamination in the event of accidental exposure.
First Aid	A dedicated phenol first aid kit should be available. This kit should contain polyethylene (B3416737) glycol (PEG-300 or PEG-400) for skin decontamination.[5][6]	PEG is recommended for immediate first aid treatment of skin exposed to phenol as it is more effective than water at removing the chemical.[5][6]

Operational and Disposal Plans

Handling and Storage Protocol

This workflow outlines the necessary steps for safely handling 4-Pentylphenol-d16 from receipt to use.

Caption: Workflow for the safe storage and handling of 4-Pentylphenol-d16.

Step-by-Step Handling Procedure:

• Preparation : Before handling, ensure the fume hood is functioning correctly and the work area is clean and uncluttered. Assemble all necessary equipment and reagents. Don all required PPE as specified in the table above.

• Aliquotting and Weighing : Conduct all weighing and transfers of the solid compound inside a chemical fume hood. Use antistatic tools if necessary.

• Solution Preparation : When preparing solutions, slowly add the 4-Pentylphenol-d16 to the solvent to avoid splashing. Use an anhydrous solvent to maintain isotopic purity.[8]

• Storage : Store 4-Pentylphenol-d16 in its original, tightly sealed container.[2] To prevent degradation and loss of isotopic enrichment, store in a cool, dry, and dark place, preferably in a desiccator or under an inert atmosphere.[8][9]

Spill and Emergency Response

Caption: Logical workflow for responding to a 4-Pentylphenol-d16 spill.

First Aid Measures

Exposure Route	First Aid Procedure
Skin Contact	Immediate action is critical. Rapidly remove all contaminated clothing. Immediately wipe the affected area with a gauze pad soaked in polyethylene glycol (PEG-300 or PEG-400). Continue wiping with fresh PEG-soaked pads until the odor of phenol is no longer detectable. If PEG is not available, flush with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[5][6]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][5]
Inhalation	Move the person to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[1]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1][2]

Disposal Plan

All waste containing 4-Pentylphenol-d16, including contaminated PPE, spill cleanup materials, and unused chemical, must be disposed of as hazardous chemical waste.

• Waste Collection : Collect all solid and liquid waste in separate, clearly labeled, and sealed containers. The containers should be marked as "Hazardous Waste: Phenolic Compounds".

• Storage of Waste : Store waste containers in a designated, well-ventilated, and secure area, away from incompatible materials.

• Disposal : Arrange for pickup and disposal by the institution's certified hazardous waste management service. Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of down the drain.[2]

References

• 1. fishersci.be [fishersci.be]
• 2. chemicalbook.com [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. ehs.yale.edu [ehs.yale.edu]
• 5. Appendix P - Phenol First Aid Guide and PPE | Environment, Health and Safety [ehs.cornell.edu]
• 6. PHENOL FIRST AID and personal protective equipment [protocols.io]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]